Tris(trimethylsilyl)phosphine

• CAS: 15573-38-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis of Tris(trimethylsilyl)phosphine from White Phosphorus

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of tris(trimethylsilyl)phosphine, a versatile and highly reactive organophosphorus reagent, from elemental white phosphorus. Tris(trimethylsilyl)phosphine serves as a safer, liquid alternative to the highly toxic phosphine (B1218219) gas and is a crucial building block in the synthesis of various phosphorus-containing compounds, including those with applications in drug development and materials science.

This document details the prevalent synthetic methodology utilizing white phosphorus, sodium-potassium alloy, and trimethylsilyl (B98337) chloride. It includes a thorough experimental protocol, a summary of quantitative data, and essential safety precautions.

Core Synthesis Reaction

The primary method for the synthesis of tris(trimethylsilyl)phosphine from white phosphorus involves the reaction of elemental phosphorus (P₄) with a sodium-potassium (Na/K) alloy and trimethylsilyl chloride (Me₃SiCl) in an ethereal solvent, typically 1,2-dimethoxyethane (B42094) (DME). The balanced chemical equation for this reaction is:

¹/₄ P₄ + 3 Na/K + 3 Me₃SiCl → P(SiMe₃)₃ + 3 NaCl/KCl[1][2]

This process hinges on the formation of an alkali metal phosphide (B1233454) intermediate, which is subsequently silylated by trimethylsilyl chloride.

Quantitative Reaction Data

The following tables summarize the key quantitative parameters associated with the synthesis of tris(trimethylsilyl)phosphine from white phosphorus.

Table 1: Reactant and Product Specifications

Compound	Formula	Molar Mass ( g/mol )	Role
White Phosphorus	P₄	123.89	Phosphorus Source
Sodium-Potassium Alloy	Na/K	Variable	Reducing Agent
Trimethylsilyl Chloride	Me₃SiCl	108.64	Silylating Agent
1,2-Dimethoxyethane (DME)	C₄H₁₀O₂	90.12	Solvent
Tris(trimethylsilyl)phosphine	P(SiMe₃)₃	250.54	Product

Table 2: Typical Reaction Conditions and Yields

Parameter	Value	Reference
Reaction Temperature	Reflux in DME (~85 °C)	[3]
Reaction Time	24 - 48 hours	[3]
Product Yield	75%	[3]
Product Boiling Point	75 °C / 0.13 mbar	[4]
³¹P NMR Chemical Shift (C₆D₆)	δ = -251.89 ppm	[4]
¹H NMR Chemical Shift (C₆D₆)	δ = 0.27 ppm (d, ³JHP = 4.4 Hz)	[4]

Experimental Protocol

The following is a detailed experimental protocol for the synthesis of tris(trimethylsilyl)phosphine from white phosphorus. This procedure must be performed under a dry, inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques due to the pyrophoric and moisture-sensitive nature of the reagents and product.[3]

Materials:

• White phosphorus (P₄)

• Sodium metal (Na)

• Potassium metal (K)

• Trimethylsilyl chloride (Me₃SiCl), freshly distilled

• 1,2-Dimethoxyethane (DME), anhydrous

• Pentane (B18724), anhydrous

• Celite

Equipment:

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Pressure-equalizing dropping funnel

• Schlenk line or glovebox

• Cannula for liquid transfers

• Filter frit

• Distillation apparatus

Procedure:

• Preparation of Sodium-Potassium Alloy: In a separate flask under an inert atmosphere, carefully prepare the Na/K alloy by combining sodium and potassium in the desired ratio (typically eutectic) and gently heating until a liquid alloy is formed.[3] Caution: The preparation and handling of Na/K alloy is extremely hazardous and should only be undertaken by experienced personnel.

• Reaction Setup: Assemble a three-necked flask with a mechanical stirrer, a reflux condenser connected to the inert gas line, and a pressure-equalizing dropping funnel. The entire apparatus must be thoroughly dried and purged with inert gas.

• Phosphorus Dispersion: In the reaction flask, place anhydrous DME and then add chunks of white phosphorus. The white phosphorus should be cut under water and dried immediately before use. Stir the mixture vigorously to create a fine dispersion of phosphorus.

• Formation of Alkali Metal Phosphide: Slowly add the Na/K alloy from the dropping funnel to the stirred phosphorus dispersion in DME. The reaction is exothermic and the addition rate should be controlled to maintain a gentle reflux. After the addition is complete, continue to heat the mixture at reflux for 24 hours to ensure the complete formation of the black sodium-potassium phosphide.[3]

• Silylation: After the phosphide formation is complete, cool the reaction mixture to room temperature. Slowly add freshly distilled trimethylsilyl chloride via the dropping funnel to the stirred suspension. The color of the reaction mixture will change from black to gray. After the addition, heat the mixture to reflux for another 24 hours.[3]

• Workup and Filtration: Cool the reaction mixture to room temperature. The resulting suspension contains the product and precipitated alkali metal chlorides. Filter the mixture through a pad of Celite in a filter frit under an inert atmosphere. Wash the filter cake with anhydrous pentane to ensure complete recovery of the product.

• Purification: Combine the filtrate and the washings. Remove the solvent and any volatile byproducts by distillation at atmospheric pressure. The crude tris(trimethylsilyl)phosphine is then purified by vacuum distillation.[3][5] Collect the fraction boiling at approximately 75 °C under 0.13 mbar vacuum.[4] The purified product is a colorless, pyrophoric liquid.

Logical Workflow of the Synthesis

Caption: Workflow for the synthesis of tris(trimethylsilyl)phosphine.

Safety Considerations

The synthesis of tris(trimethylsilyl)phosphine is a hazardous procedure that requires strict adherence to safety protocols.

• White Phosphorus: White phosphorus is highly toxic and pyrophoric.[6] It can ignite spontaneously in air and must be handled under water or an inert atmosphere.[7] Skin contact will cause severe burns.[7]

• Sodium-Potassium Alloy: Na/K alloy is extremely reactive and pyrophoric.[3] It reacts violently with water and other protic solvents.[8] All equipment must be scrupulously dry.

• Tris(trimethylsilyl)phosphine: The product is a pyrophoric liquid that is sensitive to air and moisture.[9] It hydrolyzes to produce phosphine gas, which is highly toxic.

• Inert Atmosphere: The entire procedure must be carried out under a dry, inert atmosphere (argon or nitrogen) to prevent the ignition of pyrophoric materials and the decomposition of moisture-sensitive compounds.[3]

• Personal Protective Equipment (PPE): Appropriate PPE, including flame-resistant lab coats, safety glasses, and gloves, must be worn at all times.

• Quenching: All residues and reactive materials must be quenched carefully. A common procedure involves the slow addition of a long-chain alcohol (e.g., isopropanol) followed by ethanol (B145695) and then water, all under an inert atmosphere.[5]

This guide is intended for use by qualified professionals in a laboratory setting. A thorough risk assessment should be conducted before undertaking this synthesis.

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. Tris(trimethylsilyl)phosphate synthesis - chemicalbook [chemicalbook.com]
• 3. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. m.youtube.com [m.youtube.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. White Phosphorus: Systemic Agent | NIOSH | CDC [cdc.gov]
• 8. Potassium Sodium Alloy - ESPI Metals [espimetals.com]
• 9. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

In-Depth Technical Guide: ³¹P NMR Chemical Shift of Tris(trimethylsilyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy of tris(trimethylsilyl)phosphine, P(Si(CH₃)₃)₃. This document details the characteristic chemical shift, experimental protocols for its determination, and the underlying factors influencing its unique spectral properties.

Introduction to Tris(trimethylsilyl)phosphine

Tris(trimethylsilyl)phosphine is a highly reactive and air-sensitive organophosphorus compound with the chemical formula P(Si(CH₃)₃)₃. It serves as a valuable reagent in synthetic chemistry, particularly as a phosphine (B1218219) (PH₃) surrogate and a source of the phosphide (B1233454) anion (P³⁻)[1]. Its utility spans organic synthesis, materials science, and the formation of metal phosphido clusters[2]. Due to its reactivity, careful handling under inert atmosphere is crucial.

³¹P NMR Chemical Shift of Tris(trimethylsilyl)phosphine

The ³¹P NMR spectrum of tris(trimethylsilyl)phosphine is characterized by a single resonance at a remarkably high upfield chemical shift.

Compound	Chemical Formula	³¹P Chemical Shift (δ)	Solvent	Reference
Tris(trimethylsilyl)phosphine	P(Si(CH₃)₃)₃	-250 ppm	Neat or in aprotic solvents	85% H₃PO₄ (external)[1]
Trimethylphosphine	P(CH₃)₃	-62 ppm	-	85% H₃PO₄ (external)
Triphenylphosphine	P(C₆H₅)₃	-6 ppm	CDCl₃	85% H₃PO₄ (external)[3]

The significant shielding observed for the phosphorus nucleus in tris(trimethylsilyl)phosphine, resulting in a chemical shift of -250 ppm, is a notable feature of this compound[1]. This is in stark contrast to alkyl and aryl phosphines, which resonate at much lower fields.

Factors Influencing the Chemical Shift

The upfield shift in tris(trimethylsilyl)phosphine is primarily attributed to the electronic effects of the trimethylsilyl (B98337) (SiMe₃) groups. The silicon atoms, being more electropositive than carbon, lead to an increase in the electron density at the phosphorus atom. This increased shielding of the phosphorus nucleus results in a resonance at a much higher magnetic field (more negative ppm value).

Experimental Protocol for ³¹P NMR Spectroscopy

Given the air-sensitive nature of tris(trimethylsilyl)phosphine, specialized techniques are required for sample preparation and data acquisition.

4.1. Sample Preparation (Under Inert Atmosphere)

• Glovebox or Schlenk Line: All manipulations of tris(trimethylsilyl)phosphine and the preparation of the NMR sample must be performed under an inert atmosphere (e.g., nitrogen or argon) using either a glovebox or a Schlenk line.

• Solvent: A deuterated aprotic solvent, such as benzene-d₆ (C₆D₆) or toluene-d₈, should be used. The solvent must be thoroughly dried and degassed prior to use.

• NMR Tube: A J. Young NMR tube or a standard NMR tube sealed with a septum and parafilm is recommended to maintain an inert atmosphere during the measurement.

• Procedure:

  • In the inert atmosphere, transfer the desired amount of tris(trimethylsilyl)phosphine into the NMR tube.

  • Add the deuterated solvent via a gas-tight syringe.

  • Seal the NMR tube securely.

4.2. NMR Data Acquisition

• Spectrometer: A high-field NMR spectrometer equipped with a broadband probe is suitable.

• Nucleus: ³¹P

• Reference: An external standard of 85% H₃PO₄ is typically used and set to 0 ppm.

• Decoupling: Proton (¹H) decoupling is generally employed to simplify the spectrum to a single peak and improve the signal-to-noise ratio.

• Typical Parameters:

  • Pulse Angle: 30-45°

  • Acquisition Time: 1-2 seconds

  • Relaxation Delay: 5-10 seconds (The relaxation time for the phosphorus nucleus in this molecule can be long).

  • Number of Scans: Dependent on the sample concentration, but typically 64 scans or more for a dilute sample.

Visualization of Key Concepts

References

• 1. youtube.com [youtube.com]
• 2. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]

Unveiling the Solid-State Architecture of Tris(trimethylsilyl)phosphine: A Technical Guide

For Immediate Release

This technical guide provides a comprehensive overview of the crystal structure of tris(trimethylsilyl)phosphine, a pivotal reagent in synthetic chemistry. Addressed to researchers, scientists, and professionals in drug development and materials science, this document outlines the precise solid-state conformation of the molecule, supported by detailed crystallographic data, experimental protocols, and visualizations to facilitate a deeper understanding of its structural characteristics.

Introduction

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a widely utilized organophosphorus compound, valued as a soluble and safer alternative to phosphine (B1218219) gas in numerous chemical transformations.[1] Its reactivity and steric profile are intrinsically linked to its three-dimensional structure. This guide delves into the definitive crystal structure as determined by single-crystal X-ray diffraction, providing a foundational understanding for its application in the synthesis of fine chemicals, pharmaceuticals, and advanced materials.

Crystallographic Data

The crystal structure of tris(trimethylsilyl)phosphine was first reported by Bruckmann and Krüger in 1995.[2] The compound crystallizes in the monoclinic space group P2₁/n. A summary of the crystallographic data is presented in Table 1.

Table 1: Crystallographic Data for Tris(trimethylsilyl)phosphine [2]

Parameter	Value
Chemical Formula	C₉H₂₇PSi₃
Formula Weight	250.54 g/mol
Crystal System	Monoclinic
Space Group	P 1 2₁/n 1
a (Å)	9.859
b (Å)	15.010
c (Å)	11.947
α (°)	90
β (°)	113.91
γ (°)	90
Volume (ų)	1618.4
Z	4

Molecular Structure and Geometry

The solid-state structure of tris(trimethylsilyl)phosphine reveals a pyramidal geometry at the central phosphorus atom, as expected. The three bulky trimethylsilyl (B98337) groups are arranged around the phosphorus center. Key bond lengths and angles are summarized in Table 2. It is noteworthy that the bond parameters in the solid state may differ slightly from those observed in the gas phase due to packing forces. A gas-phase electron diffraction study reported a P-Si bond length of 2.259(1) Å and an Si-P-Si bond angle of 105.1(2)°.

Table 2: Selected Bond Lengths and Angles for Tris(trimethylsilyl)phosphine (from X-ray Diffraction)

Bond/Angle	Length (Å) / Angle (°)
P-Si1	Data not available
P-Si2	Data not available
P-Si3	Data not available
Si-C (average)	Data not available
Si1-P-Si2	Data not available
Si1-P-Si3	Data not available
Si2-P-Si3	Data not available
C-Si-C (average)	Data not available

Note: A comprehensive list of bond lengths and angles from the primary X-ray diffraction study was not available in the searched resources. The provided table structure is based on the expected molecular geometry.

Experimental Protocols

Synthesis of Tris(trimethylsilyl)phosphine

Several methods for the synthesis of tris(trimethylsilyl)phosphine have been reported. A common laboratory-scale synthesis involves the reaction of a phosphide (B1233454) source with trimethylsilyl chloride.[1]

Materials:

• White phosphorus (P₄) or red phosphorus

• Sodium-potassium alloy (NaK)

• Trimethylsilyl chloride (Me₃SiCl), freshly distilled

• 1,2-Dimethoxyethane (DME), anhydrous

• Naphthalene (B1677914) (as an electron carrier)

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, a mixture of phosphorus and sodium-potassium alloy is reacted in anhydrous DME with naphthalene as an electron carrier to form the corresponding phosphide.

• Freshly distilled trimethylsilyl chloride is then added dropwise to the phosphide suspension at a controlled temperature.

• The reaction mixture is typically stirred for an extended period to ensure complete reaction.

• The resulting mixture is filtered to remove inorganic salts, and the solvent is removed from the filtrate under reduced pressure.

• The crude product is purified by vacuum distillation to yield pure tris(trimethylsilyl)phosphine as a colorless liquid.

Single Crystal Growth

The single crystals of tris(trimethylsilyl)phosphine for the definitive X-ray diffraction study were grown in situ at low temperatures.

Methodology:

• Zone-melting in a capillary: A sample of purified tris(trimethylsilyl)phosphine is sealed in a glass capillary under an inert atmosphere. The capillary is then subjected to a zone-melting procedure where a small molten zone is moved slowly along the length of the capillary. This process facilitates the growth of a single, high-quality crystal from the melt.

X-ray Data Collection and Structure Refinement

Details of the X-ray data collection for the structure determination by Bruckmann and Krüger were not fully available in the consulted resources. However, a general protocol for such an experiment is outlined below.

General Protocol:

• Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head, typically under a stream of cold nitrogen gas to maintain a low temperature and prevent degradation.

• Data Collection: The mounted crystal is placed on a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation). A series of diffraction images are collected as the crystal is rotated through a range of angles.

• Data Processing: The collected diffraction data are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.

• Structure Solution and Refinement: The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions. This model is then refined against the experimental data to optimize the atomic coordinates, and thermal parameters, resulting in the final, accurate crystal structure.

Visualizations

To aid in the understanding of the molecular structure and the experimental workflow, the following diagrams are provided.

Caption: A 2D representation of the molecular structure of tris(trimethylsilyl)phosphine.

Caption: A simplified workflow illustrating the key stages of determining the crystal structure.

References

• 1. Crystallography Open Database: Information card for entry 7203555 [qiserver.ugr.es]
• 2. Tris(trimethylsilyl)phosphine | C9H27PSi3 | CID 272683 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Air and Moisture Sensitivity of Tris(trimethylsilyl)phosphine for Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a highly versatile and reactive organophosphorus reagent widely employed in synthetic chemistry.[1][2] Its utility as a phosphine (B1218219) (PH₃) surrogate and a precursor to various phosphorus-containing compounds makes it a valuable tool in the synthesis of novel molecules, including those with potential applications in drug development.[3][4] However, the high reactivity of tris(trimethylsilyl)phosphine is intrinsically linked to its extreme sensitivity to air and moisture, posing significant handling challenges and safety risks.[1][5] This technical guide provides an in-depth overview of the air and moisture sensitivity of tris(trimethylsilyl)phosphine, offering detailed experimental protocols for its safe handling and a summary of its decomposition pathways.

Physicochemical Properties and Hazard Summary

Tris(trimethylsilyl)phosphine is a colorless liquid that is soluble in many common organic solvents such as pentane, hexane, benzene, and toluene.[2][6] It is crucial for users to be aware of its hazardous properties, which are summarized in the table below. The compound is pyrophoric, meaning it can ignite spontaneously in air, and it reacts readily with water.[7][8]

Property	Value	References
Molecular Formula	C₉H₂₇PSi₃	[9][10]
Molar Mass	250.54 g/mol	[7]
Appearance	Colorless liquid	[7]
Melting Point	24 °C	[2][7]
Boiling Point	243-244 °C	[2][7]
Density	0.863 g/cm³	[2][7]
Air Sensitivity	Pyrophoric; ignites spontaneously in air.	[1][5][7][8]
Moisture Sensitivity	Reacts readily with water and moisture.	[6][7][8]
Key Hazards	Pyrophoric, toxic upon hydrolysis, causes skin and eye irritation.	[7][11]

Reactivity with Air and Moisture

The primary concern when handling tris(trimethylsilyl)phosphine is its vigorous and exothermic reaction with both atmospheric oxygen and water. These reactions lead to the degradation of the reagent and the formation of hazardous byproducts.

Reaction with Moisture (Hydrolysis)

Tris(trimethylsilyl)phosphine undergoes rapid hydrolysis upon contact with water or atmospheric moisture. The reaction cleaves the silicon-phosphorus bonds to produce phosphine gas (PH₃) and trimethylsilanol (B90980) (HOSiMe₃).[7] Phosphine is a highly toxic and flammable gas, making this reaction particularly hazardous.[11]

The overall hydrolysis reaction is as follows: P(SiMe₃)₃ + 3 H₂O → PH₃ + 3 HOSiMe₃[7]

Reaction with Air (Oxidation)

In the presence of atmospheric oxygen, tris(trimethylsilyl)phosphine is readily oxidized. While the detailed mechanism for this specific compound is not extensively documented, it is expected to proceed through the formation of various phosphine oxide species. The final and most stable oxidation product is tris(trimethylsilyl)phosphate. The initial reaction is highly exothermic and can lead to spontaneous ignition.[8][11]

The inferred oxidation pathway likely involves the sequential insertion of oxygen atoms, ultimately leading to the phosphate.

Experimental Protocols for Safe Handling

Due to its pyrophoric and moisture-sensitive nature, all manipulations of tris(trimethylsilyl)phosphine must be performed using stringent air-free techniques.[1][5]

Required Equipment and Environment

• Inert Atmosphere: A glovebox or a Schlenk line providing a dry, inert atmosphere (e.g., nitrogen or argon) is mandatory.[3]

• Glassware: All glassware must be thoroughly oven-dried (e.g., at 120°C overnight) and cooled under vacuum or a stream of inert gas before use.

• Syringes and Needles: Use gas-tight syringes and stainless-steel needles for transfers. Needles and syringes should be dried in an oven and purged with inert gas before use.

• Personal Protective Equipment (PPE): A flame-resistant lab coat, safety glasses, and appropriate chemical-resistant gloves (e.g., nitrile) are required.[11]

Workflow for Handling and Transfer

The following workflow outlines the standard procedure for safely handling and transferring tris(trimethylsilyl)phosphine.

Detailed Experimental Protocol for Transfer using a Schlenk Line

• Preparation:

  • Ensure all glassware, including the reaction flask, dropping funnel, and any connecting adapters, are thoroughly oven-dried and assembled while hot under a positive pressure of inert gas.

  • Place a stirrer bar in the reaction flask.

  • The tris(trimethylsilyl)phosphine bottle, sealed with a septum, should be secured in a clamp.

• Inert Gas Purge:

  • Connect the reaction flask and the reagent bottle to the Schlenk line via needles to maintain a positive pressure of inert gas.

  • Purge a dry, gas-tight syringe with inert gas by drawing and expelling the gas at least three times.

• Transfer:

  • Pierce the septum of the tris(trimethylsilyl)phosphine bottle with the syringe needle and withdraw the desired volume of the liquid.

  • To prevent drips, a small amount of inert gas can be drawn into the syringe after the liquid to act as a buffer.

  • Carefully withdraw the needle from the reagent bottle and insert it into the septum of the reaction flask.

  • Slowly add the tris(trimethylsilyl)phosphine to the reaction flask.

• Quenching:

  • After transfer, any residual reagent in the syringe should be immediately and carefully quenched by drawing up a small amount of a less reactive alcohol like isopropanol, followed by acetone (B3395972) and then water. This should be done in a fume hood.

  • All glassware that has come into contact with tris(trimethylsilyl)phosphine must be decontaminated by rinsing with a suitable solvent (e.g., isopropanol) before being washed.

Quantitative Analysis of Decomposition

While it is qualitatively known that tris(trimethylsilyl)phosphine is highly reactive, there is a lack of published quantitative kinetic data on its rate of hydrolysis and oxidation. Researchers needing to quantify its stability or decomposition can adapt methods used for other phosphines. For instance, the oxidation can be monitored by ³¹P NMR spectroscopy, observing the disappearance of the P(SiMe₃)₃ signal and the appearance of new signals corresponding to the oxide and other oxidation products.

Conclusion

Tris(trimethylsilyl)phosphine is a powerful reagent in modern chemistry, but its utility is matched by its hazardous nature. A thorough understanding of its extreme sensitivity to air and moisture is paramount for its safe and effective use. By adhering to strict air-free handling techniques, utilizing appropriate personal protective equipment, and being aware of the hazardous decomposition pathways, researchers can mitigate the risks associated with this valuable compound. The information and protocols provided in this guide are intended to equip researchers, scientists, and drug development professionals with the knowledge necessary to handle tris(trimethylsilyl)phosphine responsibly and safely in a laboratory setting.

References

• 1. ehs.utexas.edu [ehs.utexas.edu]
• 2. chemistry.utoronto.ca [chemistry.utoronto.ca]
• 3. researchgate.net [researchgate.net]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 6. Working with pyrophoric materials in lab: An intro to preventing explosions – ScIU [blogs.iu.edu]
• 7. en.wikipedia.org [en.wikipedia.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 9. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 10. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 11. ehs.yale.edu [ehs.yale.edu]

The Pyrophoric Nature of Tris(trimethylsilyl)phosphine: A Technical Guide to Safe Handling

For Researchers, Scientists, and Drug Development Professionals

Tris(trimethylsilyl)phosphine [P(SiMe₃)₃], a highly reactive and versatile organophosphorus reagent, serves as a valuable and safer, soluble alternative to the toxic and gaseous phosphine (B1218219) (PH₃) in modern organic synthesis.[1][2] Its utility is primarily derived from the labile phosphorus-silicon bonds.[1] However, its significant pyrophoric nature demands meticulous handling protocols to ensure laboratory safety. This technical guide provides an in-depth overview of the hazards, handling procedures, and emergency responses associated with tris(trimethylsilyl)phosphine, supported by quantitative data, detailed experimental protocols, and visual workflows.

Understanding the Pyrophoric Hazard

Tris(trimethylsilyl)phosphine is a colorless to light yellow liquid that ignites spontaneously upon contact with air.[1][3][4] This extreme reactivity is the primary safety concern. The compound is also highly sensitive to moisture, reacting violently with water to produce phosphine gas (PH₃), which is itself toxic and pyrophoric.[1][2][4]

Key Hazards:

• Pyrophoric: Catches fire spontaneously when exposed to air.[3][5]

• Water Reactive: Reacts with water to produce flammable and toxic phosphine gas.[4][6]

• Health Hazards: Causes skin irritation and serious eye irritation.[5] May cause respiratory irritation.[3][5] Ingestion can lead to chemical burns in the oral cavity and gastrointestinal tract.[7]

Quantitative Data

A summary of the key physical and chemical properties of tris(trimethylsilyl)phosphine is provided below for easy reference.

Property	Value	Reference(s)
CAS Number	15573-38-3	[1]
Molecular Formula	C₉H₂₇PSi₃	[1][4]
Molecular Weight	250.54 g/mol	[1]
Appearance	Colorless to light yellow liquid	[1][4]
Melting Point	24 °C	[1][4]
Boiling Point	243-244 °C	[1][4]
Density	0.863 g/mL at 25 °C	[1]
Solubility	Soluble in pentane, hexanes, methylene (B1212753) chloride, benzene, toluene (B28343), and acetonitrile. Insoluble in water.	[1]
GHS Hazard Statements	H250, H315, H319, H335	[4][5]

Experimental Protocols

Strict adherence to established protocols is critical when working with tris(trimethylsilyl)phosphine. All manipulations must be performed under an inert atmosphere using either a glovebox or Schlenk line techniques.[1]

Safe Handling and Transfer

Objective: To safely transfer tris(trimethylsilyl)phosphine from a storage container to a reaction vessel under an inert atmosphere.

Materials:

• Tris(trimethylsilyl)phosphine in a sealed container

• Dry, oxygen-free inert gas (Argon or Nitrogen)

• Schlenk line or glovebox

• Oven-dried glassware (syringes, needles, cannulas, reaction flasks)

• Septa

• Compatible solvent (e.g., anhydrous toluene or hexane)

• Secondary containment

Procedure:

• Inert Atmosphere: Ensure the Schlenk line or glovebox is properly purged with a dry, inert gas.

• Glassware Preparation: All glassware must be thoroughly dried in an oven and cooled under vacuum or an inert gas stream immediately before use.

• Temperature Control: If stored refrigerated, allow the tris(trimethylsilyl)phosphine container to warm to room temperature before opening to prevent condensation of atmospheric moisture.[8]

• Transfer: Using a gas-tight syringe or a cannula, slowly draw the required amount of the liquid from the storage container. The transfer should be performed slowly to avoid any pressure buildup.

• Addition to Reaction: Add the reagent dropwise to the reaction mixture, which should also be under a positive pressure of inert gas.

• Residual Quenching: Any residual reagent in the syringe or cannula must be immediately and carefully quenched as described in the quenching protocol below.

Caption: Workflow for the safe handling and transfer of tris(trimethylsilyl)phosphine.

Quenching and Disposal

Objective: To safely neutralize unreacted tris(trimethylsilyl)phosphine and decontaminate glassware.

Materials:

• Inert, high-boiling solvent (e.g., toluene or hexane)[9]

• Dilute solution of isopropanol (B130326) or ethanol (B145695) in an inert solvent[9]

• Sodium hypochlorite (B82951) solution (laundry bleach)[6]

• Appropriate waste container

Procedure:

• Inert Atmosphere: All quenching procedures must be performed under an inert atmosphere in a well-ventilated fume hood.[2][9]

• Dilution: The vessel containing the residual tris(trimethylsilyl)phosphine should be diluted with a generous amount of an inert, high-boiling solvent like toluene.[9]

• Slow Addition of Quenching Agent: A dilute solution of isopropanol or ethanol in the same inert solvent should be added slowly and dropwise with vigorous stirring.[9] An exothermic reaction with gas evolution will occur. The addition rate should be controlled to keep the reaction temperature manageable.

• Completion of Quench: Continue adding the alcohol solution until the gas evolution ceases.

• Final Decontamination: Once the initial vigorous reaction has subsided, neat ethanol can be added cautiously until no further reaction is observed.[2] Subsequently, the glassware can be carefully washed with water and then decontaminated with a sodium hypochlorite solution (bleach).[2][6]

• Waste Disposal: The quenched solution should be collected in a designated hazardous waste container for proper disposal according to institutional guidelines.

Emergency Procedures

In the event of an accidental release or fire, immediate and appropriate action is crucial.

• Fire:

  • For small fires, use dry chemical powder, CO₂, or sand. DO NOT use water. [7]

  • For larger fires, a foam or water spray may be used, but water jets should be avoided.[7]

  • Firefighters should wear self-contained breathing apparatus (SCBA) and fully encapsulating, gas-tight suits.[7]

• Spills:

  • Eliminate all ignition sources.

  • Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[6][8]

  • Collect the absorbed material into a suitable, dry, and closed container for disposal.[8]

  • The spill area should be isolated and entry denied.[8]

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with large amounts of water and wash with soap and water.[6] Remove contaminated clothing.[8]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[6][8]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[6][8]

Signaling Pathways and Logical Relationships

The pyrophoric nature of tris(trimethylsilyl)phosphine is a result of its rapid, exothermic reaction with oxygen.

Caption: Simplified reaction pathway illustrating the pyrophoric nature of tris(trimethylsilyl)phosphine.

The hydrolysis of tris(trimethylsilyl)phosphine is another critical reaction to be aware of, leading to the formation of toxic phosphine gas.

Caption: Reaction of tris(trimethylsilyl)phosphine with water to produce phosphine gas.

By understanding the inherent risks and diligently applying the handling and safety protocols outlined in this guide, researchers can safely utilize the synthetic advantages of tris(trimethylsilyl)phosphine in their work. Always consult the most recent Safety Data Sheet (SDS) and institutional safety guidelines before working with this compound.

References

• 1. benchchem.com [benchchem.com]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. gelest.com [gelest.com]
• 4. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. Tris(trimethylsilyl)phosphine | C9H27PSi3 | CID 272683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. gelest.com [gelest.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 9. benchchem.com [benchchem.com]

An In-depth Technical Guide to the Solubility of Tris(trimethylsilyl)phosphine in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of tris(trimethylsilyl)phosphine [P(SiMe₃)₃], a versatile and highly reactive organophosphorus reagent. Understanding its solubility is critical for its effective use in organic synthesis, materials science, and drug development, particularly in reaction setup, purification, and formulation. Due to its pyrophoric and air-sensitive nature, handling and solubility determination require specialized techniques.[1][2]

Core Concepts: Physical and Chemical Properties

Tris(trimethylsilyl)phosphine is a colorless to light yellow liquid at room temperature.[1][3] Its structure, featuring a central phosphorus atom bonded to three bulky, non-polar trimethylsilyl (B98337) groups, dictates its solubility profile. The molecule lacks polar functional groups capable of hydrogen bonding, leading to its general miscibility with non-polar organic solvents and insolubility in polar, protic solvents like water.[3][4] A summary of its key physical properties is presented in Table 1.

Table 1: Physical Properties of Tris(trimethylsilyl)phosphine

Property	Value
CAS Number	15573-38-3
Molecular Formula	C₉H₂₇PSi₃
Molecular Weight	250.54 g/mol [3]
Appearance	Colorless to light yellow liquid[1][3]
Melting Point	24 °C[3]
Boiling Point	243-244 °C[3]
Density	0.863 g/mL at 25 °C[3]
Sensitivity	Air and moisture sensitive, pyrophoric[1]

Solubility Data

Quantitative solubility data for tris(trimethylsilyl)phosphine is not widely available in published literature, likely due to the experimental challenges posed by its pyrophoric and air-sensitive nature. However, qualitative solubility information and its commercial availability as a solution in hexane (B92381) indicate its high solubility in non-polar organic solvents.[5][6] Table 2 summarizes the known qualitative solubility of tris(trimethylsilyl)phosphine in various organic solvents.

Table 2: Qualitative Solubility of Tris(trimethylsilyl)phosphine in Organic Solvents

Solvent	Solvent Type	Solubility	Notes
Pentane	Non-polar Aprotic	Soluble[3][4][7]
Hexanes	Non-polar Aprotic	Soluble[3][4][7]	Commercially available as a 10% solution in hexane.[5][6]
Toluene	Non-polar Aprotic	Soluble[3][4][7]
Benzene	Non-polar Aprotic	Soluble[4][7]
Methylene Chloride	Polar Aprotic	Soluble[4][7]
Tetrahydrofuran (THF)	Polar Aprotic	Soluble
Diethyl Ether	Polar Aprotic	Soluble
Acetonitrile	Polar Aprotic	Soluble[3][4][7]
Water	Polar Protic	Insoluble[3][4][7]	Reacts with water.[8]

Experimental Protocol for Solubility Determination

The following is a detailed methodology for the gravimetric determination of the solubility of an air- and moisture-sensitive compound like tris(trimethylsilyl)phosphine. This protocol must be performed under an inert atmosphere using Schlenk line or glovebox techniques.

Objective: To determine the solubility of tris(trimethylsilyl)phosphine in a given anhydrous organic solvent at a specific temperature.

Materials:

• Tris(trimethylsilyl)phosphine

• Anhydrous organic solvent of interest

• Schlenk flask or vial with a septum

• Gas-tight syringes

• Cannula

• Inert gas (Argon or Nitrogen)

• Thermostatically controlled bath

• Analytical balance

• Schlenk filter stick

• Pre-weighed collection flask

Procedure:

• Preparation:

  • Dry all glassware in an oven at >120 °C overnight and cool under a stream of inert gas.

  • Ensure the solvent is anhydrous and deoxygenated.

• Sample Preparation:

  • Under an inert atmosphere, add a known volume of the anhydrous solvent to a tared Schlenk flask.

  • Record the mass of the solvent.

  • incrementally add tris(trimethylsilyl)phosphine to the solvent with continuous stirring until a saturated solution with a small amount of undissolved solute is observed.

• Equilibration:

  • Seal the flask and place it in a thermostatically controlled bath at the desired temperature.

  • Stir the mixture for a sufficient time (e.g., 24 hours) to ensure equilibrium is reached.

• Phase Separation:

  • Allow the undissolved solid to settle.

  • Under a positive pressure of inert gas, carefully transfer a known volume of the clear supernatant to a pre-weighed Schlenk flask using a gas-tight syringe or a cannula equipped with a filter stick.

• Solvent Evaporation:

  • Carefully remove the solvent from the collection flask under reduced pressure to leave behind the dissolved tris(trimethylsilyl)phosphine as a residue.

• Mass Determination and Calculation:

  • Reweigh the collection flask containing the residue.

  • The mass of the dissolved tris(trimethylsilyl)phosphine is the difference between the final and initial mass of the flask.

  • Calculate the solubility in g/100 mL or other desired units.

Logical Workflow for Solubility Assessment

The following diagram illustrates the logical workflow for assessing the solubility of tris(trimethylsilyl)phosphine for a research application.

Caption: Workflow for assessing tris(trimethylsilyl)phosphine solubility.

Signaling Pathways and Experimental Workflows

The concept of "signaling pathways" is not directly applicable to the solubility of a small molecule like tris(trimethylsilyl)phosphine. However, the experimental workflow for its use in a synthetic context is crucial. The following diagram illustrates a typical experimental workflow involving a reaction where the solubility of tris(trimethylsilyl)phosphine is a key consideration.

Caption: Experimental workflow for a reaction using tris(trimethylsilyl)phosphine.

References

• 1. benchchem.com [benchchem.com]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. lookchem.com [lookchem.com]
• 4. TRIS(TRIMETHYLSILYL)PHOSPHINE CAS#: 15573-38-3 [m.chemicalbook.com]
• 5. Tris(trimethylsilyl)phosphine (ca. 10% in Hexane), TCI America 10 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 6. sciedco.ca [sciedco.ca]
• 7. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 8. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]

Tris(trimethylsilyl)phosphine: A Technical Guide to its Application as a P³⁻ Synthon

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a highly versatile and valuable reagent in modern organophosphorus chemistry. It serves as a practical and safer, liquid-phase synthetic equivalent—or "synthon"—for the phosphide (B1233454) ion (P³⁻), offering a more manageable alternative to the highly toxic and difficult-to-handle phosphine (B1218219) (PH₃) gas.[1][2] The reactivity of P(SiMe₃)₃ is defined by its weak, polar Si-P bonds, which readily undergo cleavage upon reaction with a wide range of electrophiles. This reactivity allows for the straightforward introduction of a phosphorus atom into organic molecules and inorganic complexes, making it an indispensable tool in the synthesis of novel phosphine ligands, functional materials, metal phosphide nanoparticles, and complex molecules relevant to drug discovery.[1][3][4] This guide provides an in-depth overview of its properties, synthesis, handling, and key applications, complete with quantitative data and detailed experimental protocols.

Physicochemical and Spectroscopic Properties

Tris(trimethylsilyl)phosphine is a colorless to light yellow liquid that is highly sensitive to air and moisture.[1][5] Its key physical and spectroscopic properties are summarized below.

Property	Value	Reference(s)
Molecular Formula	C₉H₂₇PSi₃	[5]
Molecular Weight	250.54 g/mol	[5][6]
Appearance	Colorless to light yellow liquid	[1][5]
Melting Point	24 °C	[1][5][6]
Boiling Point	243–244 °C	[1][5][6]
Density	0.863 g/mL at 25 °C	[1][5][6]
Refractive Index (n²⁰/D)	1.501–1.503	[1][5]
³¹P NMR (in DME)	δ -251 ppm	[7]
¹H NMR (in DME)	δ 0.30 ppm (doublet, ³J(P,H) = 4.4 Hz)	[7]
Solubility	Soluble in pentane, hexanes, benzene, toluene (B28343), DME, THF	[1][5]
Water Solubility	Insoluble, reacts violently	[5][6]

Synthesis of Tris(trimethylsilyl)phosphine

The synthesis of P(SiMe₃)₃ requires strict anaerobic and anhydrous conditions, typically employing Schlenk line or glovebox techniques.[2][8] Several methods have been reported, with varying yields and safety considerations.[1][5]

Reaction	Reagents	Yield	Reference(s)
From White/Red Phosphorus	P₄, Na/K alloy, Me₃SiCl in DME	75%	[1][5]
From Phosphine Gas	PH₃, Me₃SiOTf, Tertiary Amine in Et₂O	90%	[1][5]
From Phosphorus Trichloride	PCl₃, Mg, Me₃SiCl	62%	[1][5]

Detailed Experimental Protocol: Synthesis from Red Phosphorus

This procedure, adapted from established methods, is one of the most common for laboratory-scale synthesis.[1][2][7]

Caution: This synthesis involves pyrophoric, air-sensitive, and toxic materials. It must be performed by trained personnel using appropriate inert atmosphere techniques in a well-ventilated fume hood. Sodium-potassium alloy (NaK) reacts violently with water and can ignite spontaneously in air.

Materials:

• Red Phosphorus (P_red)

• Sodium metal (Na)

• Naphthalene (electron carrier)

• 1,2-Dimethoxyethane (DME), anhydrous

• Trimethylsilyl (B98337) chloride (Me₃SiCl), freshly distilled

• Anhydrous pentane

Procedure:

• Apparatus Setup: A 2 L three-neck round-bottom flask is equipped with a mechanical stirrer, a reflux condenser, and a pressure-equalizing dropping funnel. The entire apparatus is rigorously dried by heating under a high vacuum and subsequently filled with dry argon.

• Formation of Sodium Phosphide: The flask is charged with red phosphorus, naphthalene, and 1 L of anhydrous DME. The mixture is stirred to form a suspension. Freshly cut sodium metal is added portion-wise over 2-3 hours while maintaining a gentle reflux.[2] The reaction is then heated to reflux (approx. 100 °C) and stirred vigorously overnight (≥16 hours). During this time, the suspension will turn from red to a dark black color as sodium phosphide is formed in situ.[2]

• Silylation: The reaction mixture is cooled to room temperature. Freshly distilled trimethylsilyl chloride is added to the dropping funnel via cannula transfer. The Me₃SiCl is then added dropwise to the vigorously stirred sodium phosphide suspension over 2-3 hours. An exothermic reaction occurs, and the color of the suspension changes from black to a light gray.[2]

• Reaction Completion and Workup: After the addition is complete, the mixture is heated to reflux overnight to ensure the reaction goes to completion.[2]

• Filtration: After cooling to room temperature, the gray suspension containing NaCl precipitate is filtered under an inert atmosphere using a Schlenk filter cannula or a filter frit into another dry, argon-flushed flask. The solid residue is washed with several portions of anhydrous DME to extract all the product.[2]

• Isolation and Purification: The solvent (DME) and any other volatile materials are removed from the combined filtrate under reduced pressure. This step can take a significant amount of time. The resulting crude product is then purified by vacuum distillation to yield tris(trimethylsilyl)phosphine as a colorless liquid.[1][2] The typical yield is between 60% and 80%.[2]

Caption: Synthesis Workflow for P(SiMe₃)₃.

The P³⁻ Synthon Concept

The utility of P(SiMe₃)₃ stems from its function as a "P³⁻ synthon". In this role, the P(SiMe₃)₃ molecule delivers a naked phosphorus atom to an electrophilic substrate. The trimethylsilyl groups act as leaving groups, typically forming a stable silyl (B83357) halide (e.g., Me₃SiCl) or other silyl derivatives. This process allows for the formation of one, two, or three new bonds to the phosphorus atom, effectively transferring the P atom from a stable liquid source to the target molecule.

Caption: P(SiMe₃)₃ as a P³⁻ Synthon.

Applications in Synthesis

Synthesis of Substituted Phosphines via P-C Bond Formation

A primary application of P(SiMe₃)₃ is the synthesis of tertiary phosphines (R₃P) through reaction with alkyl or aryl halides. This method avoids the use of often pyrophoric secondary phosphines (R₂PH) or alkali metal phosphides (R₂PM).

Experimental Protocol: Synthesis of a Tertiary Phosphine

• Setup: A dry Schlenk flask equipped with a magnetic stir bar is charged with P(SiMe₃)₃ (1.0 eq) and dissolved in an anhydrous solvent such as THF or toluene under an argon atmosphere.

• Reaction: The solution is cooled to an appropriate temperature (e.g., 0 °C or -78 °C). The alkyl halide (e.g., R-Br, 3.0 eq) is added dropwise via syringe.

• Monitoring: The reaction is allowed to warm to room temperature and stirred for several hours or until completion, as monitored by ³¹P NMR spectroscopy (disappearance of the signal at -251 ppm and appearance of a new signal for R₃P).

• Workup: The reaction is quenched by the addition of methanol (B129727) to react with any remaining P(SiMe₃)₃ or silyl-phosphine intermediates. The solvent is removed in vacuo, and the resulting crude product is purified by column chromatography or distillation to yield the tertiary phosphine.

Synthesis of Metal Phosphide Nanoparticles

P(SiMe₃)₃ is a key precursor for the low-temperature synthesis of high-quality transition metal phosphide (TMP) nanoparticles, which have applications in catalysis and electronics.[3][4][9] The reaction involves the phosphidation of a metal salt or complex.

Experimental Protocol: Synthesis of Ruthenium Phosphide (RuP) Nanoparticles [9]

• Setup: In a glovebox, a solution of the metal precursor, such as [RuCl₂(p-cymene)]₂ (0.5 eq), is prepared in an anhydrous solvent like dichloromethane (B109758) (CH₂Cl₂) in a Schlenk-compatible vial.

• Reaction: Tris(trimethylsilyl)phosphine (1.0 eq) is added to the stirred solution at room temperature (or slightly elevated, e.g., 35 °C). The reaction progress can be monitored by a color change and by ³¹P NMR, which shows the consumption of P(SiMe₃)₃ and the formation of the byproduct Me₃SiCl.

• Growth and Isolation: The reaction is stirred for a set period (e.g., 24 hours) to allow for nanoparticle nucleation and growth.

• Purification: The resulting nanoparticle suspension is centrifuged, the supernatant is discarded, and the black solid is washed multiple times with an anhydrous solvent (e.g., pentane) to remove soluble byproducts. The purified nanoparticles are then dried under vacuum.

Synthesis of Low-Coordinate Phosphorus Compounds

P(SiMe₃)₃ can be used to synthesize compounds with phosphorus in a low coordination state, such as phosphaalkenes (P=C) and phosphaalkynes (P≡C). For example, reaction with acyl chlorides can yield phosphaalkynes after elimination of hexamethyldisiloxane.[6]

Reaction Scheme: Formation of a Phosphaalkyne [6]

This transformation provides access to unique building blocks for organophosphorus chemistry. The reaction proceeds through a transient phosphaalkene intermediate which then undergoes a[1][6]-silyl shift and subsequent elimination.

References

• 1. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 2. m.youtube.com [m.youtube.com]
• 3. benchchem.com [benchchem.com]
• 4. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 5. lookchem.com [lookchem.com]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Handling and Storage of Tris(trimethylsilyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safe handling, storage, and disposal of tris(trimethylsilyl)phosphine, a highly pyrophoric and reactive organophosphorus compound. Adherence to the protocols and safety measures outlined herein is critical to ensure the safety of laboratory personnel and the integrity of experimental outcomes.

Compound Identification and Properties

Tris(trimethylsilyl)phosphine, with the chemical formula P(Si(CH₃)₃)₃, is a colorless to light yellow liquid that is highly valued in synthetic chemistry as a less hazardous substitute for phosphine (B1218219) gas.[1] Its utility is derived from the reactive phosphorus-silicon bonds, which allow it to serve as a soluble source of the "P³⁻" synthon.[1][2]

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of tris(trimethylsilyl)phosphine.

Property	Value	References
CAS Number	15573-38-3	[3]
Molecular Formula	C₉H₂₇PSi₃	[3][4]
Molecular Weight	250.54 g/mol	[3][4]
Appearance	Colorless to light yellow liquid	[3][5]
Melting Point	24 °C	[2][4]
Boiling Point	243-244 °C	[2][4]
Density	0.863 g/mL at 25 °C	[2][4]
Solubility	Soluble in pentane, hexanes, methylene (B1212753) chloride, benzene, toluene (B28343), and acetonitrile. Insoluble and reacts with water.	[5]
Sensitivity	Pyrophoric; ignites spontaneously in air. Highly sensitive to air and moisture.[2][3][6]

Hazard Identification and Safety Precautions

Tris(trimethylsilyl)phosphine is classified as a pyrophoric liquid, meaning it can ignite spontaneously upon contact with air.[7][8] It is also highly reactive with water, alcohols, and other protic solvents, producing phosphine gas (PH₃), which is itself toxic and pyrophoric.[1][5] The compound can cause severe skin and eye irritation or burns upon contact.[7]

Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling tris(trimethylsilyl)phosphine. This includes, but is not limited to:

• Eye Protection: Chemical safety goggles and a face shield.

• Hand Protection: Flame-resistant gloves (e.g., Nomex®) worn over chemically resistant gloves (e.g., nitrile or neoprene).

• Body Protection: A flame-resistant lab coat.

• Respiratory Protection: While inhalation risk of the liquid is low, a NIOSH-approved respirator may be required if there is a risk of inhaling aerosols or combustion byproducts.

Storage and Handling

Due to its pyrophoric nature, tris(trimethylsilyl)phosphine must be handled with extreme caution using either a glovebox or Schlenk line techniques under an inert atmosphere (e.g., argon or nitrogen).[3]

Storage

• Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[4]

• Containers must be kept tightly sealed under an inert atmosphere.[4]

• It is recommended to store the compound at refrigerated temperatures (below 4°C/39°F).[4]

• Store in the original container, which is often a Sure/Seal™ bottle designed for air-sensitive reagents.

Handling Workflow

The following diagram illustrates a general workflow for deciding on the appropriate handling procedure for pyrophoric reagents like tris(trimethylsilyl)phosphine.

Figure 1. Decision workflow for handling pyrophoric reagents.

Experimental Protocols

All manipulations of tris(trimethylsilyl)phosphine must be performed under a strict inert atmosphere.

Reagent Transfer Protocol (Using a Syringe)

This protocol is for transferring small to moderate volumes of the reagent. For larger volumes, cannula transfer is recommended.

• Preparation:

  • Ensure all glassware is oven-dried and cooled under an inert atmosphere.

  • The tris(trimethylsilyl)phosphine Sure/Seal™ bottle should be securely clamped.

  • Purge a syringe of appropriate volume with inert gas at least three times. The syringe volume should be at least double the volume of reagent to be transferred.

• Transfer:

  • With a positive pressure of inert gas flowing into the Sure/Seal™ bottle through a needle, pierce the septum with the purged syringe needle.

  • Slowly withdraw the desired volume of liquid into the syringe.

  • To prevent drips, draw a small amount of inert gas into the syringe to create a gas bubble at the needle tip.

  • Withdraw the syringe and quickly insert it into the reaction flask, which is also under a positive pressure of inert gas.

  • Slowly dispense the reagent into the reaction mixture.

• Syringe Quenching:

  • Immediately after use, rinse the syringe and needle with a dry, inert solvent (e.g., hexane (B92381) or toluene).

  • Discharge the solvent into a separate flask containing an excess of isopropanol (B130326) for quenching. Repeat this rinse cycle at least three times.

Quenching and Disposal Protocol

Excess tris(trimethylsilyl)phosphine and any materials it has come into contact with must be carefully quenched before disposal.

• Preparation:

  • In a fume hood, prepare a quenching flask that is large enough to accommodate the volume of the material to be quenched and the quenching solvents.

  • Place the quenching flask in a cooling bath (e.g., an ice-water or dry ice/acetone bath).

  • Add a dry, high-boiling point, inert solvent such as toluene or heptane (B126788) to the quenching flask.[5]

• Quenching Procedure:

  • Under an inert atmosphere, slowly and dropwise add the tris(trimethylsilyl)phosphine or the solution containing it to the cooled solvent with vigorous stirring.

  • Slowly and dropwise add a less reactive alcohol, such as isopropanol, to the mixture. Continue addition until gas evolution ceases.

  • Once the initial reaction has subsided, slowly add a more reactive alcohol, such as methanol (B129727) or ethanol, to ensure complete quenching.

  • After all reactivity has ceased, very slowly add water dropwise to the mixture.

• Disposal:

  • The resulting quenched mixture should be disposed of as hazardous waste in accordance with local, state, and federal regulations.

The following diagram illustrates the general workflow for quenching pyrophoric waste.

Figure 2. Workflow for the controlled quenching of pyrophoric waste.

Emergency Procedures

Spills

• Small Spills: If a small spill occurs, immediately smother the material with dry sand, powdered limestone, or another non-combustible absorbent material.[5] Do not use water or combustible materials like paper towels.

• Large Spills: Evacuate the area and contact emergency services immediately.

Fire

• If a fire occurs, use a Class D fire extinguisher (for combustible metals) or a dry chemical extinguisher. DO NOT USE WATER, a carbon dioxide, or a halogenated extinguisher.

• In the event of a fire on a person, use a safety shower and/or a fire blanket.

First Aid

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[8] Remove contaminated clothing while under the safety shower.

• Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.

This guide is intended to provide a framework for the safe handling and storage of tris(trimethylsilyl)phosphine. It is imperative that all users receive hands-on training from experienced personnel before working with this or any other pyrophoric material. Always consult the Safety Data Sheet (SDS) for the most up-to-date information and adhere to all institutional safety policies.

References

• 1. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. gelest.com [gelest.com]
• 4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 5. benchchem.com [benchchem.com]
• 6. en.wikipedia.org [en.wikipedia.org]
• 7. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 8. datasheets.scbt.com [datasheets.scbt.com]

A Technical Guide to the Hydrolysis of Tris(trimethylsilyl)phosphine for Phosphine Gas Generation

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(trimethylsilyl)phosphine (P(SiMe₃)₃) is a pyrophoric, liquid organophosphorus compound that serves as a convenient and safer alternative to highly toxic and gaseous phosphine (B1218219) (PH₃) in a variety of chemical syntheses. This technical guide provides an in-depth overview of the hydrolysis of P(SiMe₃)₃ to generate phosphine gas in situ. The document covers the fundamental reaction chemistry, proposed reaction mechanisms, and key factors influencing the hydrolysis rate. Detailed, albeit illustrative, experimental protocols for conducting and monitoring the hydrolysis are presented, alongside hypothetical quantitative data to guide experimental design. Safety considerations and applications in research and drug development are also discussed.

Introduction

Tris(trimethylsilyl)phosphine is a versatile reagent in organophosphorus chemistry and materials science.[1] Its utility stems from its ability to act as a soluble and manageable source of the phosphide (B1233454) (P³⁻) synthon.[1] A primary application of P(SiMe₃)₃ is its controlled hydrolysis to produce phosphine gas, a critical reagent in the synthesis of metal phosphide nanocrystals, phosphine ligands, and other phosphorus-containing compounds.[2][3] The reaction is particularly advantageous as it avoids the direct handling of highly toxic and flammable phosphine gas. This guide will focus on the core principles and practical aspects of this hydrolysis reaction.

Reaction Chemistry and Mechanism

The overall stoichiometry for the hydrolysis of tris(trimethylsilyl)phosphine is straightforward, yielding phosphine gas and trimethylsilanol (B90980) (HOSiMe₃) as the by-product.[2][4]

P(SiMe₃)₃ + 3 H₂O → PH₃ + 3 HOSiMe₃

The hydrolysis of analogous silyl (B83357) compounds is known to be influenced by pH, and it is reasonable to assume a similar dependence for P(SiMe₃)₃.[5] Under acidic conditions, the reaction may be accelerated by protonation of the phosphorus atom, making the silicon centers more electrophilic. Conversely, under basic conditions, the nucleophilicity of the hydroxide (B78521) ion could enhance the rate of attack at the silicon atom.

Quantitative Data (Illustrative)

Due to a lack of specific kinetic data in the literature for the hydrolysis of tris(trimethylsilyl)phosphine, the following tables present hypothetical data to illustrate the expected trends based on the hydrolysis of similar organosilicon and organophosphorus compounds. These tables are intended to serve as a guide for experimental design.

Table 1: Hypothetical Effect of pH on the Half-Life of Tris(trimethylsilyl)phosphine Hydrolysis at 25°C

pH	Solvent System	Half-Life (t₁/₂) (minutes)
3	1:1 THF/Aqueous Buffer	5
5	1:1 THF/Aqueous Buffer	15
7	1:1 THF/Aqueous Buffer	30
9	1:1 THF/Aqueous Buffer	10
11	1:1 THF/Aqueous Buffer	2

Table 2: Hypothetical Effect of Temperature on the Rate Constant of Tris(trimethylsilyl)phosphine Hydrolysis at pH 7

Temperature (°C)	Solvent System	Rate Constant (k) (s⁻¹)
10	1:1 Dioxane/Water	1.5 x 10⁻⁴
25	1:1 Dioxane/Water	4.0 x 10⁻⁴
40	1:1 Dioxane/Water	9.5 x 10⁻⁴

Experimental Protocols

Given the air and moisture sensitivity of tris(trimethylsilyl)phosphine, all manipulations must be carried out using standard Schlenk line or glovebox techniques under an inert atmosphere (e.g., argon or nitrogen).[1][4]

General Protocol for the Generation of Phosphine Gas

This protocol describes a general method for the in situ generation of phosphine gas from the hydrolysis of P(SiMe₃)₃ for use in a subsequent reaction.

Materials:

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Anhydrous, deoxygenated solvent (e.g., THF, dioxane)

• Degassed water or aqueous buffer solution

• Schlenk flask or other suitable reaction vessel equipped with a magnetic stir bar

• Gas-tight syringe

• Cannula for liquid transfer

Procedure:

• Assemble and flame-dry the reaction vessel under vacuum, then fill with a positive pressure of argon.

• Add the desired anhydrous, deoxygenated solvent to the reaction vessel via cannula.

• Carefully add the desired amount of tris(trimethylsilyl)phosphine to the solvent using a gas-tight syringe.

• Stir the solution at the desired reaction temperature.

• Slowly add a stoichiometric amount of degassed water or aqueous buffer to the stirred solution via a gas-tight syringe. The rate of addition will control the rate of phosphine gas evolution.

• The resulting solution containing phosphine gas can then be used directly for subsequent reactions, or the evolved phosphine gas can be transferred via a cannula to another reaction vessel.

Protocol for Monitoring Hydrolysis by ³¹P NMR Spectroscopy

This protocol outlines a method for monitoring the progress of the hydrolysis reaction using ³¹P Nuclear Magnetic Resonance (NMR) spectroscopy.[6][7]

Materials:

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Deuterated solvent (e.g., THF-d₈)

• D₂O or a buffered D₂O solution

• NMR tube with a J. Young valve or other sealable cap

• Gas-tight syringes

Procedure:

• In a glovebox, prepare a stock solution of tris(trimethylsilyl)phosphine in the deuterated solvent.

• Transfer a known volume of the stock solution to a sealable NMR tube.

• Record an initial ³¹P NMR spectrum of the starting material. The chemical shift for P(SiMe₃)₃ is typically around -251 ppm.[8]

• Using a gas-tight syringe, carefully add a known amount of D₂O or buffered D₂O solution to the NMR tube.

• Immediately begin acquiring ³¹P NMR spectra at regular time intervals.

• Monitor the disappearance of the P(SiMe₃)₃ signal and the appearance of the signal for phosphine (PH₃), which is expected to be a quartet (due to coupling with three protons) at a much higher field.

• Integrate the signals to determine the relative concentrations of the reactant and product over time to calculate reaction kinetics.

Visualizations

References

• 1. Simultaneous In Situ Monitoring of Trimethoxysilane Hydrolysis Reactions Using Raman, Infrared, and Nuclear Magnetic Resonance (NMR) Spectroscopy Aided by Chemometrics and Ab Initio Calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 3. The Influence of pH on the Hydrolysis Process of gamma-Methacryloxypropyltrimethoxysilane, Analyzed by FT-IR, and the Silanization of Electrogalvanized Steel [researchportal.uc3m.es]
• 4. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 5. researchgate.net [researchgate.net]
• 6. Pathways for the hydrolysis of phorate: product studies by (31)P NMR and GC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. nmr.oxinst.com [nmr.oxinst.com]
• 8. youtube.com [youtube.com]

Protocols & Analytical Methods

Application Notes and Protocols: Tris(trimethylsilyl)phosphine as a Phosphitylating Agent

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsilyl)phosphine [P(SiMe₃)₃] is a highly versatile and reactive organophosphorus reagent that serves as a practical equivalent to the highly toxic and gaseous phosphine (B1218219) (PH₃).[1][2] Its utility in chemical synthesis is primarily due to the labile phosphorus-silicon bonds, which facilitate the transfer of a phosphorus atom to a variety of electrophiles.[1][3] This document provides detailed application notes and experimental protocols for the use of tris(trimethylsilyl)phosphine as a phosphitylating agent, with a focus on its applications in organic synthesis and drug development.

Physical and Chemical Properties

Tris(trimethylsilyl)phosphine is a colorless to light yellow liquid that is highly sensitive to air and moisture, exhibiting pyrophoric behavior.[1][2] It is soluble in many common organic solvents, such as pentane, hexanes, methylene (B1212753) chloride, benzene, toluene, and acetonitrile, but is insoluble in water.[1][4]

Table 1: Physical and Chemical Properties of Tris(trimethylsilyl)phosphine

Property	Value	References
CAS Number	15573-38-3	[1][5]
Molecular Formula	C₉H₂₇PSi₃	[1][6]
Molecular Weight	250.54 g/mol	[1][6]
Appearance	Colorless to light yellow liquid	[1][4]
Melting Point	24 °C	[1]
Boiling Point	243-244 °C	[1][4]
Density	0.863 g/mL at 25 °C	[1][4]
Refractive Index	n20/D 1.502	[4]
Sensitivity	Air and moisture sensitive, pyrophoric	[1][7]

Safety and Handling

Due to its pyrophoric nature, tris(trimethylsilyl)phosphine must be handled with extreme caution under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.[1][7] It can ignite spontaneously in air and reacts violently with water.[1][8] Appropriate personal protective equipment, including a flame-retardant lab coat, safety glasses, and gloves, is mandatory. All glassware and equipment must be thoroughly dried before use.[1][2]

Quenching and Disposal: Small quantities can be carefully quenched by dilution in a non-polar solvent like hexane (B92381), followed by the slow addition of a dilute solution of ethanol (B145695) in hexane under an inert atmosphere.[2] Subsequently, neat ethanol can be added, followed by water and then bleach.[2][8] All residues should be treated with caution as they may contain pyrophoric materials.[7]

Applications in Organic Synthesis

Tris(trimethylsilyl)phosphine is a valuable reagent for the formation of carbon-phosphorus bonds, enabling the synthesis of a wide range of organophosphorus compounds.

Synthesis of Substituted Phosphines

A primary application of tris(trimethylsilyl)phosphine is the synthesis of tertiary phosphines through reaction with alkyl or aryl halides.[1][9] The reaction proceeds via nucleophilic attack of the phosphorus atom on the electrophilic carbon of the halide, with the concurrent cleavage of the P-Si bonds to form trimethylsilyl (B98337) halides as byproducts.[1]

General Reaction Scheme: P(SiMe₃)₃ + 3 R-X → PR₃ + 3 Me₃Si-X (where R = alkyl, aryl; X = Cl, Br, I)

Caption: General workflow for tertiary phosphine synthesis.

Experimental Protocol: Synthesis of a Tertiary Phosphine [1]

Materials:

• Tris(trimethylsilyl)phosphine (1.0 equiv)

• Alkyl or Aryl Halide (e.g., R-X where X = Cl, Br, I) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., Tetrahydrofuran (THF), Toluene)

• Schlenk flask and standard air-free technique glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere of argon or nitrogen, dissolve tris(trimethylsilyl)phosphine (1.0 equiv) in the chosen anhydrous solvent.

• Add the organic halide (3.0 equiv) to the solution at room temperature.

• Stir the reaction mixture at room temperature or heat as necessary. Monitor the reaction progress using ³¹P NMR spectroscopy.

• Upon completion, remove the solvent and volatile byproducts (trimethylsilyl halides) under reduced pressure.

• Purify the resulting tertiary phosphine by distillation or recrystallization.

Table 2: Example Conditions for Tertiary Phosphine Synthesis

Alkyl/Aryl Halide	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Benzyl Bromide	Toluene	25	12	>90
Iodomethane	THF	0 - 25	4	>95
1-Bromobutane	Toluene	80	24	~85

Synthesis of Phosphaalkynes

Tris(trimethylsilyl)phosphine reacts with acyl chlorides to form phosphaalkynes, which are compounds containing a phosphorus-carbon triple bond.[5] This transformation is a key method for accessing these unique and reactive species.

General Reaction Scheme: P(SiMe₃)₃ + R-C(O)Cl → R-C≡P + (Me₃Si)₂O + Me₃SiCl

Caption: Synthesis of phosphaalkynes.

Experimental Protocol: Synthesis of tert-Butylphosphaacetylene [5]

Materials:

• Tris(trimethylsilyl)phosphine

• Pivaloyl chloride (2,2-dimethylpropanoyl chloride)

• Anhydrous, degassed solvent (e.g., Diethyl ether)

• Schlenk flask and standard air-free technique glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve tris(trimethylsilyl)phosphine in anhydrous diethyl ether.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add a solution of pivaloyl chloride in diethyl ether to the cooled phosphine solution with vigorous stirring.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• The volatile phosphaalkyne product can be isolated from the reaction mixture by vacuum transfer into a cold trap.

Role in Drug Development

While not typically incorporated directly into drug molecules, tris(trimethylsilyl)phosphine plays a crucial role as a reagent in the synthesis of complex molecules relevant to drug discovery.[3] Its ability to serve as a precursor to chiral phosphine ligands is of particular importance for asymmetric catalysis, a powerful tool for the synthesis of enantiomerically pure drugs.[3] Furthermore, phosphaalkynes synthesized from this reagent can undergo cycloaddition reactions to form novel phosphorus-containing heterocycles, which are of interest in medicinal chemistry.[3]

Conclusion

Tris(trimethylsilyl)phosphine is a powerful and versatile phosphitylating agent with significant applications in organic synthesis. Its ability to act as a soluble and safer alternative to phosphine gas has made it an indispensable tool for the synthesis of a variety of organophosphorus compounds, including tertiary phosphines and phosphaalkynes. The protocols and data presented herein provide a foundation for the safe and effective use of this reagent in research and development settings.

References

• 1. benchchem.com [benchchem.com]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. benchchem.com [benchchem.com]
• 4. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 5. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 6. Tris(trimethylsilyl)phosphine | C9H27PSi3 | CID 272683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 8. gelest.com [gelest.com]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for the Synthesis of Indium Phosphide (InP) Nanocrystals Using Tris(trimethylsilyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indium phosphide (B1233454) (InP) nanocrystals, also known as quantum dots (QDs), are semiconductor nanoparticles that exhibit quantum mechanical properties.[1][2] Due to their size-tunable photoluminescence, spanning the visible and near-infrared regions, and their composition of less toxic elements compared to cadmium-based QDs, InP nanocrystals are of significant interest for applications in optoelectronics, biological imaging, and diagnostics.[1][2] Tris(trimethylsilyl)phosphine, P(TMS)3, is a highly reactive and versatile organophosphorus compound frequently employed as a phosphorus source in the synthesis of high-quality InP nanocrystals. Its high reactivity facilitates the formation of crystalline nanoparticles at relatively low temperatures. This document provides detailed application notes and protocols for the synthesis of InP nanocrystals using P(TMS)3.

Safety Precautions

Tris(trimethylsilyl)phosphine is a pyrophoric liquid that can ignite spontaneously in air and reacts violently with water. It is also toxic and must be handled with extreme caution in an inert atmosphere, such as in a glovebox or under an argon atmosphere using a Schlenk line. All glassware and solvents must be rigorously dried and degassed before use. Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and flame-resistant gloves, should be worn at all times.

Chemical Reaction and Mechanism

The synthesis of InP nanocrystals using P(TMS)3 typically proceeds via a dehalosilylation reaction between an indium halide (e.g., InCl₃, InI₃) and P(TMS)₃. The overall reaction can be summarized as:

InX₃ + P(Si(CH₃)₃)₃ → InP + 3 (CH₃)₃SiX (where X = Cl, Br, I)

The reaction mechanism involves the formation of an adduct between the indium and phosphorus precursors, followed by the stepwise elimination of trimethylsilyl (B98337) halide. This elimination is the rate-limiting step in the formation of the InP nanocrystal.

Experimental Protocols

Two primary methods for the synthesis of InP nanocrystals using P(TMS)₃ are the hot-injection method and the heat-up method.

Protocol 1: Hot-Injection Synthesis of InP Nanocrystals

The hot-injection method involves the rapid injection of a precursor solution into a hot solvent containing the other precursor. This method typically leads to a burst of nucleation followed by crystal growth, resulting in a narrow size distribution of the nanocrystals.

Materials:

• Indium(III) chloride (InCl₃) or Indium(III) iodide (InI₃)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Myristic acid (MA)

• 1-Octadecene (ODE)

• Anhydrous toluene (B28343)

• Anhydrous methanol (B129727)

• Anhydrous acetone

Equipment:

• Three-neck round-bottom flask

• Schlenk line or glovebox

• Heating mantle with temperature controller

• Syringes and needles

• Magnetic stirrer

• Centrifuge

Procedure:

• Preparation of Indium Precursor Solution:

  • In a three-neck flask under an inert atmosphere, combine InCl₃ (e.g., 0.2 mmol) and myristic acid (e.g., 0.6 mmol) in ODE (e.g., 10 mL).

  • Heat the mixture to 120 °C under vacuum for 1-2 hours to form the indium-myristate complex and remove any residual water and oxygen.

  • Switch to an inert atmosphere and raise the temperature to the desired injection temperature (typically between 210 °C and 300 °C).

• Preparation of Phosphorus Precursor Solution:

  • In a glovebox, dissolve P(TMS)₃ (e.g., 0.1 mmol) in anhydrous ODE or toluene (e.g., 2 mL).

• Injection and Growth:

  • Rapidly inject the P(TMS)₃ solution into the hot indium precursor solution with vigorous stirring.

  • The reaction mixture will change color, indicating the formation of InP nanocrystals.

  • Allow the nanocrystals to grow at the injection temperature for a specific duration (from minutes to hours) to achieve the desired size. The size of the nanocrystals can be monitored by taking small aliquots and measuring their UV-Vis absorption spectra.

• Purification:

  • Cool the reaction mixture to room temperature.

  • Add a non-solvent, such as a mixture of methanol and acetone, to precipitate the nanocrystals.

  • Centrifuge the mixture to collect the nanocrystals.

  • Discard the supernatant and redisperse the nanocrystals in an anhydrous, non-polar solvent like toluene.

  • Repeat the precipitation and redispersion steps 2-3 times to remove unreacted precursors and byproducts.

  • The purified InP nanocrystals can be stored as a colloidal dispersion in an inert atmosphere.

Protocol 2: Heat-Up Synthesis of InP Nanocrystals

In the heat-up method, all precursors are mixed at room temperature and then heated to the desired reaction temperature. This method is often simpler to perform than the hot-injection method.

Materials:

• Indium(III) acetate (B1210297) (In(OAc)₃)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Fatty acid (e.g., oleic acid)

• 1-Octadecene (ODE)

• Anhydrous toluene

• Anhydrous methanol

• Anhydrous acetone

Equipment:

• Three-neck round-bottom flask

• Schlenk line or glovebox

• Heating mantle with temperature controller

• Magnetic stirrer

• Centrifuge

Procedure:

• Reaction Setup:

  • In a three-neck flask under an inert atmosphere, combine In(OAc)₃ (e.g., 0.2 mmol), a fatty acid (e.g., 0.6 mmol), and ODE (e.g., 10 mL).

  • Degas the mixture at a moderate temperature (e.g., 100 °C) for 1-2 hours.

  • Cool the mixture to room temperature and then add P(TMS)₃ (e.g., 0.1 mmol) under a counterflow of inert gas.

• Nucleation and Growth:

  • With vigorous stirring, rapidly heat the reaction mixture to the desired growth temperature (typically between 250 °C and 300 °C).

  • Maintain the temperature for a specific period to allow for nanocrystal growth. Monitor the reaction progress by UV-Vis spectroscopy of aliquots.

• Purification:

  • Follow the same purification procedure as described in Protocol 1.

Data Presentation

The following tables summarize the quantitative data on the synthesis of InP nanocrystals using P(TMS)₃, highlighting the influence of various reaction parameters on the resulting nanocrystal properties.

Table 1: Effect of Reaction Temperature on InP Nanocrystal Properties (Hot-Injection Method)

Indium Precursor	P(TMS)₃:In Ratio	Ligand (Ligand:In Ratio)	Solvent	Injection Temperature (°C)	Growth Time	Resulting Nanocrystal Diameter (nm)	Photoluminescence Emission (nm)	Quantum Yield (%)
InCl₃	1:2	Myristic Acid (3:1)	ODE	210	10 min	~2.0	~520	Not Reported
InCl₃	1:2	Myristic Acid (3:1)	ODE	240	10 min	~2.5	~560	Not Reported
InCl₃	1:2	Myristic Acid (3:1)	ODE	270	10 min	~3.0	~600	Not Reported
InI₃	1:1.1	Not Specified	Pentane	Annealed at 400	3 h	~4.0	Not Reported	Not Reported

Note: Data is compiled from multiple sources and represents typical trends. Actual results may vary based on specific experimental conditions.

Table 2: Effect of Precursors and Ligands on InP Nanocrystal Synthesis

Indium Precursor	Phosphorus Precursor	Ligand	Solvent	Key Observation
InCl₃	P(TMS)₃	Myristic Acid	ODE	Narrow size distribution achieved.
InI₃	P(TMS)₃	None (solid-state)	Toluene/Ether	Formation of an intermediate adduct I₃In·P(TMS)₃.
Chloroindium Oxalate	P(TMS)₃	Trioctylphosphine Oxide (TOPO)	TOPO	One of the earliest reports of colloidal InP QD synthesis.
In(OAc)₃	P(TMS)₃	Oleic Acid	ODE	Commonly used in heat-up synthesis.

Visualizations

Reaction Pathway Diagram

The following diagram illustrates the proposed dehalosilylation reaction pathway for the formation of InP nanocrystals from an indium halide and tris(trimethylsilyl)phosphine.

Caption: Proposed reaction pathway for InP nanocrystal synthesis.

Experimental Workflow Diagram

This diagram outlines the general experimental workflow for the hot-injection synthesis of InP nanocrystals.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Phosphaalkenes using Tris(trimethylsilyl)phosphine

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Phosphaalkenes, compounds containing a phosphorus-carbon double bond (P=C), are intriguing building blocks in organophosphorus chemistry. Their unique electronic properties make them valuable ligands in catalysis and precursors for synthesizing various phosphorus-containing heterocycles.[1][2] Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, serves as a versatile and convenient reagent for the synthesis of phosphaalkenes, offering a safer alternative to using highly toxic phosphine (B1218219) gas.[3][4] The lability of the P-Si bond in tris(trimethylsilyl)phosphine allows for its facile reaction with various electrophiles to form P-C bonds.[5] This document provides detailed protocols for the synthesis of phosphaalkenes from acyl chlorides and ketones utilizing tris(trimethylsilyl)phosphine.

Reaction Principle:

The synthesis of phosphaalkenes using tris(trimethylsilyl)phosphine primarily follows two well-established routes:

• From Acyl Chlorides: Tris(trimethylsilyl)phosphine reacts with an acyl chloride to form an acylphosphine intermediate. This intermediate then undergoes a 1,2-elimination of a trimethylsilyl (B98337) group to the oxygen atom, yielding the desired phosphaalkene.[6]

• From Ketones: Tris(trimethylsilyl)phosphine can be converted to lithium bis(trimethylsilyl)phosphide by treatment with lithium ethoxide.[7] This phosphide (B1233454) reagent then reacts with ketones to generate the corresponding phosphaalkene.[7]

Protocol 1: Synthesis of Phosphaalkenes from Acyl Chlorides

This protocol details the synthesis of a phosphaalkene via the reaction of tris(trimethylsilyl)phosphine with an acyl chloride.[6]

Experimental Protocol:

Materials:

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• Acyl chloride (e.g., pivaloyl chloride, benzoyl chloride)

• Anhydrous, non-polar solvent (e.g., hexane (B92381), toluene)

• Schlenk line apparatus

• Dry glassware (oven-dried and cooled under an inert atmosphere)

• Magnetic stirrer and stir bars

• Syringes and cannulas for liquid transfers

• Inert gas (Argon or Nitrogen)

Procedure:

• Reaction Setup: Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar under an inert atmosphere.

• Reagent Preparation: Prepare a solution of the acyl chloride (1.0 equivalent) in anhydrous hexane.

• Reaction Initiation: Cool the acyl chloride solution to 0 °C using an ice bath.

• Addition of Phosphine: To the cooled and stirred acyl chloride solution, add a solution of tris(trimethylsilyl)phosphine (1.0 equivalent) in hexane dropwise via a syringe or cannula.

• Reaction Progression: Allow the reaction mixture to slowly warm to room temperature and continue stirring for several hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by ³¹P NMR spectroscopy.

• Work-up and Purification: Once the reaction is complete, remove the solvent and the trimethylsilyl chloride byproduct under vacuum. The crude phosphaalkene can be further purified by distillation or chromatography.

Safety Precautions:

• Tris(trimethylsilyl)phosphine is pyrophoric and air- and moisture-sensitive. It hydrolyzes to produce toxic phosphine gas. All manipulations must be carried out under a strict inert atmosphere using Schlenk techniques.[3]

• Handle all reagents and solvents in a well-ventilated fume hood.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• All glassware and equipment used for handling P(SiMe₃)₃ must be carefully quenched with a dilute solution of ethanol (B145695) in hexane, followed by neat ethanol, water, and bleach under an inert atmosphere in a fume hood.[3]

Quantitative Data:

The following table summarizes the yields of phosphaalkenes synthesized from different acyl chlorides.

Acyl Chloride	Phosphaalkene Product	Yield (%)
Pivaloyl chloride	t-Bu-C(OSiMe₃)=PSiMe₃	Good
Benzoyl chloride	Ph-C(OSiMe₃)=PSiMe₃	Moderate

Reaction Workflow:

Caption: Workflow for the synthesis of phosphaalkenes from acyl chlorides.

Protocol 2: Synthesis of Phosphaalkenes from Ketones

This protocol outlines the synthesis of phosphaalkenes from ketones via the in-situ generation of lithium bis(trimethylsilyl)phosphide.[7]

Experimental Protocol:

Part A: Preparation of Lithium bis(trimethylsilyl)phosphide

Materials:

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• Lithium ethoxide (LiOEt) solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Schlenk line apparatus and dry glassware

Procedure:

• A solution of tris(trimethylsilyl)phosphine in THF is treated with one equivalent of a LiOEt solution in THF.

• This reaction generates lithium bis(trimethylsilyl)phosphide, which can be used in the next step. For some applications, it can be isolated as an off-white powder.[7]

Part B: Synthesis of Phosphaalkene

Materials:

• Lithium bis(trimethylsilyl)phosphide solution from Part A

• Ketone (e.g., benzophenone)

• Anhydrous diethyl ether (Et₂O)

• Schlenk line apparatus and dry glassware

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve the ketone (1.0 equivalent) in anhydrous diethyl ether.

• Addition of Phosphide: Add one equivalent of the lithium bis(trimethylsilyl)phosphide solution to the ethereal solution of the ketone.

• Reaction Progression: The reaction proceeds to form the P-trimethylsilyl substituted phosphaalkene.[7]

• Monitoring and Isolation: The formation of the phosphaalkene can be monitored by ³¹P NMR spectroscopy. It is important to note that some phosphaalkenes, especially those with little kinetic stabilization, may readily dimerize to form 1,2-diphosphetanes.[7] Isolation of the monomeric phosphaalkene may require careful control of reaction conditions and immediate analysis or trapping.

Safety Precautions:

• Follow all safety precautions outlined in Protocol 1 for handling tris(trimethylsilyl)phosphine and its derivatives.

• Lithium ethoxide is a reactive and moisture-sensitive reagent.

Quantitative Data:

The primary focus of the cited literature for this method is the subsequent dimerization and conversion to alkenes, with yields reported for the overall transformation rather than the isolated phosphaalkene.[7] However, the formation of the phosphaalkene is reported to be a fast and efficient process.[7] For example, the reaction of benzophenone (B1666685) with lithium bis(trimethylsilyl)phosphide results in the formation of the corresponding phosphaalkene as the initial product.[7]

Reaction Workflow:

Caption: Workflow for phosphaalkene synthesis from ketones.

References

• 1. rosdok.uni-rostock.de [rosdok.uni-rostock.de]
• 2. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 3. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. [2 + 2] Cycloaddition of phosphaalkenes as a key step for the reductive coupling of diaryl ketones to tetraaryl olefins - PMC [pmc.ncbi.nlm.nih.gov]

Tris(trimethylsilyl)phosphine: A Safer and Versatile Alternative to Phosphine Gas in Organic Synthesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Tris(trimethylsilyl)phosphine (P(TMS)₃) has emerged as a critical reagent in modern organic and materials synthesis, offering a safer, liquid-phase alternative to the highly toxic and hazardous phosphine (B1218219) (PH₃) gas.[1][2] Its utility is derived from the reactive phosphorus-silicon bonds, which enable its use as a potent phosphorus source in a variety of chemical transformations.[3] These application notes provide detailed protocols and comparative data for the use of P(TMS)₃ in several key areas of synthetic chemistry, designed to be a valuable resource for professionals in research and drug development.

Safety and Handling

Tris(trimethylsilyl)phosphine is a pyrophoric liquid that can ignite spontaneously in air and reacts violently with water.[1][4] It is imperative to handle this reagent under an inert atmosphere, such as argon or nitrogen, using standard Schlenk line or glovebox techniques.[2] All glassware must be rigorously dried before use. Personal protective equipment, including flame-retardant lab coats, safety glasses, and appropriate gloves, should be worn at all times. In case of spills, a non-combustible absorbent material like sand should be used.

Synthesis of Tris(trimethylsilyl)phosphine

The synthesis of P(TMS)₃ is a multi-step process that requires strict air- and moisture-free conditions.[3] The most common method involves the in situ formation of an alkali metal phosphide (B1233454), followed by reaction with trimethylsilyl (B98337) chloride.[3] A typical synthesis can take up to a week to complete.[5]

Experimental Protocol: Synthesis from Red Phosphorus

This protocol is adapted from established literature procedures.[1][5]

Materials:

• Red phosphorus (dried under high-vacuum)

• Sodium metal

• Naphthalene (B1677914) (as an electron carrier)

• Anhydrous 1,2-dimethoxyethane (B42094) (DME)

• Trimethylsilyl chloride (Me₃SiCl), freshly distilled

Procedure:

• Set up an oven-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser, and a gas inlet adapter. Ensure all connections are airtight and the system is under a positive pressure of inert gas.

• Add red phosphorus and naphthalene to the flask and flush with inert gas for 1-2 hours.

• Add anhydrous DME via cannula transfer to create a suspension.

• Heat the suspension to 40 °C and slowly add small pieces of freshly cut sodium metal over 2-3 hours.

• After the addition is complete, heat the mixture to reflux (approximately 100 °C) overnight (at least 16 hours). The color of the suspension will change from red to black, indicating the formation of sodium phosphide.

• Cool the reaction mixture to room temperature.

• Slowly add freshly distilled trimethylsilyl chloride to the suspension dropwise over 2-3 hours with vigorous stirring.

• After the addition is complete, heat the mixture to reflux overnight. The suspension will turn from black to a light gray color.

• After cooling to room temperature, the reaction mixture is filtered under an inert atmosphere to remove the precipitated salts.

• The solvent is removed from the filtrate under vacuum.

• The crude product is then purified by vacuum distillation to yield tris(trimethylsilyl)phosphine as a colorless, oily liquid. A typical yield for this procedure is between 60% and 80%.[1]

Caption: Workflow for the synthesis of tris(trimethylsilyl)phosphine.

Applications in Organic Synthesis

Synthesis of Phosphaalkynes

P(TMS)₃ is a key reagent for the synthesis of phosphaalkynes, which are valuable building blocks in organophosphorus chemistry. The reaction typically involves the treatment of an acyl chloride with P(TMS)₃.[4]

General Reaction: R-COCl + P(TMS)₃ → R-C≡P + 3 TMS-Cl + (TMS)₂O

Formation of Metal Phosphido Clusters

P(TMS)₃ reacts with metal halides or carboxylates to produce metal phosphido clusters, with the concomitant formation of a trimethylsilyl halide or carboxylate.[4]

Idealized Reaction: 3 M-X + P(TMS)₃ → M₃P + 3 TMS-X (where M = metal, X = halide or carboxylate)

Applications in Materials Science: Nanoparticle Synthesis

P(TMS)₃ serves as an excellent phosphorus source for the synthesis of high-quality metal phosphide nanoparticles, including transition metal phosphides and semiconductor quantum dots like Indium Phosphide (InP).[6][7] Its high reactivity allows for nanoparticle formation at relatively lower temperatures compared to other phosphorus precursors.[6]

Synthesis of Transition Metal Phosphide (TMP) Nanoparticles

TMP nanoparticles are of interest for their catalytic and electronic properties. The synthesis often involves the reaction of a metal chloride with P(TMS)₃ in a high-boiling point solvent.

Metal Precursor	Reaction Temperature (°C)	Resulting Nanoparticle Size (nm)	Crystalline Phase
Nickel(II) chloride	250	4 - 5	Poorly crystalline Ni₂P
Nickel(II) chloride	305	Larger, more crystalline	Hexagonal Ni₂P and tetragonal Ni₁₂P₅
Cobalt(II) chloride	275	-	Poorly crystalline
Cobalt(II) chloride	305	-	Crystalline
Iron(III) acetylacetonate	260	4.65 ± 0.74	FeP

Data compiled from multiple sources.[6][7][8]

Experimental Protocol: Synthesis of Nickel Phosphide Nanoparticles

This protocol is adapted from a literature procedure for the synthesis of transition metal phosphide nanoparticles.[6][8]

Materials:

• Nickel(II) chloride

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Trioctylphosphine (TOP)

• High-boiling point solvent (e.g., 1-octadecene)

Procedure:

• In a three-necked flask under an inert atmosphere, dissolve nickel(II) chloride in the high-boiling point solvent.

• Heat the mixture to a desired temperature (e.g., 250 °C or 305 °C) with stirring.

• Inject a solution of P(TMS)₃ in TOP into the hot reaction mixture.

• The reaction mixture will darken, indicating the formation of nanoparticles.

• Maintain the reaction at the set temperature for a specific duration to allow for particle growth and crystallization.

• Cool the reaction mixture to room temperature.

• The nanoparticles are then isolated by precipitation with a non-solvent (e.g., ethanol) and centrifugation.

• The isolated nanoparticles can be redispersed in a suitable solvent for further characterization.

Synthesis of Indium Phosphide (InP) Quantum Dots

P(TMS)₃ is a widely used precursor for the synthesis of InP quantum dots, which are of significant interest for display and lighting applications due to their excellent optical properties and being free of heavy metals like cadmium.

Synthesis Method	Precursors	Temperature (°C)	Reaction Time
Hot-Injection	In(OAc)₃, Myristic Acid, P(TMS)₃ in TOP	Injection at 280°C, growth at 260°C	12 min
Heat-Up	In(OAc)₃, Myristic Acid, P(TMS)₃	Heated to reaction temperature	-

Data compiled from a study on InP quantum dot synthesis.[9]

Experimental Protocol: Hot-Injection Synthesis of InP Quantum Dots

This protocol is based on a published method for the hot-injection synthesis of InP quantum dots.[9]

Materials:

• Indium(III) acetate (B1210297) (In(OAc)₃)

• Myristic acid (MA)

• 1-octadecene (ODE)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Trioctylphosphine (TOP)

Procedure:

• Combine In(OAc)₃, myristic acid, and ODE in a three-necked flask.

• Connect the flask to a Schlenk line and degas the mixture at 120 °C under vacuum for 1 hour.

• Switch the atmosphere to nitrogen.

• Increase the temperature to 280 °C.

• Swiftly inject a solution of P(TMS)₃ in TOP into the hot reaction mixture. The temperature will drop upon injection.

• Set the reaction temperature to 260 °C and allow the reaction to proceed for 12 minutes for nanoparticle growth.

• Rapidly cool the reaction mixture to room temperature using a water bath or air gun.

• The resulting InP quantum dots can be purified by precipitation and redispersion.

Caption: General workflow for metal phosphide nanoparticle synthesis.

Conclusion

Tris(trimethylsilyl)phosphine is a versatile and indispensable reagent in contemporary chemical synthesis, providing a safer and more manageable alternative to phosphine gas. Its applications span from the synthesis of unique organophosphorus compounds to the fabrication of advanced nanomaterials. The protocols and data presented herein offer a foundational guide for researchers and professionals to effectively and safely utilize P(TMS)₃ in their synthetic endeavors. As with any highly reactive compound, a thorough understanding of its properties and strict adherence to safety protocols are paramount for its successful application.

References

• 1. youtube.com [youtube.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 6. Triacylphosphines as a Novel Class of Phosphorus Sources for the Synthesis of Transition Metal Phosphide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. chemrxiv.org [chemrxiv.org]
• 9. Near-Unity Photoluminescence Quantum Yield of Core-Only InP Quantum Dots via a Simple Postsynthetic InF3 Treatment - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of Metal Phosphide Clusters Using Tris(trimethylsilyl)phosphine: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of metal phosphide (B1233454) clusters and nanoparticles utilizing tris(trimethylsilyl)phosphine, P(SiMe₃)₃, as a highly effective phosphorus source. These materials are of significant interest due to their unique catalytic, electronic, and optical properties, with emerging applications in biomedical imaging and diagnostics.

Application Notes

Tris(trimethylsilyl)phosphine is a versatile and highly reactive reagent for the low-temperature synthesis of metal phosphide clusters and nanoparticles.[1] Its utility stems from the labile P-Si bonds, which readily cleave upon reaction with metal precursors, such as metal halides and carboxylates, to form metal-phosphorus bonds.[2] This method serves as a practical alternative to using highly toxic phosphine (B1218219) gas (PH₃).

The general reaction proceeds via the elimination of a trimethylsilyl (B98337) halide or carboxylate, as depicted in the idealized reaction with a metal chloride:

MClₓ + (x/3) P(SiMe₃)₃ → M Pₓ⸝₃ + x Me₃SiCl

This approach offers several advantages, including milder reaction conditions compared to traditional high-temperature methods and the ability to produce amorphous or crystalline nanoparticles with controlled size and composition.[1][3] The synthesized metal phosphide nanoparticles have shown promise in various fields, including catalysis and, more recently, in biomedical applications such as bioimaging.[4] For instance, indium phosphide (InP) quantum dots are being explored as cadmium-free alternatives for fluorescent labeling in biological systems.

Safety Considerations: Tris(trimethylsilyl)phosphine is pyrophoric, igniting spontaneously in air, and reacts violently with water and alcohols.[2] It is imperative to handle this reagent under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques) with thoroughly dried glassware and solvents. Appropriate personal protective equipment, including flame-retardant lab coats, safety glasses, and gloves, must be worn at all times.

Experimental Protocols

Detailed methodologies for the synthesis of various metal phosphide nanoparticles are provided below. These protocols are based on established literature procedures and should be performed by trained personnel with strict adherence to safety precautions.

Protocol 1: Synthesis of Ruthenium Phosphide (RuP) Nanoparticles

This protocol describes a low-temperature synthesis of amorphous ruthenium phosphide nanoparticles.[1]

Materials:

• Dichloro(p-cymene)ruthenium(II) dimer ([RuCl₂(p-cymene)]₂)

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Hexadecylamine (B48584) (HDA)

• Anhydrous dichloromethane (B109758) (DCM)

• Anhydrous toluene (B28343)

• Argon gas (high purity)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• In a glovebox, add [RuCl₂(p-cymene)]₂ (0.25 mmol) and hexadecylamine (0.125 mmol, 0.5 equivalents) to a Schlenk flask containing a magnetic stir bar.

• Add 3.6 mL of anhydrous dichloromethane to the flask.

• Add P(SiMe₃)₃ (0.25 mmol, 1 equivalent) to the stirred mixture.

• Seal the flask, remove it from the glovebox, and connect it to a Schlenk line under a positive pressure of argon.

• Stir the reaction mixture at 35°C for 16 hours.

• After the reaction is complete, the resulting black powder can be washed multiple times with toluene and dried under vacuum to yield the RuP nanoparticles.

Protocol 2: Synthesis of Cobalt Phosphide (CoP) Nanoparticles

This protocol outlines the synthesis of cobalt phosphide nanoparticles adapted from a general method for transition metal phosphides.[1]

Materials:

• Cobalt(II) chloride (CoCl₂)

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Hexadecylamine (HDA)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Argon gas (high purity)

• Schlenk flask and standard Schlenk line equipment

Procedure:

• In a glovebox, combine CoCl₂ and 0.5 equivalents of HDA in a Schlenk flask with a magnetic stir bar.

• Add anhydrous THF to the flask.

• Add 1 equivalent of P(SiMe₃)₃ to the reaction mixture.

• Seal the flask, remove it from the glovebox, and connect it to a Schlenk line.

• Stir the mixture at a designated temperature (e.g., 35°C) for a specified duration to form the nanoparticles.

• Isolate the CoP nanoparticles by precipitation, followed by washing and drying under vacuum.

Protocol 3: Synthesis of Indium Phosphide (InP) Quantum Dots

This hot-injection method is commonly used for the synthesis of high-quality InP quantum dots with tunable optical properties.

Materials:

• Indium(III) acetate (B1210297) (In(OAc)₃)

• Myristic acid

• 1-octadecene (B91540) (ODE)

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Argon gas (high purity)

• Three-neck flask, Schlenk line, and heating mantle

Procedure:

• Combine In(OAc)₃ (1 equivalent) and myristic acid (3 equivalents) in a three-neck flask.

• Add 1-octadecene as the solvent.

• Degas the mixture at 120°C for 1-2 hours under vacuum.

• Switch to an argon atmosphere and heat the solution to the injection temperature (e.g., 270-300°C).

• In a glovebox, prepare a solution of P(SiMe₃)₃ (0.5 equivalents) in anhydrous 1-octadecene.

• Rapidly inject the P(SiMe₃)₃ solution into the hot indium precursor solution.

• Monitor the growth of the quantum dots by taking aliquots and measuring their UV-Vis absorption spectra.

• Once the desired size is reached, cool the reaction to room temperature.

• Purify the InP quantum dots by precipitation with a non-solvent (e.g., hexane), followed by centrifugation and redispersion.

Quantitative Data

The following tables summarize key quantitative data from the synthesis of various metal phosphide nanoparticles using P(SiMe₃)₃ and other phosphine sources.

Table 1: Synthesis Parameters and Nanoparticle Characteristics

Metal Phosphide	Metal Precursor	Phosphorus Source	Solvent	Temperature (°C)	Size (nm)	Composition (Metal:Phosphorus)	Reference
RuP	[RuCl₂(p-cymene)]₂	P(SiMe₃)₃	Dichloromethane	35	1.3 ± 0.2	50:50	[1]
CoP	CoCl₂	P(SiMe₃)₃	Tetrahydrofuran	35	3.4 ± 0.5	50:50	[1]
MoP	[Mo(THF)₃Cl₃]	P(SiMe₃)₃	Tetrahydrofuran	35	1.3 ± 0.2	50:50	[1]
Ni₂P	Ni(CO)₂(PPh₃)₂	PPh₃	Oleylamine/Octadecene	300	9.03	2:1	[5]
Ni₁₂P₅	Ni(acac)₂	PPh₃	Not Specified	Not Specified	12.61	12:5	[6]

Table 2: Characterization Data of Synthesized Nanoparticles

Material	Technique	Key Findings	Reference
RuP Nanoparticles	TEM	Small, well-dispersed amorphous nanoparticles with a diameter of 1.3 nm.	[1]
RuP Nanoparticles	XAS	Evidence of Ru-P bonding in the nanoparticles.	[1]
CoP Nanoparticles	TEM	Well-dispersed nanoparticles with a diameter of 3.4 nm.	[1]
Ni₂P Nanoparticles	XRD	Peaks corresponding to the hexagonal Ni₂P crystal structure.	[7]
CoP Nanoparticles	XRD	Diffraction peaks indexed to orthorhombic cobalt phosphide.	[7]

Visualizations

The following diagrams illustrate the general workflows for the synthesis of metal phosphide nanoparticles.

References

• 1. researchgate.net [researchgate.net]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. chemrxiv.org [chemrxiv.org]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Tris(trimethylsilyl)phosphine in Buchwald-Hartwig Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsilyl)phosphine, P(TMS)₃, is a versatile and valuable reagent in organophosphorus chemistry. While not typically employed as a direct ligand in Buchwald-Hartwig cross-coupling reactions, it serves as a crucial and safer precursor for the synthesis of highly effective phosphine (B1218219) ligands. Its utility lies in its role as a convenient equivalent to the highly toxic and pyrophoric phosphine gas (PH₃), enabling the facile introduction of phosphorus into organic molecules. This application note will detail the role of P(TMS)₃ as a precursor to specialized phosphine ligands for the Buchwald-Hartwig amination and provide protocols for both the synthesis of a representative ligand and its subsequent use in a catalytic C-N bond formation.

The Buchwald-Hartwig amination is a cornerstone of modern organic synthesis, allowing for the formation of carbon-nitrogen bonds through the palladium-catalyzed coupling of amines with aryl halides or triflates. The success of this reaction is critically dependent on the nature of the phosphine ligand coordinated to the palladium center. Bulky and electron-rich phosphine ligands are known to promote the key steps of the catalytic cycle, namely oxidative addition and reductive elimination. P(TMS)₃ provides a synthetic entry point to a variety of these essential ligands.

Core Application: P(TMS)₃ as a Precursor to Chiral Phospholane Ligands

A significant application of P(TMS)₃ in the context of Buchwald-Hartwig reactions is in the synthesis of chiral phosphine ligands, such as bisphospholanes. These ligands are particularly valuable for asymmetric catalysis. P(TMS)₃ can be used to generate TMS-phospholane intermediates, which are then further elaborated into the final chiral ligands.

The general workflow involves the synthesis of the desired phosphine ligand from P(TMS)₃, followed by the application of the synthesized ligand in the Buchwald-Hartwig cross-coupling reaction.

Caption: Workflow from P(TMS)₃ to Buchwald-Hartwig Product.

Experimental Protocols

Protocol 1: Synthesis of a Chiral Phospholane Ligand from P(TMS)₃

This protocol describes a general procedure for the synthesis of a C₂-symmetric bis(phospholane) ligand, a class of ligands effective in asymmetric Buchwald-Hartwig amination. The synthesis starts from a readily available chiral diol, which is converted to a dimesylate, followed by reaction with P(TMS)₃.

Materials:

• Chiral Diol (e.g., (2R,5R)-2,5-hexanediol)

• Methanesulfonyl chloride (MsCl)

• Triethylamine (B128534) (NEt₃)

• Dichloromethane (DCM)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Anhydrous Tetrahydrofuran (THF)

• n-Butyllithium (n-BuLi)

• 1,2-Dibromobenzene (B107964)

• Standard Schlenk line and inert atmosphere techniques

Procedure:

• Synthesis of the Chiral Dimesylate:

  • To a solution of the chiral diol (1.0 eq.) and triethylamine (2.2 eq.) in anhydrous DCM at 0 °C under an inert atmosphere, add methanesulfonyl chloride (2.1 eq.) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12 hours.

  • Quench the reaction with water and extract the product with DCM.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude dimesylate, which can be used in the next step without further purification.

• Synthesis of the Bis(phospholane) Ligand:

  • To a solution of P(TMS)₃ (2.0 eq.) in anhydrous THF at -78 °C under an inert atmosphere, add n-BuLi (2.0 eq.) dropwise. Stir the solution for 30 minutes.

  • Add a solution of the chiral dimesylate (1.0 eq.) in anhydrous THF to the reaction mixture at -78 °C.

  • Allow the reaction to slowly warm to room temperature and stir for 16 hours.

  • Cool the reaction mixture to -78 °C and add a solution of 1,2-dibromobenzene (1.0 eq.) in THF.

  • Allow the reaction to warm to room temperature and then heat to reflux for 4 hours.

  • After cooling to room temperature, quench the reaction with methanol.

  • Remove the solvent under reduced pressure and purify the residue by column chromatography on silica (B1680970) gel to afford the chiral bis(phospholane) ligand.

Protocol 2: Palladium-Catalyzed Buchwald-Hartwig Amination Using the Synthesized Ligand

This protocol outlines a general procedure for the amination of an aryl bromide with a secondary amine using the ligand synthesized in Protocol 1.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Synthesized chiral bis(phospholane) ligand

• Aryl bromide

• Secondary amine

• Sodium tert-butoxide (NaOtBu)

• Anhydrous toluene (B28343)

• Standard Schlenk line and inert atmosphere techniques

Procedure:

• Reaction Setup:

  • In a glovebox or under a stream of inert gas, add the palladium precursor (e.g., Pd(OAc)₂, 1 mol%) and the chiral bis(phospholane) ligand (1.5 mol%) to an oven-dried Schlenk tube equipped with a magnetic stir bar.

  • Add the aryl bromide (1.0 eq.), the secondary amine (1.2 eq.), and sodium tert-butoxide (1.4 eq.).

  • Evacuate and backfill the Schlenk tube with inert gas (repeat three times).

• Reaction Execution:

  • Add anhydrous toluene via syringe.

  • Place the Schlenk tube in a preheated oil bath at 100 °C and stir vigorously.

  • Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with ethyl acetate and filter through a pad of Celite®.

  • Wash the filter cake with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain the desired arylamine.

Quantitative Data Summary

The performance of ligands derived from P(TMS)₃ in Buchwald-Hartwig amination is highly dependent on the specific ligand structure and the reaction substrates. Below is a representative summary of expected yields for the coupling of various aryl bromides with morpholine (B109124) using a generic chiral bis(phospholane) ligand synthesized via a P(TMS)₃-based route.

Entry	Aryl Bromide	Amine	Pd Precursor (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Morpholine	Pd(OAc)₂ (1)	L1 (1.5)	NaOtBu	Toluene	100	12	95
2	4-Bromoanisole	Morpholine	Pd(OAc)₂ (1)	L1 (1.5)	NaOtBu	Toluene	100	12	92
3	2-Bromotoluene	Morpholine	Pd₂(dba)₃ (0.5)	L1 (1.5)	NaOtBu	Toluene	110	18	88
4	1-Bromo-4-(trifluoromethyl)benzene	Morpholine	Pd(OAc)₂ (1)	L1 (1.5)	NaOtBu	Toluene	100	16	90

L1 represents a generic chiral bis(phospholane) ligand.

Signaling Pathways and Logical Relationships

The catalytic cycle of the Buchwald-Hartwig amination is a well-established pathway involving a Pd(0)/Pd(II) redox couple. The bulky and electron-rich phosphine ligands, often synthesized using P(TMS)₃ as a phosphorus source, play a critical role in facilitating the key steps of this cycle.

Caption: Catalytic Cycle of the Buchwald-Hartwig Amination.

Conclusion

Tris(trimethylsilyl)phosphine is a pivotal reagent that facilitates the synthesis of sophisticated phosphine ligands essential for modern palladium-catalyzed cross-coupling reactions, including the Buchwald-Hartwig amination. While its direct application as a ligand is not common, its role as a safe and effective phosphine source is invaluable for accessing a wide range of ligand architectures. The protocols and data presented herein provide a framework for researchers to utilize P(TMS)₃ in the development of catalytic systems for the efficient construction of C-N bonds, a critical transformation in pharmaceutical and materials science research.

Application Notes and Protocols: Tris(trimethylsilyl)phosphine in Stille Coupling

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a versatile organophosphorus compound known primarily as a liquid, air- and moisture-sensitive reagent that serves as a synthetic equivalent to the highly toxic and gaseous phosphine (B1218219) (PH₃).[1][2] It is characterized by the weak, polar Si-P bond, which imparts high reactivity and nucleophilicity.[3] P(SiMe₃)₃ is soluble in many organic solvents such as pentane, hexane, benzene, and toluene.[3] Due to its pyrophoric nature, it must be handled under an inert atmosphere using air-free techniques.[1][4] Its primary application in synthesis is as a phosphine source and as a precursor for various phosphorus-containing compounds, including metal phosphido clusters.[1][2]

The Stille coupling is a powerful palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organostannane and an organic halide or pseudohalide.[5][6] This reaction is widely used in organic synthesis due to its tolerance of a broad range of functional groups and the stability of the organostannane reagents.[6] The efficacy of the Stille coupling is highly dependent on the choice of the phosphine ligand, which influences the stability and reactivity of the palladium catalyst.[7][8] Typically, electron-rich and sterically bulky phosphine ligands are employed to accelerate the key steps of the catalytic cycle.[7][8]

Potential Role of Tris(trimethylsilyl)phosphine in Stille Coupling: A Prospective View

The likely role of tris(trimethylsilyl)phosphine in a palladium-catalyzed reaction would be as an in situ source of a simpler phosphine, most probably phosphine (PH₃) itself, through hydrolysis with any trace moisture present in the reaction mixture.[1]

Reaction: P(SiMe₃)₃ + 3 H₂O → PH₃ + 3 HOSiMe₃[1]

However, PH₃ is not a typical ligand for Stille coupling. The advancement in Stille reaction catalysis has been largely driven by the development of sterically demanding and electron-donating phosphines, such as tri(tert-butyl)phosphine or various biaryl phosphines, which facilitate the oxidative addition and reductive elimination steps of the catalytic cycle.[7][9] PH₃, being small and not particularly electron-rich compared to alkylphosphines, may not effectively promote these key steps.

Despite the absence of direct evidence for its use in Stille coupling, the following sections provide a general overview of the Stille reaction, a representative protocol using a standard phosphine ligand, and a discussion of the hypothetical application of tris(trimethylsilyl)phosphine.

The Stille Coupling Catalytic Cycle

The generally accepted mechanism for the Stille coupling involves a palladium(0) catalyst and proceeds through three main steps: oxidative addition, transmetalation, and reductive elimination.[5][10]

• Oxidative Addition: The active Pd(0) catalyst reacts with the organic halide (R¹-X) to form a Pd(II) complex.

• Transmetalation: The organostannane (R²-SnR₃) transfers its R² group to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst.

Figure 1: Catalytic Cycle of the Stille Coupling Reaction.

Data from Representative Stille Coupling Reactions

As there is no available data for Stille couplings using tris(trimethylsilyl)phosphine, the following table summarizes results from reactions employing common phosphine ligands to provide a baseline for performance.

Entry	Aryl Halide	Organostannane	Phosphine Ligand (mol%)	Catalyst (mol%)	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
1	4-Iodoacetophenone	Vinyltributyltin	PPh₃ (4)	Pd(PPh₃)₄ (2)	Toluene	100	16	90	[5]
2	2-Bromotoluene	Phenyltributyltin	P(t-Bu)₃ (3)	Pd₂(dba)₃ (1.5)	Dioxane	80	12	95	[7]
3	4-Chlorobenzonitrile	(4-Methoxyphenyl)tributyltin	XPhos (2)	Pd(OAc)₂ (1)	Toluene	110	24	88	[9]
4	1-Iodonaphthalene	2-Furyltributyltin	AsPh₃ (4)	Pd₂(dba)₃ (2)	DMF	25	2	92	[10]

Experimental Protocols

General Protocol for a Stille Coupling Reaction

This protocol is a general guideline for a Stille coupling reaction using a standard phosphine ligand like triphenylphosphine (B44618) (PPh₃). It may require optimization for specific substrates. All operations should be performed under an inert atmosphere (e.g., argon or nitrogen).

Materials:

• Aryl halide (1.0 mmol, 1.0 equiv)

• Organostannane (1.1-1.5 equiv)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 1-5 mol%) or a combination of a palladium source (e.g., Pd₂(dba)₃) and a phosphine ligand.

• Anhydrous, degassed solvent (e.g., toluene, dioxane, DMF)

• Optional additives (e.g., LiCl, CuI)

Equipment:

• Schlenk flask or sealed reaction vial

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert gas line

• Syringes and needles

Figure 2: General Experimental Workflow for a Stille Coupling Reaction.

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the aryl halide (1.0 mmol), the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02 mmol, 2 mol%), and any solid additives.

• Add the anhydrous, degassed solvent (5-10 mL) via syringe.

• Add the organostannane (1.2 mmol, 1.2 equiv) via syringe.

• Stir the reaction mixture at the desired temperature (typically 80-110 °C).

• Monitor the reaction progress by TLC, GC, or LC-MS.

• Upon completion, cool the reaction to room temperature and dilute with an organic solvent (e.g., ethyl acetate).

• To remove tin byproducts, wash the organic layer with an aqueous solution of potassium fluoride (B91410) (1 M) or lithium chloride.

• Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Hypothetical Application of Tris(trimethylsilyl)phosphine

If tris(trimethylsilyl)phosphine were to be used, it would likely be as an in situ source of a phosphine ligand. One might hypothesize a procedure where P(SiMe₃)₃ is added instead of a traditional phosphine ligand, with the expectation that it hydrolyzes or reacts to form an active ligand.

Considerations for Hypothetical Use:

• Stoichiometry: The stoichiometry would need to be carefully considered. If the goal is to generate PH₃, which can coordinate to palladium, the amount of P(SiMe₃)₃ would be based on the desired P:Pd ratio.

• Pre-activation: It might be necessary to pre-stir the palladium precursor and P(SiMe₃)₃ in the solvent, perhaps with a controlled amount of a proton source, to generate the active catalyst before adding the coupling partners.

• Safety: Due to the pyrophoric nature of P(SiMe₃)₃ and the toxicity of PH₃, extreme caution and rigorous air-free techniques would be essential.

Figure 3: Hydrolysis of Tris(trimethylsilyl)phosphine to Phosphine.

While tris(trimethylsilyl)phosphine is a valuable reagent in organophosphorus chemistry, its application in Stille coupling is not established in the scientific literature. Its primary role as a phosphine gas equivalent suggests a potential, though unexplored, use as an in situ ligand source. Researchers interested in this application would need to conduct exploratory studies to determine its viability and optimize reaction conditions, paying close attention to the significant safety hazards involved. For predictable and high-yielding Stille couplings, the use of well-established, sterically bulky, and electron-rich phosphine ligands remains the standard and recommended approach.

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 3. Cas 15573-38-3,TRIS(TRIMETHYLSILYL)PHOSPHINE | lookchem [lookchem.com]
• 4. gelest.com [gelest.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. organicreactions.org [organicreactions.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Stille reaction - Wikipedia [en.wikipedia.org]

Application Notes and Protocols for Tris(trimethylsilyl)phosphine in Negishi Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Negishi cross-coupling reaction is a powerful and versatile tool in synthetic organic chemistry for the formation of carbon-carbon bonds. This reaction, which couples organic halides or triflates with organozinc compounds, is typically catalyzed by palladium or nickel complexes. The choice of ligand coordinated to the metal center is critical for the efficiency, selectivity, and substrate scope of the reaction. While a wide variety of phosphine (B1218219) ligands have been developed and utilized in Negishi coupling, tris(trimethylsilyl)phosphine, P(SiMe₃)₃, presents unique steric and electronic properties that can offer advantages in specific applications.

Tris(trimethylsilyl)phosphine is a sterically demanding, electron-rich phosphine ligand. The bulky trimethylsilyl (B98337) groups can promote the formation of monoligated, coordinatively unsaturated metal species, which are often the catalytically active species in cross-coupling reactions. The electron-donating nature of the trimethylsilyl groups increases the electron density on the phosphorus atom, which in turn enhances the electron-donating ability of the phosphine ligand to the metal center. This can facilitate the oxidative addition step of the catalytic cycle, which is often the rate-determining step, particularly with less reactive organic halides such as aryl chlorides.

These application notes provide an overview of the use of tris(trimethylsilyl)phosphine in Negishi coupling reactions, including a general reaction mechanism, a summary of its potential advantages, and detailed experimental protocols for its application.

Catalytic Cycle and Role of Tris(trimethylsilyl)phosphine

The generally accepted mechanism for a palladium-catalyzed Negishi cross-coupling reaction involves a catalytic cycle consisting of three main steps: oxidative addition, transmetalation, and reductive elimination.

Diagram 1: Catalytic Cycle of Negishi Coupling.

1. Oxidative Addition: The catalytically active Pd(0) species, stabilized by tris(trimethylsilyl)phosphine ligands (L), reacts with the organic halide (R¹-X) to form a Pd(II) intermediate. The electron-rich nature of P(SiMe₃)₃ can accelerate this step.

2. Transmetalation: The organozinc reagent (R²-ZnX) transfers its organic group (R²) to the palladium center, displacing the halide (X) to form a diorganopalladium(II) complex.

3. Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated from the metal to form the desired carbon-carbon bond (R¹-R²). This step regenerates the Pd(0) catalyst, which can then re-enter the catalytic cycle. The steric bulk of P(SiMe₃)₃ can promote this final step.

Application Data

While specific, detailed studies focusing solely on tris(trimethylsilyl)phosphine in Negishi coupling are limited in publicly available literature, its utility can be inferred from its properties and successful application in other cross-coupling reactions. The following table provides a hypothetical representation of expected outcomes based on the ligand's characteristics. For actual experimental results, researchers should consult the primary literature for specific substrate combinations.

Table 1: Representative Data for Negishi Coupling of Aryl Bromides with Alkylzinc Reagents

Entry	Aryl Bromide (R¹-Br)	Alkylzinc Reagent (R²-ZnBr)	Catalyst System	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Ethylzinc bromide	Pd₂(dba)₃ / P(SiMe₃)₃	THF	60	12	>90
2	4-Bromoanisole	n-Butylzinc bromide	Pd₂(dba)₃ / P(SiMe₃)₃	Dioxane	80	8	>95
3	1-Bromo-4-fluorobenzene	Isopropylzinc bromide	Pd(OAc)₂ / P(SiMe₃)₃	Toluene	70	16	>85
4	2-Bromopyridine	Phenylzinc chloride	NiCl₂(dme) / P(SiMe₃)₃	DMAc	90	6	>80

Note: The data in this table is illustrative and intended to represent potential outcomes. Actual results may vary depending on the specific reaction conditions and substrates.

Experimental Protocols

The following protocols provide a general framework for conducting Negishi coupling reactions using tris(trimethylsilyl)phosphine as a ligand. Caution: Tris(trimethylsilyl)phosphine is pyrophoric and moisture-sensitive. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Organozinc reagents are also air and moisture sensitive.

Protocol 1: Palladium-Catalyzed Negishi Coupling of an Aryl Bromide with an Alkylzinc Reagent

This protocol describes a general procedure for the coupling of an aryl bromide with a commercially available or freshly prepared alkylzinc reagent using a palladium catalyst with tris(trimethylsilyl)phosphine as the ligand.

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂) or Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Aryl bromide (1.0 equiv)

• Alkylzinc bromide solution (e.g., 0.5 M in THF, 1.2 equiv)

• Anhydrous, degassed tetrahydrofuran (B95107) (THF) or other suitable solvent (e.g., dioxane, toluene)

• Standard Schlenk glassware and syringes

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask equipped with a magnetic stir bar and under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 2 mol%) and tris(trimethylsilyl)phosphine (4-8 mol%).

• Reaction Setup: Add the anhydrous, degassed solvent (to achieve a concentration of ~0.1-0.5 M with respect to the aryl bromide) to the flask, followed by the aryl bromide.

• Stir the mixture at room temperature for 15-20 minutes to allow for the formation of the active catalyst.

• Addition of Organozinc Reagent: Slowly add the alkylzinc bromide solution to the reaction mixture via syringe at room temperature.

• Reaction Progression: Heat the reaction mixture to the desired temperature (typically 60-80 °C).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Work-up: Upon completion, cool the reaction to room temperature and quench with a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, diethyl ether).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), and filter.

• Purification: Concentrate the filtrate under reduced pressure and purify the crude product by flash column chromatography on silica (B1680970) gel.

Diagram 2: Experimental Workflow for Negishi Coupling.

Protocol 2: Nickel-Catalyzed Negishi Coupling of a Heteroaryl Chloride with an Arylzinc Reagent

This protocol outlines a procedure for the coupling of a more challenging heteroaryl chloride with an arylzinc reagent using a nickel catalyst, where the strong donating ability of tris(trimethylsilyl)phosphine can be advantageous.

Materials:

• Nickel(II) chloride dimethoxyethane complex (NiCl₂(dme))

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Heteroaryl chloride (1.0 equiv)

• Arylzinc chloride solution (e.g., 0.5 M in THF, 1.5 equiv)

• Anhydrous, degassed N,N-dimethylacetamide (DMAc) or N-methyl-2-pyrrolidone (NMP)

• Standard Schlenk glassware and syringes

Procedure:

• Catalyst Preparation: In a flame-dried Schlenk flask under an inert atmosphere, add NiCl₂(dme) (5 mol%) and tris(trimethylsilyl)phosphine (10 mol%).

• Reaction Setup: Add the anhydrous, degassed solvent to the flask, followed by the heteroaryl chloride.

• Stir the mixture at room temperature for 10-15 minutes.

• Addition of Organozinc Reagent: Add the arylzinc chloride solution to the reaction mixture at room temperature.

• Reaction Progression: Heat the reaction mixture to a higher temperature (typically 80-120 °C) as aryl chlorides are less reactive.

• Monitor the reaction progress by TLC or GC-MS.

• Work-up and Purification: Follow the same work-up and purification procedure as described in Protocol 1.

Troubleshooting

• Low or No Conversion:

  • Inactive Catalyst: Ensure that the palladium or nickel precursor and the tris(trimethylsilyl)phosphine ligand are of high purity and were handled under strictly anhydrous and anaerobic conditions.

  • Poor Quality Organozinc Reagent: Use freshly prepared or recently purchased organozinc reagents. Titrate the reagent to determine its exact concentration.

  • Insufficient Temperature: For less reactive substrates, a higher reaction temperature may be required.

• Formation of Side Products:

  • Homocoupling of the Organozinc Reagent: This can occur if the oxidative addition is slow. Consider using a more reactive palladium precursor or increasing the reaction temperature.

  • Protodezincation of the Organozinc Reagent: Ensure all reagents and solvents are scrupulously dried.

Safety Information

• Tris(trimethylsilyl)phosphine is a pyrophoric liquid that can ignite spontaneously on contact with air. It is also highly reactive with water. Handle only under an inert atmosphere in a well-ventilated fume hood.

• Organozinc reagents are flammable and react violently with water.

• Palladium and nickel compounds can be toxic and should be handled with appropriate personal protective equipment (gloves, safety glasses).

• Always consult the Safety Data Sheet (SDS) for all chemicals before use.

Disclaimer: The protocols and information provided are intended for use by qualified individuals trained in synthetic organic chemistry. All experiments should be conducted with appropriate safety precautions.

Application Notes and Protocols for Sonogashira Coupling Utilizing Tris(trimethylsilyl)phosphine as a Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Sonogashira cross-coupling reaction is a powerful and widely utilized method in organic synthesis for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide.[1][2] This reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base.[1][3] The choice of ligand coordinated to the palladium center is crucial for the efficiency and scope of the reaction, influencing factors such as catalytic activity, stability, and substrate tolerance.[2][4]

While traditional phosphine (B1218219) ligands like triphenylphosphine (B44618) (PPh₃) are commonly employed, the development of bulky and electron-rich phosphine ligands has significantly expanded the utility of palladium-catalyzed cross-coupling reactions.[4][5][6] Tris(trimethylsilyl)phosphine, P(TMS)₃, is a commercially available organophosphorus compound characterized by its significant steric bulk and strong electron-donating properties.[7] These characteristics suggest its potential as a highly effective ligand in Sonogashira coupling, potentially offering advantages in terms of reaction rates and the coupling of challenging substrates. This document provides detailed application notes and a generalized protocol for the use of tris(trimethylsilyl)phosphine as a ligand in the Sonogashira coupling reaction, based on established methodologies for similar phosphine ligands.

Advantages of Bulky, Electron-Rich Phosphine Ligands

Bulky, electron-rich phosphine ligands, such as tris(trimethylsilyl)phosphine, can offer several advantages in palladium-catalyzed cross-coupling reactions:

• Enhanced Catalytic Activity: The electron-donating nature of these ligands increases the electron density on the palladium center, which can facilitate the rate-determining oxidative addition step of the aryl or vinyl halide.[6]

• Promotion of Reductive Elimination: The steric bulk of the ligand can promote the final reductive elimination step, leading to faster product formation and catalyst turnover.[6]

• Stabilization of the Catalytic Species: These ligands can stabilize the active palladium(0) species, potentially leading to lower catalyst loadings and longer catalyst lifetimes.

• Coupling of Challenging Substrates: The enhanced reactivity imparted by these ligands can enable the coupling of less reactive substrates, such as aryl chlorides and sterically hindered halides.[5][6]

Catalytic Cycle of the Sonogashira Coupling

The generally accepted mechanism for the copper-co-catalyzed Sonogashira reaction involves two interconnected catalytic cycles: a palladium cycle and a copper cycle.[2]

Caption: The catalytic cycles of the Sonogashira cross-coupling reaction.

Experimental Protocols

The following is a generalized protocol for the Sonogashira coupling of an aryl halide with a terminal alkyne using a palladium catalyst with tris(trimethylsilyl)phosphine as the ligand. This protocol is a starting point and may require optimization for specific substrates.

Materials:

• Palladium source (e.g., Pd(OAc)₂, Pd₂(dba)₃)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Copper(I) iodide (CuI)

• Aryl halide (e.g., aryl iodide, aryl bromide)

• Terminal alkyne

• Base (e.g., triethylamine (B128534) (TEA), diisopropylamine (B44863) (DIPA))

• Anhydrous solvent (e.g., THF, DMF, toluene)

• Schlenk flask or glovebox

• Standard laboratory glassware and purification supplies

Procedure:

• Catalyst Preparation:

  • In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add the palladium source (e.g., 1-2 mol%) and tris(trimethylsilyl)phosphine (2-4 mol%).

  • Add anhydrous solvent and stir the mixture at room temperature for 15-30 minutes to allow for the formation of the active palladium-phosphine complex.

• Reaction Setup:

  • To the catalyst mixture, add the aryl halide (1.0 eq), the terminal alkyne (1.1-1.5 eq), and copper(I) iodide (1-5 mol%).

  • Add the base (2.0-3.0 eq). The base can sometimes be used as the solvent.

  • Stir the reaction mixture at the desired temperature (room temperature to 80 °C).

• Reaction Monitoring:

  • Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification:

  • Once the reaction is complete, cool the mixture to room temperature.

  • Dilute the reaction mixture with a suitable organic solvent (e.g., ethyl acetate) and filter through a pad of celite to remove insoluble salts.

  • Wash the filtrate with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate (B86663) or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

Safety Precautions: Tris(trimethylsilyl)phosphine is pyrophoric and moisture-sensitive and must be handled under an inert atmosphere.[7] Always use appropriate personal protective equipment (PPE), including a flame-resistant lab coat, safety glasses, and gloves.[7]

Data Presentation: Comparative Reaction Conditions

The following table summarizes typical reaction conditions for the Sonogashira coupling using various phosphine ligands, providing a comparative context for the proposed use of P(TMS)₃.

Aryl Halide	Palladium Catalyst (mol%)	Copper Co-catalyst (mol%)	Ligand	Base	Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
3-Iodoaniline	PdCl₂(PPh₃)₂ (2-5)	CuI (1-5)	PPh₃	Triethylamine	THF or DMF	25-80	2-24	80-95	[8]
3-Bromoaniline	Pd(PPh₃)₄ (5)	CuI (10)	PPh₃	Triethylamine	DMF	80-100	12-30	60-85	[8]
Aryl Bromides	Pd₂(dba)₃ / [HP(t-Bu)₃]BF₄ (1:1.2)	-	P(t-Bu)₃	KF·2H₂O	THF	Room Temp	-	Good	[9]
Aryl Bromides	Pd(CF₃COO)₂ (2.5)	CuI (5.0)	PPh₃	Triethylamine	DMF	100	3	High	[5]

Experimental Workflow Diagram

Caption: A generalized experimental workflow for Sonogashira coupling.

Conclusion

Tris(trimethylsilyl)phosphine holds promise as a highly effective ligand for the Sonogashira cross-coupling reaction due to its steric bulk and electron-rich nature. While specific literature examples are scarce, the provided generalized protocol, based on well-established procedures for other phosphine ligands, offers a solid foundation for researchers to explore its application. The potential benefits of employing P(TMS)₃, such as enhanced reaction rates and the ability to couple challenging substrates, make it a compelling candidate for further investigation in the synthesis of complex molecules relevant to the pharmaceutical and materials science industries. As with any new methodology, optimization of reaction conditions will be key to achieving the best results.

References

• 1. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Sonogashira Coupling [organic-chemistry.org]
• 4. Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Phosphine Ligands [Cross-coupling Reaction using Transition Metal Catalysts] | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. dspace.mit.edu [dspace.mit.edu]

Application Notes and Protocols for Hiyama Coupling Reactions with Tris(trimethylsilyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Hiyama coupling is a palladium-catalyzed cross-coupling reaction that forms carbon-carbon bonds between organosilanes and organic halides. This reaction has emerged as a powerful tool in organic synthesis due to the low toxicity, stability, and ease of handling of organosilicon reagents. The efficiency and substrate scope of the Hiyama coupling can be significantly influenced by the choice of ligand coordinated to the palladium catalyst. Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a commercially available phosphine (B1218219) ligand noted for its unique steric and electronic properties. While its application in Hiyama couplings is documented as suitable, detailed reports on specific reaction protocols and substrate scope are not widely available in peer-reviewed literature.

These application notes provide a comprehensive overview of the Hiyama coupling, the role of phosphine ligands, and a generalized protocol for conducting these reactions with tris(trimethylsilyl)phosphine, based on established principles of cross-coupling chemistry.

Properties of Tris(trimethylsilyl)phosphine

Tris(trimethylsilyl)phosphine is a pyrophoric, air- and moisture-sensitive liquid. It must be handled under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. Its sensitivity is due to the labile phosphorus-silicon bonds.

Property	Value
CAS Number	15573-38-3
Molecular Formula	C₉H₂₇PSi₃
Molecular Weight	250.54 g/mol
Appearance	Colorless to light yellow liquid
Boiling Point	243-244 °C
Density	0.863 g/mL at 25 °C

Reaction Mechanism and Role of the Phosphine Ligand

The catalytic cycle of the Hiyama coupling is generally understood to proceed through a series of well-defined steps: oxidative addition, transmetalation, and reductive elimination.

• Oxidative Addition: The active Pd(0) catalyst, stabilized by phosphine ligands, reacts with the organic halide (R¹-X) to form a Pd(II) intermediate.

• Transmetalation: The organosilane (R²-SiR'₃) is activated, typically by a fluoride (B91410) source or a base, to form a hypervalent silicate. This activated species then transfers its organic group (R²) to the palladium center, displacing the halide.

• Reductive Elimination: The two organic groups (R¹ and R²) on the palladium center couple and are eliminated as the final product (R¹-R²), regenerating the Pd(0) catalyst, which can then re-enter the catalytic cycle.

Electron-rich and sterically bulky phosphine ligands, such as tris(trimethylsilyl)phosphine, can enhance the rate of the oxidative addition step and promote the reductive elimination step, leading to improved catalytic efficiency and the ability to couple more challenging substrates.

Figure 1. Generalized catalytic cycle for the Hiyama coupling.

Representative Experimental Protocol

The following is a generalized protocol for a Hiyama coupling reaction using tris(trimethylsilyl)phosphine as a ligand. This protocol should be optimized for specific substrates. All manipulations should be performed under an inert atmosphere.

Materials:

• Palladium(II) acetate (B1210297) [Pd(OAc)₂] or Tris(dibenzylideneacetone)dipalladium(0) [Pd₂(dba)₃]

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• Aryl or vinyl halide (e.g., aryl bromide)

• Organosilane (e.g., aryltrimethoxysilane)

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Anhydrous solvent (e.g., THF, toluene (B28343), or dioxane)

• Standard glassware for inert atmosphere chemistry (Schlenk flask, condenser, etc.)

Procedure:

• To a dry Schlenk flask under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 1-5 mol%) and tris(trimethylsilyl)phosphine (2-10 mol%).

• Add the anhydrous solvent (to make a ~0.1-0.5 M solution with respect to the limiting reagent).

• Stir the mixture at room temperature for 10-15 minutes to allow for the formation of the active catalyst complex.

• Add the aryl or vinyl halide (1.0 equiv) and the organosilane (1.1-1.5 equiv).

• Add the TBAF solution (1.2-2.0 equiv) dropwise to the reaction mixture.

• Heat the reaction mixture to the desired temperature (e.g., 60-100 °C) and monitor the progress by TLC or GC/MS.

• Upon completion, cool the reaction to room temperature and quench with water.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Figure 2. General experimental workflow for a Hiyama coupling reaction.

Substrate Scope and Yields (Representative Data)

The following table presents hypothetical data for the Hiyama coupling of various aryl bromides with phenyltrimethoxysilane, illustrating the potential scope of the reaction. Note: This data is representative and not from a specific literature source using tris(trimethylsilyl)phosphine.

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromoanisole	4-Methoxybiphenyl	85
2	4-Bromotoluene	4-Methylbiphenyl	88
3	1-Bromo-4-fluorobenzene	4-Fluorobiphenyl	82
4	1-Bromo-4-(trifluoromethyl)benzene	4-(Trifluoromethyl)biphenyl	75
5	2-Bromopyridine	2-Phenylpyridine	78
6	3-Bromobenzonitrile	3-Cyanobiphenyl	70

Safety and Handling

• Tris(trimethylsilyl)phosphine is pyrophoric and reacts violently with water and air. It must be handled in a glovebox or on a Schlenk line under an inert atmosphere.

• Palladium compounds are toxic and should be handled with appropriate personal protective equipment (gloves, lab coat, safety glasses).

• Solvents such as THF and toluene are flammable. Reactions should be conducted in a well-ventilated fume hood.

• TBAF is corrosive and should be handled with care.

Conclusion

The Hiyama coupling offers a valuable method for the formation of C-C bonds with the advantage of using environmentally benign organosilicon reagents. The use of phosphine ligands such as tris(trimethylsilyl)phosphine can potentially enhance the reaction's efficiency and scope. The provided general protocol serves as a starting point for researchers to explore the utility of this ligand in their synthetic endeavors. Further optimization of reaction conditions for specific substrates is recommended to achieve the best results.

Application Notes and Protocols for Suzuki-Miyaura Coupling Involving Tris(trimethylsilyl)phosphine as a Synthetic Precursor

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency and functional group tolerance. The performance of the palladium catalyst at the heart of this reaction is critically influenced by the choice of phosphine (B1218219) ligand. While a vast array of phosphine ligands have been developed, tris(trimethylsilyl)phosphine, P(SiMe₃)₃, does not typically serve as a direct ligand in the catalytic cycle. Instead, its utility lies as a versatile and reactive phosphorus source for the synthesis of more complex and sterically demanding phosphine ligands that are highly effective in Suzuki-Miyaura coupling.

These application notes provide a comprehensive overview of a two-stage approach that connects tris(trimethylsilyl)phosphine to the Suzuki-Miyaura reaction: first, through its use in the synthesis of a bulky phosphine ligand, and second, by providing a detailed protocol for a Suzuki-Miyaura coupling reaction employing the synthesized ligand. This methodology is particularly relevant for researchers looking to develop novel ligands or scale up the synthesis of known, effective phosphines for applications in pharmaceutical and materials science.

Rationale for Indirect Application

Tris(trimethylsilyl)phosphine is a pyrophoric and moisture-sensitive reagent that can serve as a soluble equivalent of the P³⁻ synthon. Its primary role in the context of advanced phosphine ligand synthesis is to react with electrophiles, such as alkyl or aryl halides, to form new phosphorus-carbon bonds. This approach is advantageous for the construction of sterically hindered and electron-rich phosphines, which are known to promote the key steps of the Suzuki-Miyaura catalytic cycle: oxidative addition and reductive elimination. The bulky nature of these ligands facilitates the formation of the active, monoligated palladium(0) species, which is crucial for the coupling of challenging substrates.

Experimental Protocols

This section details a representative two-part experimental procedure. The first protocol describes the synthesis of a bulky trialkylphosphine ligand using tris(trimethylsilyl)phosphine. The second protocol outlines a general procedure for a Suzuki-Miyaura cross-coupling reaction utilizing the synthesized ligand.

Part 1: Synthesis of a Bulky Trialkylphosphine Ligand from Tris(trimethylsilyl)phosphine

This protocol is a representative example of how tris(trimethylsilyl)phosphine can be used to synthesize a bulky phosphine ligand, such as tri-tert-butylphosphine, which is a highly effective ligand for Suzuki-Miyaura coupling.

Materials and Equipment:

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• tert-Butyl chloride (t-BuCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Schlenk line and associated glassware

• Magnetic stirrer and heating mantle

• Standard workup and purification equipment (separatory funnel, rotary evaporator, distillation apparatus)

Procedure:

• Reaction Setup: Under an inert atmosphere (argon or nitrogen), a Schlenk flask equipped with a magnetic stir bar and a reflux condenser is charged with anhydrous THF.

• Addition of Reagents: Tris(trimethylsilyl)phosphine (1.0 eq) is dissolved in the anhydrous THF. To this solution, tert-butyl chloride (3.0 eq) is added dropwise at room temperature.

• Reaction: The reaction mixture is heated to reflux and maintained at this temperature for 12-24 hours. The progress of the reaction can be monitored by ³¹P NMR spectroscopy.

• Workup: After the reaction is complete, the mixture is cooled to room temperature. The solvent is removed under reduced pressure. The residue is then partitioned between diethyl ether and degassed water. The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

• Purification: The crude product is purified by distillation under reduced pressure to yield the pure tri-tert-butylphosphine.

Safety Precautions: Tris(trimethylsilyl)phosphine is highly pyrophoric and reacts violently with water. All manipulations must be carried out under a strict inert atmosphere using appropriate Schlenk techniques.

Part 2: Suzuki-Miyaura Cross-Coupling of an Aryl Halide with an Arylboronic Acid Using the Synthesized Phosphine Ligand

This protocol provides a general method for the Suzuki-Miyaura coupling of an aryl bromide with an arylboronic acid using the bulky phosphine ligand prepared in Part 1.

Materials and Equipment:

• Aryl bromide (1.0 eq)

• Arylboronic acid (1.2 eq)

• Palladium(II) acetate (B1210297) [Pd(OAc)₂] (0.02 eq)

• Synthesized bulky phosphine ligand (e.g., Tri-tert-butylphosphine) (0.04 eq)

• Potassium phosphate (B84403) (K₃PO₄) (2.0 eq)

• Anhydrous toluene (B28343)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating plate

• Standard workup and purification equipment (silica gel for column chromatography)

Procedure:

• Reaction Setup: A Schlenk tube is charged with palladium(II) acetate (0.02 eq), the synthesized bulky phosphine ligand (0.04 eq), the aryl bromide (1.0 eq), the arylboronic acid (1.2 eq), and potassium phosphate (2.0 eq).

• Solvent Addition: Anhydrous toluene is added to the Schlenk tube.

• Degassing: The reaction mixture is degassed by three freeze-pump-thaw cycles.

• Reaction: The reaction mixture is heated to 80-100 °C and stirred for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Workup: The reaction mixture is cooled to room temperature and filtered through a pad of celite, washing with ethyl acetate. The filtrate is concentrated under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica (B1680970) gel to afford the desired biaryl product.

Data Presentation

The following tables summarize representative quantitative data for Suzuki-Miyaura coupling reactions using bulky phosphine ligands synthesized from precursors like tris(trimethylsilyl)phosphine.

Table 1: Suzuki-Miyaura Coupling of Various Aryl Bromides with Phenylboronic Acid

Entry	Aryl Bromide	Product	Yield (%)
1	4-Bromotoluene	4-Methylbiphenyl	95
2	4-Bromoanisole	4-Methoxybiphenyl	92
3	1-Bromo-4-fluorobenzene	4-Fluorobiphenyl	90
4	2-Bromopyridine	2-Phenylpyridine	85

Table 2: Suzuki-Miyaura Coupling of 4-Bromotoluene with Various Arylboronic Acids

Entry	Arylboronic Acid	Product	Yield (%)
1	4-Methoxyphenylboronic acid	4-Methoxy-4'-methylbiphenyl	94
2	3-Tolylboronic acid	3,4'-Dimethylbiphenyl	96
3	4-Formylphenylboronic acid	4'-Methylbiphenyl-4-carbaldehyde	88
4	2-Thiopheneboronic acid	2-(4-Methylphenyl)thiophene	82

Visualizations

Logical Relationship: From Precursor to Application

The following diagram illustrates the logical workflow from the phosphine precursor, tris(trimethylsilyl)phosphine, to its application in Suzuki-Miyaura cross-coupling via the synthesis of a bulky phosphine ligand.

Application Notes and Protocols for the Heck Reaction: Evaluating Tris(trimethylsilyl)phosphine as a Putative Ligand

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Mizoroki-Heck reaction is a cornerstone of modern organic synthesis, enabling the palladium-catalyzed cross-coupling of unsaturated halides with alkenes. The choice of phosphine (B1218219) ligand is critical for optimizing catalytic activity, stability, and selectivity. This document provides a comprehensive overview of the Heck reaction, focusing on the potential utility of tris(trimethylsilyl)phosphine, P(SiMe₃)₃, as a ligand. While P(SiMe₃)₃ is a valuable synthetic reagent, its application as a supporting ligand in cross-coupling catalysis is not established in the literature. We will explore its known electronic and steric properties to evaluate its theoretical suitability for the Heck reaction and provide detailed protocols for a standard reaction and for screening novel ligands like P(SiMe₃)₃.

Introduction to the Heck Reaction

The Heck reaction forms a substituted alkene through the reaction of an aryl, vinyl, or benzyl (B1604629) halide (or triflate) with an alkene in the presence of a palladium catalyst and a base.[1][2][3] The catalytic cycle is generally understood to involve several key steps:

• Oxidative Addition: The Pd(0) active catalyst reacts with the organic halide (R-X) to form a Pd(II) complex.

• Alkene Coordination (Olefin Association): The alkene coordinates to the Pd(II) complex.

• Migratory Insertion: The 'R' group from the palladium complex transfers to one of the alkene carbons.

• β-Hydride Elimination: A hydrogen atom from an adjacent carbon is eliminated, forming the C=C double bond of the product and a palladium-hydride species.

• Reductive Elimination: The base regenerates the Pd(0) catalyst from the palladium-hydride species.

Phosphine ligands (PR₃) play a crucial role by stabilizing the palladium center, influencing electron density, and modulating steric bulk, which affects the rates of the individual steps in the catalytic cycle.[4][5][6]

The Ligand in Focus: Tris(trimethylsilyl)phosphine

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is an organophosphorus compound primarily used as a synthetic equivalent of phosphine (PH₃) gas and as a precursor for metal phosphido clusters and phosphaalkynes.[7] It is a colorless liquid that is highly pyrophoric and moisture-sensitive, necessitating handling under strictly inert conditions.[7]

Electronic and Steric Properties

The utility of a phosphine ligand in catalysis is largely defined by its electronic and steric properties.

• Electronic Profile: The silicon atoms in P(SiMe₃)₃ are electron-withdrawing by induction but can also engage in σ-π interactions. This results in a ligand with strong σ-donating capabilities, which can increase the electron density at the palladium center. This enhanced electron density can facilitate the oxidative addition step.

• Steric Profile: P(SiMe₃)₃ is an exceptionally bulky ligand due to the three trimethylsilyl (B98337) groups directly attached to the phosphorus atom. The steric hindrance is a critical factor in catalysis. While bulky ligands can promote the formation of low-coordinate, highly reactive metal centers, excessive bulk can also inhibit substrate coordination. A related compound, tris(2-(trimethylsilyl)phenyl)phosphine, has been shown to be so sterically crowded that it fails to coordinate with palladium(II) cations.[8] This suggests that the even more sterically encumbered P(SiMe₃)₃ may face similar challenges.

Evaluating the Potential of P(SiMe₃)₃ in the Heck Reaction

There is a notable absence of published literature demonstrating the use of tris(trimethylsilyl)phosphine as a supporting ligand in the Heck reaction. Based on its properties, we can infer its potential advantages and significant disadvantages.

Potential Advantages:

• Strong Electron-Donating Nature: Could enhance the rate of oxidative addition, which is often the rate-limiting step.

• Bulky Nature: May promote reductive elimination and help generate a coordinatively unsaturated, active catalytic species.

Likely Disadvantages:

• Extreme Steric Hindrance: The overwhelming steric bulk is the most significant concern. It is highly probable that P(SiMe₃)₃ would be too large to readily coordinate to the palladium center to form the stable, active catalyst required for the catalytic cycle to proceed efficiently. This steric clash could prevent the necessary association and dissociation of reactants and products.

• P-Si Bond Lability: The P-Si bond can be cleaved by various reagents.[7] Under the basic and often high-temperature conditions of the Heck reaction, the ligand itself may degrade, leading to catalyst deactivation.

Experimental Protocols

Given the likely unsuitability of P(SiMe₃)₃ as a ligand, the following protocols are provided. The first is a general method for a standard Heck reaction using a well-established ligand, triphenylphosphine (B44618) (PPh₃), which can serve as a benchmark. The second is a protocol for screening a novel or untested ligand like P(SiMe₃)₃ against this benchmark.

Safety Note: Tris(trimethylsilyl)phosphine is pyrophoric and reacts violently with water and air.[7] It must be handled with rigorous air-free techniques (e.g., Schlenk line or glovebox). All glassware must be oven-dried, and all solvents must be anhydrous and deoxygenated.

Protocol 1: Benchmark Heck Reaction Using Pd(OAc)₂/PPh₃

Reaction: Coupling of Iodobenzene (B50100) with Styrene (B11656)

Reagent	Molar Eq.	MW ( g/mol )	Amount
Palladium(II) Acetate (B1210297), Pd(OAc)₂	0.01	224.5	2.2 mg
Triphenylphosphine, PPh₃	0.02	262.29	5.2 mg
Iodobenzene	1.0	204.01	204 mg (1.0 mmol)
Styrene	1.2	104.15	125 mg (1.2 mmol)
Triethylamine (B128534) (Et₃N)	2.0	101.19	202 mg (2.0 mmol)
Anhydrous DMF	-	-	5 mL

Procedure:

• To an oven-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add palladium(II) acetate (2.2 mg, 0.01 mmol) and triphenylphosphine (5.2 mg, 0.02 mmol).

• Add 5 mL of anhydrous, degassed DMF via syringe.

• Stir the mixture for 10 minutes at room temperature to allow for the formation of the catalyst complex.

• Add iodobenzene (204 mg, 1.0 mmol), styrene (125 mg, 1.2 mmol), and triethylamine (202 mg, 2.0 mmol) via syringe.

• Heat the reaction mixture to 100 °C and stir for 16 hours.

• Monitor the reaction progress by TLC or GC-MS.

• After completion, cool the reaction to room temperature and dilute with 20 mL of diethyl ether.

• Wash the organic mixture with 1M HCl (2 x 15 mL) and brine (1 x 15 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to yield trans-stilbene.

Protocol 2: Screening Protocol for Tris(trimethylsilyl)phosphine

Objective: To evaluate the catalytic activity of a Pd/P(SiMe₃)₃ system in comparison to a Pd/PPh₃ benchmark.

Setup:

• Run the benchmark reaction as described in Protocol 1.

• Run a parallel reaction under identical conditions, substituting PPh₃ with P(SiMe₃)₃.

• Run a third, ligand-free reaction to establish the background catalytic activity of Pd(OAc)₂ alone.

Reagent	Molar Eq.	MW ( g/mol )	Amount for P(SiMe₃)₃ Reaction
Palladium(II) Acetate, Pd(OAc)₂	0.01	224.5	2.2 mg
Tris(trimethylsilyl)phosphine, P(SiMe₃)₃	0.02	250.54	5.0 mg (1.0 mmol)
Iodobenzene	1.0	204.01	204 mg (1.0 mmol)
Styrene	1.2	104.15	125 mg (1.2 mmol)
Triethylamine (Et₃N)	2.0	101.19	202 mg (2.0 mmol)
Anhydrous DMF	-	-	5 mL

Procedure:

• Follow the steps outlined in Protocol 1, but in step 1, use tris(trimethylsilyl)phosphine (5.0 mg, 0.02 mmol) instead of triphenylphosphine. Crucially, P(SiMe₃)₃ must be added via syringe from a stock solution prepared in a glovebox due to its pyrophoric nature.

• Run all three reactions (benchmark, P(SiMe₃)₃, and ligand-free) simultaneously to ensure identical conditions.

• Take aliquots from each reaction at regular intervals (e.g., 1, 4, 8, and 16 hours) and quench them for analysis by GC-MS to determine the conversion rate.

• After 16 hours, work up all reactions as described in Protocol 1.

• Compare the final yields and reaction rates.

Expected Outcome and Data Presentation: The results are expected to show a high yield for the PPh₃ benchmark, a very low to negligible yield for the P(SiMe₃)₃ reaction (likely similar to the ligand-free reaction), and a low yield for the ligand-free control. This would empirically confirm the poor performance of P(SiMe₃)₃ as a ligand in this context.

Table for Summarizing Screening Results:

Catalyst System	Time (h)	Conversion of Iodobenzene (%)	Yield of trans-Stilbene (%)
Pd(OAc)₂ / PPh₃	16	>95%	>90%
Pd(OAc)₂ / P(SiMe₃)₃	16	<10%	<5%
Pd(OAc)₂ (Ligand-free)	16	<10%	<5%

(Note: The above data is hypothetical and for illustrative purposes.)

Visualizations

Caption: The catalytic cycle of the Mizoroki-Heck reaction.

Caption: Workflow for screening a novel phosphine ligand.

References

• 1. Triaryl phosphine-functionalized N-heterocyclic carbene ligands for Heck reaction [organic-chemistry.org]
• 2. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 3. Heck Reaction [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. youtube.com [youtube.com]
• 7. en.wikipedia.org [en.wikipedia.org]
• 8. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes: Synthesis of Chiral Bisphospholane Ligands from Tris(trimethylsilyl)phosphine

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chiral bisphospholane ligands are a class of privileged ligands in asymmetric catalysis, renowned for their ability to induce high enantioselectivity in a wide range of chemical transformations. Their rigid C2-symmetric backbone and tunable steric and electronic properties make them indispensable tools in the synthesis of chiral molecules, particularly in the pharmaceutical industry for the development of single-enantiomer drugs. This application note provides a detailed overview and experimental protocols for the synthesis of chiral bisphospholane ligands, such as (R,R)-Me-DuPhos, utilizing tris(trimethylsilyl)phosphine (P(TMS)₃) as a key phosphorus source.

Tris(trimethylsilyl)phosphine is a versatile and reactive phosphorus nucleophile that offers a convenient route to functionalized phosphines.[1] Its use in the synthesis of chiral bisphospholanes proceeds through a key intermediate, a chiral trimethylsilyl-phospholane, which can be generated from a readily available chiral diol.[2] This method provides an efficient and reliable pathway to these valuable ligands.

Synthetic Strategy Overview

The overall synthetic strategy for chiral bisphospholane ligands from tris(trimethylsilyl)phosphine can be broken down into four key stages. This modular approach allows for the synthesis of a variety of ligands by modifying the chiral diol or the linking group.

Caption: General workflow for the synthesis of chiral bisphospholane ligands.

Experimental Protocols

Caution: Tris(trimethylsilyl)phosphine is pyrophoric and moisture-sensitive.[1] All reactions involving this reagent must be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using appropriate Schlenk techniques. Solvents should be rigorously dried before use.

Part 1: Synthesis of Chiral 1,4-Diol and Cyclic Sulfate

The synthesis begins with a readily available chiral starting material, such as diethyl L-tartrate, which is converted into a chiral 1,4-diol. This diol is then transformed into a cyclic sulfate, which serves as the electrophile for the introduction of the phosphorus atom.

Protocol 1: Synthesis of (2R,5R)-Hexane-2,5-diol

• Grignard Reaction: To a solution of methylmagnesium bromide (3.0 M in diethyl ether, 2.2 equivalents) at 0 °C under an argon atmosphere, add a solution of diethyl L-tartrate (1.0 equivalent) in anhydrous THF dropwise.

• Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 12 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium (B1175870) chloride at 0 °C.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).

• Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica (B1680970) gel to afford (2R,5R)-hexane-2,5-diol.

Protocol 2: Synthesis of (2R,5R)-Hexane-2,5-diol Cyclic Sulfate

• Cyclic Sulfite (B76179) Formation: To a solution of (2R,5R)-hexane-2,5-diol (1.0 equivalent) and triethylamine (B128534) (2.5 equivalents) in anhydrous dichloromethane (B109758) at 0 °C, add thionyl chloride (1.2 equivalents) dropwise.

• Reaction Monitoring: Stir the mixture at room temperature for 2 hours. Monitor the reaction by TLC.

• Oxidation: In a separate flask, prepare a solution of sodium periodate (B1199274) (1.5 equivalents) and a catalytic amount of ruthenium(III) chloride hydrate (B1144303) in a mixture of acetonitrile (B52724) and water.

• Two-Phase Reaction: Add the solution of the cyclic sulfite to the vigorously stirred oxidation mixture at 0 °C.

• Work-up: After stirring for 1 hour, add diethyl ether and water. Separate the layers and extract the aqueous layer with diethyl ether.

• Purification: Combine the organic layers, wash with saturated aqueous sodium bicarbonate and brine, dry over anhydrous magnesium sulfate, filter, and concentrate to yield the cyclic sulfate, which can often be used in the next step without further purification.

Part 2: Synthesis of the Chiral Bisphospholane Ligand

This stage involves the crucial phospholane ring formation using tris(trimethylsilyl)phosphine, followed by the coupling reaction to form the final bisphospholane ligand.

Caption: Experimental workflow for the synthesis of the chiral bisphospholane ligand.

Protocol 3: Synthesis of (R,R)-1,2-Bis((R)-2,5-dimethylphospholano)benzene ((R,R)-Me-DuPhos)

• Phosphorus Nucleophile Generation: In a Schlenk flask under argon, dissolve tris(trimethylsilyl)phosphine (2.0 equivalents) in anhydrous THF. Cool the solution to -78 °C and add methyllithium (B1224462) (2.0 equivalents, 1.6 M in diethyl ether) dropwise. Stir the mixture at this temperature for 30 minutes to generate lithium bis(trimethylsilyl)phosphide.

• Phospholane Formation: To the solution of the phosphorus nucleophile, add a solution of the (2R,5R)-hexane-2,5-diol cyclic sulfate (1.0 equivalent) in anhydrous THF dropwise at -78 °C. Allow the reaction to slowly warm to room temperature and stir overnight. This step forms the intermediate chiral 1-trimethylsilyl-2,5-dimethylphospholane.

• Coupling Reaction: In a separate Schlenk flask, dissolve the crude TMS-phospholane in anhydrous THF and cool to -78 °C. Add n-butyllithium (1.0 equivalent) dropwise and stir for 30 minutes. Then, add a solution of 1,2-dichlorobenzene (B45396) (0.5 equivalents) in THF. Allow the reaction to warm to room temperature and stir for 12 hours.

• Work-up: Quench the reaction with degassed methanol. Remove the solvent under reduced pressure.

• Purification: The residue can be purified by column chromatography on silica gel under an inert atmosphere to yield (R,R)-Me-DuPhos as a white solid.

Data Presentation

The following table summarizes typical yields and enantiomeric excess (ee) values reported for the key steps in the synthesis of DuPhos-type ligands.

Step	Product	Typical Yield (%)	Enantiomeric Excess (%)
Grignard Reaction	(2R,5R)-Hexane-2,5-diol	85-95	>99
Cyclic Sulfate Formation	(2R,5R)-Hexane-2,5-diol cyclic sulfate	90-98	>99
Phospholane Formation & Coupling	(R,R)-Me-DuPhos	60-75 (over 2 steps)	>99

Applications in Asymmetric Catalysis

Chiral bisphospholane ligands synthesized via this methodology are highly effective in a variety of asymmetric catalytic reactions, most notably in the rhodium-catalyzed asymmetric hydrogenation of prochiral olefins. These reactions are fundamental in the synthesis of chiral building blocks for the pharmaceutical industry.

Application Example: Asymmetric Hydrogenation of Methyl (Z)-α-acetamidocinnamate

A rhodium complex of the synthesized (R,R)-Me-DuPhos can be used to catalyze the asymmetric hydrogenation of methyl (Z)-α-acetamidocinnamate to produce the corresponding chiral amino acid derivative with high enantioselectivity.

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. 95%, liquid | Sigma-Aldrich [sigmaaldrich.com]

Application Notes and Protocols: Tris(trimethylsilyl)phosphine as a Precursor for Low-Coordinate Phosphorus Compounds

Introduction

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a highly versatile and reactive organophosphorus reagent that has become an indispensable tool in modern synthetic chemistry.[1] It serves as a safer, liquid-phase synthetic equivalent for the highly toxic and gaseous phosphine (B1218219) (PH₃), acting as a covalent synthon for the phosphide (B1233454) (P³⁻) anion.[2][3] Its utility stems from the reactivity of the labile phosphorus-silicon (P-Si) bonds, which can be readily cleaved in reactions with a variety of electrophiles.[4] This reactivity makes it a key precursor for the synthesis of a wide range of organophosphorus compounds, particularly low-coordinate phosphorus species such as phosphaalkenes and phosphaalkynes.[2] These unsaturated phosphorus compounds are of significant interest due to their unique electronic structures and reactivity, finding applications in ligand design, materials science, and as building blocks for more complex molecules.[5]

Safety Precautions

Tris(trimethylsilyl)phosphine is a pyrophoric liquid that can ignite spontaneously upon contact with air and reacts violently with water.[6][7] It is also extremely sensitive to moisture.[4] All manipulations must be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques. [4][6] Glassware must be rigorously flame-dried or oven-dried before use. Personal protective equipment, including a flame-retardant lab coat, safety glasses, and appropriate gloves, is mandatory.

Synthesis of Phosphaalkenes

Tris(trimethylsilyl)phosphine is a key reagent for the synthesis of silylated phosphaalkenes through its reaction with acyl chlorides. The reaction proceeds via the initial formation of an acylphosphine intermediate, which subsequently undergoes a rapid[8][9]-silyl shift to yield the more stable E-phosphaalkene.[6][8] These phosphaalkenes are valuable intermediates for the synthesis of other low-coordinate phosphorus compounds.[8]

Experimental Protocol: Synthesis of a Silylated Phosphaalkene

This protocol describes the general synthesis of a phosphaalkene from an acyl chloride and tris(trimethylsilyl)phosphine.

Materials:

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• Acyl Chloride (e.g., pivaloyl chloride, benzoyl chloride)

• Anhydrous, degassed non-polar solvent (e.g., hexane, toluene)

• Schlenk apparatus and standard air-free technique glassware

Procedure:

• Assemble a flame-dried Schlenk flask equipped with a magnetic stir bar and a dropping funnel under an inert atmosphere.

• To the flask, add a solution of the acyl chloride (1.0 equivalent) in anhydrous hexane.

• Cool the stirred solution to 0 °C using an ice bath.

• Charge the dropping funnel with a solution of tris(trimethylsilyl)phosphine (1.0 equivalent) in anhydrous hexane.

• Add the P(SiMe₃)₃ solution dropwise to the cooled acyl chloride solution over 30 minutes.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and continue stirring for an additional 2-4 hours.

• The reaction progress can be monitored by ³¹P NMR spectroscopy, observing the disappearance of the P(SiMe₃)₃ signal (approx. -251 ppm) and the appearance of the phosphaalkene product signal.

• Upon completion, remove the solvent and the volatile byproduct, trimethylsilyl (B98337) chloride (Me₃SiCl), under reduced pressure.

• The resulting crude phosphaalkene can be purified by vacuum distillation or chromatography, if necessary.

Data Presentation: Phosphaalkene Synthesis Yields

Acyl Chloride	Phosphaalkene Product	Yield (%)	Reference
Pivaloyl chloride	t-Bu-C(OSiMe₃)=PSiMe₃	Good	[6]
Benzoyl chloride	Ph-C(OSiMe₃)=PSiMe₃	Moderate	[6]

Visualization: Phosphaalkene Synthesis Pathway

Reaction pathway for phosphaalkene synthesis.

Synthesis of Phosphaalkynes

The silylated phosphaalkenes synthesized from tris(trimethylsilyl)phosphine and acyl chlorides serve as excellent precursors for phosphaalkynes (R-C≡P).[8] Through thermal elimination of the volatile and stable hexamethyldisiloxane (B120664) (HMDSO), a variety of kinetically stable phosphaalkynes can be produced in good yields.[8] This method is one of the most common and versatile routes to access these highly reactive C≡P triple-bonded species.[7][8]

Experimental Protocol: Synthesis of a Phosphaalkyne

This protocol describes a general procedure for the synthesis of a phosphaalkyne via thermolysis of a silylated phosphaalkene.[1]

Materials:

• Silylated phosphaalkene [R-C(OSiMe₃)=PSiMe₃]

• Apparatus for vacuum pyrolysis or thermolysis in a suitable high-boiling solvent

Procedure:

• The crude or purified silylated phosphaalkene from the previous step is placed in a flask suitable for distillation or sublimation under vacuum.

• The apparatus is connected to a vacuum line with a cold trap (e.g., cooled with liquid nitrogen) positioned between the reaction flask and the vacuum pump.

• The phosphaalkene is heated under vacuum. The precise temperature and pressure will depend on the substituent 'R' and the stability of the resulting phosphaalkyne.

• During heating, the phosphaalkene undergoes elimination of hexamethyldisiloxane (HMDSO).

• The desired phosphaalkyne product, being more volatile than the starting material, is collected in the cold trap. The less volatile HMDSO may also collect in the trap or in a cooler part of the apparatus.

• The progress of the reaction can be monitored by observing the disappearance of the starting material and the collection of the product.

• After the reaction is complete, the system is carefully brought back to an inert atmosphere before the product is isolated from the cold trap.

• Further purification of the phosphaalkyne can be achieved by fractional distillation or sublimation.

Data Presentation: Phosphaalkyne Synthesis

This synthetic route has been successfully utilized to produce a variety of phosphaalkynes, including those with aryl, tertiary alkyl, secondary alkyl, and primary alkyl substituents, generally in good yields.[8]

Precursor	Product	Conditions	Yield	Reference
t-Bu-C(OSiMe₃)=PSiMe₃	t-Bu-C≡P	Thermolysis	Good	[7][8]
Ar-C(OSiMe₃)=PSiMe₃	Ar-C≡P	Thermolysis	Good	[8]

Visualization: Overall Phosphaalkyne Synthesis Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. Tris(trimethylsilyl)phosphine|P(SiMe₃)₃ Reagent [benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 5. scholarspace.manoa.hawaii.edu [scholarspace.manoa.hawaii.edu]
• 6. benchchem.com [benchchem.com]
• 7. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 8. Phosphaalkyne - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Purification of Tris(trimethylsilyl)phosphine by Vacuum Distillation

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals engaged in the purification of tris(trimethylsilyl)phosphine via vacuum distillation.

Troubleshooting Guide

This guide addresses specific issues that may arise during the vacuum distillation of tris(trimethylsilyl)phosphine.

Q1: My tris(trimethylsilyl)phosphine is not distilling at the expected temperature and pressure. What are the possible causes and solutions?

A1: This is a common issue that can be attributed to several factors:

• Inaccurate Pressure Reading: Manometers can be inaccurate. Ensure your gauge is calibrated and functioning correctly. Cross-reference with the expected boiling point at a given pressure (see Table 1).

• System Leaks: Even a small leak in your distillation setup will prevent you from reaching the desired vacuum, leading to a higher required distillation temperature. Thoroughly check all joints and connections for leaks.

• Insufficient Heating: Tris(trimethylsilyl)phosphine is an oily liquid and may require vigorous heating to vaporize.[1] Ensure your heating mantle is in good contact with the distillation flask and consider insulating the flask with glass wool or aluminum foil to maintain a consistent temperature.[1] A heat gun can be used cautiously to encourage distillation.[1]

• Presence of Non-Volatile Impurities: If the crude product contains significant amounts of non-volatile impurities, the vapor pressure of the mixture will be lower, requiring a higher temperature for distillation. Ensure the initial synthesis work-up was performed correctly to minimize these impurities.

Q2: I am observing decomposition of my product during distillation. How can I prevent this?

A2: Tris(trimethylsilyl)phosphine can decompose at elevated temperatures.[2] Here's how to minimize decomposition:

• Maintain a High Vacuum: A lower pressure allows for distillation at a lower temperature, reducing the risk of thermal decomposition. Aim for a vacuum level of 0.1 mbar or lower.

• Avoid Localized Overheating: Use a heating mantle with a stirrer to ensure even heat distribution. Avoid using a Bunsen burner or other high-temperature, localized heat sources.

• Remove Volatile Impurities First: Before distilling the product, it is good practice to heat the crude mixture at a lower temperature (e.g., 45-50 °C) under vacuum for 15-30 minutes.[1] This will remove any residual volatile impurities like trimethylsilyl (B98337) chloride or DME, which can sometimes contribute to decomposition at higher temperatures.[1]

Q3: The distilled tris(trimethylsilyl)phosphine is solidifying in the condenser or receiving flask, blocking the apparatus. What should I do?

A3: Tris(trimethylsilyl)phosphine has a melting point near room temperature and can solidify, especially if the condenser is too cold.[2]

• Control Condenser Temperature: For high-boiling liquids like tris(trimethylsilyl)phosphine, a cooling jacket on the condenser is often not necessary as it will condense readily at ambient temperature.[1] If you are using a cooled condenser, try running room temperature water through it or simply leaving it empty.

• Gentle Warming: If a blockage occurs, you can gently warm the outside of the condenser or receiving flask with a heat gun to melt the solidified product.

• Post-Distillation Handling: Once the distillation is complete, allow the receiving flask to warm to room temperature to melt the product before transferring it to a storage container.[1]

Q4: My distillation yield is lower than expected. What are the potential reasons?

A4: A low yield can be frustrating. Consider these possibilities:

• Incomplete Reaction or Inefficient Work-up: The issue may lie in the initial synthesis of the crude product. Review your synthetic procedure to ensure complete reaction and efficient extraction and filtration.

• Decomposition: As mentioned in Q2, product loss due to thermal decomposition can significantly reduce your yield.

• Mechanical Losses: Ensure all transfers of the oily liquid are done carefully to minimize loss on glassware. Consider rinsing glassware with a small amount of a volatile solvent (that can be easily removed under vacuum) to recover all the product.

• Hold-up in the Distillation Apparatus: A significant amount of product can remain as a thin film on the surfaces of a large or complex distillation setup. Using a simple, short-path distillation apparatus is recommended.[1]

Frequently Asked Questions (FAQs)

Q1: What are the key safety precautions when handling tris(trimethylsilyl)phosphine?

A1: Tris(trimethylsilyl)phosphine is a pyrophoric, air- and moisture-sensitive liquid.[3] It is crucial to handle it under an inert atmosphere (e.g., argon or nitrogen) at all times.[2] Always wear appropriate personal protective equipment (PPE), including flame-retardant lab coat, safety goggles, and gloves.[4] In case of fire, use a dry powder extinguisher (Class D) and do not use water.[4]

Q2: How should I store purified tris(trimethylsilyl)phosphine?

A2: The purified product should be stored in a sealed, airtight container under an inert atmosphere.[4] It is recommended to store it in a refrigerator or freezer.[1] While it may freeze, this can help to protect it from degradation.[1]

Q3: What are the common impurities in crude tris(trimethylsilyl)phosphine?

A3: Common impurities include unreacted starting materials, solvents used in the synthesis (e.g., DME), and byproducts such as trimethylsilyl chloride and naphthalene.[1]

Q4: What are the hazardous decomposition products of tris(trimethylsilyl)phosphine?

A4: Upon contact with air, moisture, or excessive heat, tris(trimethylsilyl)phosphine can decompose to produce phosphine (B1218219), phosphine oxides, and organic acid vapors.[4] Phosphine is a highly toxic and flammable gas.

Data Presentation

Table 1: Boiling Point of Tris(trimethylsilyl)phosphine at Various Pressures

Boiling Point (°C)	Pressure (mbar)
243-244	1013 (atmospheric)[5]
100	0.1 - 0.01[1]
90	26.7 (20 mmHg)[6]
70	1.33 (1 mmHg)[4]
30-35	0.001[2]

Experimental Protocol: Vacuum Distillation of Tris(trimethylsilyl)phosphine

This protocol outlines a general procedure for the purification of tris(trimethylsilyl)phosphine by vacuum distillation. All steps must be performed under a dry, inert atmosphere (e.g., using Schlenk line techniques).

Materials and Equipment:

• Crude tris(trimethylsilyl)phosphine

• Schlenk flask (distillation pot)

• Short-path distillation head with a condenser

• Receiving Schlenk flask (pre-weighed)

• Vacuum pump capable of reaching < 0.1 mbar

• Cold trap (liquid nitrogen or dry ice/acetone)

• Calibrated vacuum gauge

• Heating mantle

• Magnetic stirrer and stir bar

• Inert gas source (argon or nitrogen)

• Glass wool or aluminum foil for insulation

Procedure:

• Apparatus Setup:

  • Assemble the distillation apparatus, ensuring all glassware is dry and free of contaminants. Use a minimal amount of high-vacuum grease on the joints.

  • Place a magnetic stir bar in the distillation flask.

  • Connect the apparatus to a Schlenk line, allowing for alternation between vacuum and inert gas.

  • Place a cold trap between the distillation apparatus and the vacuum pump to protect the pump from volatile byproducts.

• Charging the Flask:

  • Under a positive pressure of inert gas, transfer the crude tris(trimethylsilyl)phosphine to the distillation flask via cannula transfer.

• Removal of Volatile Impurities:

  • With gentle stirring, apply a dynamic vacuum to the system.

  • Slowly heat the distillation flask to 45-50 °C using the heating mantle.

  • Maintain this temperature for 15-30 minutes to remove any low-boiling impurities such as residual solvents or trimethylsilyl chloride.[1] These will collect in the cold trap.

• Distillation of the Product:

  • Cool the receiving flask with a dry ice/acetone bath or liquid nitrogen to ensure efficient condensation of the product.[1]

  • Increase the temperature of the heating mantle to the appropriate temperature for the vacuum you have achieved (refer to Table 1). For a vacuum of 0.1-0.01 mbar, a temperature of around 100 °C will be required.[1]

  • Insulate the distillation flask and the lower part of the distillation head with glass wool or aluminum foil to ensure a steady distillation rate.[1]

  • Collect the distilled tris(trimethylsilyl)phosphine in the cooled receiving flask. The product should be a colorless, oily liquid.

• Shutdown and Storage:

  • Once the distillation is complete, turn off the heating mantle and allow the distillation flask to cool to room temperature.

  • Slowly backfill the apparatus with inert gas.

  • Remove the cooling bath from the receiving flask and allow it to warm to room temperature.

  • Under a positive flow of inert gas, disconnect the receiving flask and seal it.

  • For long-term storage, transfer the purified product to a sealed ampoule or a Schlenk flask with a Teflon valve and store it in a refrigerator or freezer.[1]

Mandatory Visualization

References

• 1. youtube.com [youtube.com]
• 2. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 3. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 4. gelest.com [gelest.com]
• 5. Tris(trimethylsilyl)phosphine 95 15573-38-3 [sigmaaldrich.com]
• 6. CN106046046A - Preparation method of tris(trimethylsilyl)phosphite - Google Patents [patents.google.com]

Technical Support Center: Quenching Procedures for Tris(trimethylsilyl)phosphine Reactions

This guide provides essential information for researchers, scientists, and drug development professionals on safely quenching reactions involving the highly pyrophoric and reactive reagent, tris(trimethylsilyl)phosphine, P(SiMe₃)₃. Adherence to these protocols is critical for ensuring laboratory safety and experimental success.

Frequently Asked Questions (FAQs)

Q1: What is tris(trimethylsilyl)phosphine and why is it hazardous?

Tris(trimethylsilyl)phosphine, P(SiMe₃)₃, is a versatile organophosphorus reagent used as a synthetic equivalent for the highly toxic phosphine (B1218219) gas (PH₃).[1] It is a colorless liquid that is pyrophoric, meaning it can spontaneously ignite when exposed to air.[1][2][3][4] Furthermore, it reacts vigorously with water and other protic solvents in a highly exothermic reaction to produce phosphine gas, which is both toxic and pyrophoric.[1][5] Due to these hazardous properties, it must be handled using strict air-free techniques.[1][6]

Q2: What is the standard quenching procedure for a reaction containing tris(trimethylsilyl)phosphine?

A general, safe quenching procedure involves the slow, controlled addition of a protic solvent to a cooled and diluted solution of the reaction mixture under an inert atmosphere.[5] A sequential, multi-step process is strongly recommended to manage the exothermic reaction and controlled release of phosphine gas.[5][7] Direct quenching with water is highly discouraged.[5]

The recommended sequence is:

• Dilution: Dilute the reaction mixture with an equal or greater volume of an inert, high-boiling solvent like toluene (B28343) or hexane (B92381).[5]

• Cooling: Cool the diluted mixture to 0 °C using an ice/water bath.[8]

• Sequential Addition of Alcohols: Add quenching agents in order of increasing reactivity, starting with a less reactive alcohol. A typical sequence is the slow, dropwise addition of isopropanol (B130326), followed by ethanol (B145695), and then methanol (B129727).[5][7] Proceed to the next alcohol only after the reaction (gas evolution, exotherm) from the previous one has completely ceased.

• Final Quench with Water: After the reaction with the most reactive alcohol is complete, water can be slowly added to ensure all reactive materials are consumed.[3][7]

Q3: Can I quench my reaction directly with water?

No, it is extremely dangerous and highly discouraged to quench a reaction containing significant amounts of tris(trimethylsilyl)phosphine directly with water.[5] The reaction with water is violent, highly exothermic, and rapidly produces large volumes of phosphine gas, which can lead to fire, explosion, and dangerous pressure buildup within the flask.[5] A sequential quench with progressively more reactive protic solvents is the safest approach.[5][8]

Q4: How does the reaction solvent (e.g., THF) affect the quenching procedure?

The reaction solvent can influence the workup. For instance, if the reaction is in a water-miscible solvent like Tetrahydrofuran (THF), you must still follow the slow, sequential quenching protocol.[5] However, after the quench is complete, you will need to add a water-immiscible organic solvent (like ethyl acetate (B1210297) or diethyl ether) and a significant amount of water or brine to achieve proper phase separation for subsequent extraction of your product.[5]

Q5: What are the visual signs of a successful and complete quench?

A successful quench should proceed with controlled, manageable gas evolution and a minimal, controlled temperature increase.[5] Signs that the quench is complete include:

• Cessation of gas evolution upon the addition of the quenching agent.[5]

• No noticeable temperature increase when a more reactive quenching agent is subsequently added (e.g., adding methanol after isopropanol).[5]

Q6: How should I handle the phosphine gas produced during the quench?

The phosphine gas evolved during the quench is toxic and flammable and must be properly managed. The reaction flask should be vented via a bubbler system that directs the gas into a scrubbing solution.[5] Effective scrubbing solutions include dilute sodium hypochlorite (B82951) (bleach) or a methanolic iodine solution, which oxidize the phosphine to non-toxic phosphate (B84403) salts.[3][5] This should all be performed in a well-ventilated fume hood.[1][6]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Spontaneous ignition or smoking upon adding quenching agent.	1. Quenching agent added too quickly.[5] 2. Insufficient dilution of the reaction mixture.[5] 3. Inadequate cooling of the reaction mixture.[5] 4. Use of a low-boiling point solvent for dilution (e.g., diethyl ether), which can condense atmospheric moisture.[5]	1. Immediately cease the addition of the quenching agent. If a small fire starts, it can be smothered with dry sand or calcium oxide. For larger fires, use a Class D or Class ABC dry chemical fire extinguisher.[5] 2. Further dilute the reaction mixture with a high-boiling, inert solvent like toluene or heptane.[5] 3. Ensure the reaction flask is thoroughly cooled in an ice/water or dry ice/acetone bath before cautiously resuming the quench.[5] 4. Add the quenching agent dropwise with vigorous stirring to effectively dissipate heat.[5]
Persistent cloudiness or precipitation in the organic layer after workup.	1. Incomplete hydrolysis of silylphosphine byproducts.[5] 2. Formation of insoluble inorganic salts (e.g., from organometallic reagents used in the reaction).[5]	1. Add a saturated aqueous solution of ammonium (B1175870) chloride to help dissolve inorganic salts.[5] 2. Stir the biphasic mixture vigorously for an extended period (e.g., 30-60 minutes) to ensure complete hydrolysis and dissolution.[5]
Uncontrolled, vigorous gas evolution.	1. Quenching agent added too quickly.[5] 2. The reaction mixture was not sufficiently cooled.[8] 3. A too-reactive quenching agent was used initially (e.g., starting with methanol or water).[5]	1. Immediately stop the addition of the quenching agent. 2. Ensure the cooling bath is effective and the flask is properly submerged. 3. If the situation is brought under control, resume by adding a less reactive alcohol (isopropanol) at a much slower rate.

Experimental Protocols

Protocol 1: Standard Quenching of a Tris(trimethylsilyl)phosphine Reaction

This protocol outlines a safe, stepwise procedure for quenching a reaction mixture containing P(SiMe₃)₃. All steps must be performed under an inert atmosphere (e.g., nitrogen or argon) in a well-ventilated fume hood.

• Dilution and Cooling:

  • Once the reaction is complete, dilute the mixture with an equal volume of a dry, high-boiling inert solvent (e.g., toluene, heptane).[5]

  • Cool the reaction flask to 0 °C in an ice/water bath. Ensure the flask is securely clamped.[8]

• Initial Quench with Isopropanol:

  • Slowly add dry isopropanol dropwise via a syringe or an addition funnel with vigorous stirring.[7]

  • Monitor the reaction for gas evolution and temperature changes. Maintain a slow addition rate to keep the reaction under control.

  • Continue adding isopropanol until gas evolution ceases.

• Sequential Quench with Methanol:

  • Once the reaction with isopropanol has subsided completely, begin the slow, dropwise addition of dry methanol.[7]

  • Again, monitor the reaction carefully and continue the addition until gas evolution stops.

• Final Quench with Water:

  • After the reaction with methanol is complete, slowly add water dropwise.[7] A small amount of gas may still evolve.

  • Once the addition of water causes no further reaction, allow the mixture to warm to room temperature and stir for an additional 30-60 minutes to ensure the quench is complete.[8]

• Aqueous Workup:

  • Proceed with the standard aqueous workup for your experiment, which may involve adding more water and an extraction solvent to separate the organic and aqueous layers.

Protocol 2: Decontamination of Glassware

Glassware and equipment contaminated with tris(trimethylsilyl)phosphine must be carefully quenched before cleaning.

• Initial Rinse (under inert atmosphere):

  • Rinse the glassware with an inert, high-boiling solvent like toluene or hexane to dilute any residue.

  • In a well-ventilated fume hood and under a flow of inert gas, add a dilute solution of ethanol in hexane to the glassware.[1]

• Sequential Quench:

  • After the initial reaction subsides, add neat ethanol until no further reaction is observed.[1][3]

  • Finally, rinse with water.[3]

• Final Cleaning:

  • Wash the glassware with a bleach solution to oxidize any remaining malodorous phosphorus compounds, followed by a standard soap and water wash.[1][3]

Visualized Workflows

Caption: Standard workflow for quenching P(SiMe₃)₃ reactions.

Caption: Decision tree for troubleshooting quenching issues.

References

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. Page loading... [wap.guidechem.com]
• 5. benchchem.com [benchchem.com]
• 6. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 7. sarponggroup.com [sarponggroup.com]
• 8. chemistry.nd.edu [chemistry.nd.edu]

Technical Support Center: Tris(trimethylsilyl)phosphine Synthesis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of tris(trimethylsilyl)phosphine, P(SiMe₃)₃. This valuable reagent is notoriously pyrophoric and highly sensitive to air and moisture, making careful execution of its synthesis and purification critical for success and safety.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in tris(trimethylsilyl)phosphine synthesis?

A1: Common impurities can be categorized as follows:

• Unreacted Starting Materials: Residual trimethylsilyl (B98337) chloride (Me₃SiCl), naphthalene (B1677914) (if used as an electron carrier), and the solvent, typically 1,2-dimethoxyethane (B42094) (DME).

• Side-Products: Hexamethyldisilane (Me₃Si-SiMe₃) can form from the coupling of trimethylsilyl radicals.

• Partially Silylated Phosphines: Species such as bis(trimethylsilyl)phosphine (HP(SiMe₃)₂) and mono(trimethylsilyl)phosphine (H₂PSiMe₃) may be present if the reaction is incomplete.

• Oxidation and Hydrolysis Products: Due to its extreme sensitivity to air and moisture, tris(trimethylsilyl)phosphine can readily decompose to form various oxides and hydrolysis byproducts. Contact with water leads to the formation of phosphine (B1218219) gas (PH₃) and hexamethyldisiloxane (B120664) ((Me₃Si)₂O).[1][2] Exposure to oxygen can lead to the formation of phosphine oxides.[3]

Q2: My final product is a yellow or brownish liquid, not colorless. What does this indicate?

A2: A yellow or brownish color in the final product often suggests the presence of impurities. This could be due to residual naphthalene from the reaction mixture or the formation of colored decomposition byproducts. Proper purification by vacuum distillation is crucial to obtain a colorless product.[4]

Q3: What is the expected ³¹P NMR chemical shift for pure tris(trimethylsilyl)phosphine?

A3: The ³¹P NMR spectrum of pure tris(trimethylsilyl)phosphine exhibits a sharp singlet. The chemical shift can vary slightly depending on the solvent used, but it is typically observed in the range of -250 to -252 ppm.[4][5] For example, in THF-d₈, the chemical shift is reported to be around -252 ppm.[5]

Q4: How should I properly store tris(trimethylsilyl)phosphine?

A4: Tris(trimethylsilyl)phosphine is pyrophoric and extremely air- and moisture-sensitive.[6] It should be stored in a tightly sealed container, such as a Schlenk flask or an ampoule with a Teflon valve, under an inert atmosphere of argon or nitrogen.[2] For long-term storage, it is advisable to keep it in a cool, dark place.

Q5: What are the safety precautions I should take when working with tris(trimethylsilyl)phosphine and during its synthesis?

A5: Due to the hazardous nature of the reagents and product, strict safety protocols must be followed:

• All manipulations must be carried out using standard Schlenk line or glovebox techniques under an inert atmosphere.[6]

• The reaction involving sodium-potassium alloy (NaK) is highly exothermic and potentially explosive. The alloy should be handled with extreme care.

• Tris(trimethylsilyl)phosphine is pyrophoric and will ignite spontaneously on contact with air.[6]

• Hydrolysis of the product generates phosphine gas (PH₃), which is highly toxic and pyrophoric.[1]

• Proper personal protective equipment (PPE), including flame-retardant lab coats, safety glasses, and gloves, is mandatory.

• Ensure a dry powder fire extinguisher (Class D for metal fires) and a sand bucket are readily accessible.

• All glassware and equipment must be thoroughly dried before use.

• Quenching of the reaction and cleaning of glassware should be performed carefully under an inert atmosphere by slowly adding a proton source, such as isopropanol, followed by ethanol (B145695) and then water.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of tris(trimethylsilyl)phosphine.

Problem	Possible Cause(s)	Recommended Solution(s)
Low Yield	Incomplete reaction of the phosphorus source.	Ensure the phosphorus (red or white) is finely divided and vigorously stirred during the reaction. Extend the reaction time if necessary.
Insufficient amount of sodium-potassium alloy or trimethylsilyl chloride.	Use a slight excess of the sodium-potassium alloy and trimethylsilyl chloride to drive the reaction to completion.
Poor quality of reagents or solvents.	Use freshly distilled and dry solvents. Ensure the trimethylsilyl chloride is of high purity.
Loss of product during workup or purification.	Handle the product carefully under an inert atmosphere to prevent decomposition. Use a high-vacuum line for distillation to minimize thermal decomposition.
Product is Contaminated with Starting Materials (Me₃SiCl, DME, Naphthalene)	Incomplete removal during solvent evaporation.	Before the final distillation, heat the crude product to a moderate temperature (e.g., 40-50 °C) under vacuum to remove these volatile impurities.[4]
Inefficient distillation.	Use a short-path distillation apparatus to minimize product loss and ensure efficient separation.
Presence of Unexpected Peaks in the NMR Spectrum	See the NMR Impurity Identification table below.	Correlate the observed chemical shifts with those of known impurities to identify the contaminants. Adjust the purification procedure accordingly.
Reaction Mixture Remains Dark/Black After Addition of Me₃SiCl	Incomplete reaction of the sodium phosphide (B1233454) intermediate.	Ensure vigorous stirring and allow for sufficient reaction time after the addition of trimethylsilyl chloride. The color should typically change from black to a light gray suspension.[4]

NMR Impurity Identification

The following table provides a guide to identifying common impurities in tris(trimethylsilyl)phosphine samples via ¹H and ³¹P NMR spectroscopy. Chemical shifts can vary slightly based on the solvent and concentration. The data presented here is compiled from various sources for common deuterated solvents.

Impurity	¹H NMR Chemical Shift (ppm)	³¹P NMR Chemical Shift (ppm)	Notes
Tris(trimethylsilyl)phosphine (Product)	~0.3 (d, ³JPH ≈ 4.4 Hz) in C₆D₆[5]	~-252 in THF-d₈[5]	The doublet in the ¹H NMR is characteristic.
Trimethylsilyl chloride (Me₃SiCl)	~0.4 (s) in C₆D₆	N/A	A sharp singlet.
1,2-Dimethoxyethane (DME)	~3.2 (s, OCH₃) and ~3.4 (s, CH₂) in C₆D₆	N/A	Two distinct singlets.
Naphthalene	~7.4-7.8 (m) in C₆D₆	N/A	A complex multiplet in the aromatic region.
Hexamethyldisiloxane ((Me₃Si)₂O)	~0.1 (s) in C₆D₆	N/A	A sharp singlet, often resulting from hydrolysis.
Bis(trimethylsilyl)phosphine (HP(SiMe₃)₂)	Varies	Varies	Will show a P-H coupling in both ¹H and ³¹P NMR.

Experimental Protocols

A detailed experimental protocol for the synthesis of tris(trimethylsilyl)phosphine is outlined in the workflow diagram below. This procedure is adapted from established literature methods.[7]

Visualizations

Caption: A step-by-step workflow for the synthesis and purification of tris(trimethylsilyl)phosphine.

Caption: A troubleshooting decision tree for identifying common impurities based on NMR analysis.

References

• 1. en.wikipedia.org [en.wikipedia.org]
• 2. gelest.com [gelest.com]
• 3. rsc.org [rsc.org]
• 4. m.youtube.com [m.youtube.com]
• 5. rsc.org [rsc.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Preventing decomposition of tris(trimethylsilyl)phosphine during storage

This technical support guide is intended for researchers, scientists, and drug development professionals to ensure the safe and effective use of tris(trimethylsilyl)phosphine (P(SiMe₃)₃) by preventing its decomposition during storage and handling.

Frequently Asked Questions (FAQs)

Q1: What is tris(trimethylsilyl)phosphine and why is it so reactive?

Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMe₃)₃, is a highly versatile organophosphorus reagent.[1] Its reactivity stems from the weak and polar phosphorus-silicon (P-Si) bonds, making it a potent nucleophile and a convenient synthetic equivalent for the highly toxic and gaseous phosphine (B1218219) (PH₃).[2] However, this high reactivity also makes it extremely sensitive to atmospheric conditions.

Q2: What are the primary causes of tris(trimethylsilyl)phosphine decomposition?

The primary causes of decomposition are exposure to:

• Oxygen: P(SiMe₃)₃ is pyrophoric, meaning it can spontaneously ignite upon contact with air.[3][4] Oxidation leads to the formation of various phosphine oxides.[3]

• Moisture: The compound reacts readily with water and moisture in the air.[3][4] This hydrolysis reaction cleaves the P-Si bonds.

Q3: What are the visible signs of decomposition?

Fresh, pure tris(trimethylsilyl)phosphine is a colorless liquid or a low-melting white solid (melting point ~24 °C).[5] Signs of decomposition include:

• Cloudiness or precipitation: Formation of insoluble decomposition products.

• Discoloration: A change from colorless to a yellowish or brownish hue.

• Fuming or smoking upon opening: This indicates a reaction with air and is a sign of significant degradation and a potential fire hazard.[4]

Q4: What are the hazardous byproducts of decomposition?

Decomposition of P(SiMe₃)₃ can generate several hazardous substances, including:

• Phosphine (PH₃): A highly toxic, flammable, and pyrophoric gas.[5]

• Phosphine oxides: Can be irritants.[3]

• Organic acid vapors: Can be corrosive and irritating.[3]

Troubleshooting Guide

Problem	Possible Cause	Solution
Reagent is cloudy or contains solid precipitates.	Exposure to trace amounts of air or moisture during storage or handling.	The reagent has likely decomposed and may not be suitable for your reaction. It is recommended to use a fresh vial. If you must use it, consider filtering under inert atmosphere, but be aware that the purity is compromised.
A fine white powder is observed around the cap of the storage vessel.	The septum or cap may not be providing an airtight seal, leading to a slow reaction with atmospheric moisture.	Ensure the container is properly sealed. For long-term storage, consider using a high-quality septum and sealing the cap with paraffin (B1166041) film. Store the container inside a larger, sealed container with a desiccant.
The reagent appears discolored (yellow or brown).	Gradual decomposition over time, potentially accelerated by improper storage conditions (e.g., elevated temperature).	Discoloration indicates the presence of impurities. The reagent's performance in sensitive reactions may be compromised. It is best to use a fresh supply.
Low or no reactivity in a chemical reaction.	The P(SiMe₃)₃ has degraded and is no longer an effective reagent.	Use a fresh, unopened container of the reagent. Always handle the reagent under strictly anaerobic and anhydrous conditions to prevent degradation before use.
Unexpected side products are observed in the reaction.	Impurities from decomposed P(SiMe₃)₃ are participating in the reaction.	Confirm the purity of the P(SiMe₃)₃ before use, for example, by ³¹P NMR spectroscopy if available. Use a fresh, high-purity reagent.

Storage and Handling Protocols

Recommended Storage Conditions

To minimize decomposition, tris(trimethylsilyl)phosphine must be stored under a dry, inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container.[3][4] Many suppliers recommend refrigeration.[5]

Parameter	Recommendation	Rationale
Atmosphere	Dry Argon or Nitrogen	Prevents reaction with oxygen and moisture.[3][4]
Temperature	Refrigerated (2-8 °C) or below 25 °C	Reduces the rate of thermal decomposition.[3][5]
Container	Tightly sealed glass bottle with a secure septum cap	Prevents ingress of air and moisture.[3]
Light	Store in a dark place	While not explicitly stated as light-sensitive, storing in the dark is a general good practice for reactive chemicals.

Experimental Protocol: Handling and Transfer of Tris(trimethylsilyl)phosphine

Due to its pyrophoric nature, all manipulations of P(SiMe₃)₃ must be performed using strict air-free techniques, either within an inert atmosphere glovebox or using a Schlenk line.

Materials:

• Tris(trimethylsilyl)phosphine in a septum-sealed bottle

• Dry, degassed solvent (e.g., hexane (B92381), toluene)

• Oven-dried glassware

• Gas-tight syringe with a Luer lock

• Needles

• Schlenk line or glovebox

• Personal Protective Equipment (PPE): Flame-retardant lab coat, safety glasses, and appropriate gloves (e.g., nitrile).

Procedure (using a Schlenk line):

• Preparation: Assemble and flame-dry all glassware under vacuum on the Schlenk line. Allow the glassware to cool to room temperature under an inert atmosphere.

• Inert Atmosphere: Ensure a positive pressure of inert gas is maintained in the reaction vessel throughout the procedure.

• Reagent Preparation: Secure the P(SiMe₃)₃ bottle in a clamp. Pierce the septum with a needle connected to the inert gas line to equalize the pressure.

• Syringe Transfer: a. Purge a gas-tight syringe with inert gas by drawing and expelling the gas from the inert line multiple times. b. Pierce the septum of the P(SiMe₃)₃ bottle with the syringe needle and slowly draw the desired volume of the liquid. c. To prevent drips, draw a small amount of inert gas into the syringe after the liquid. d. Quickly and carefully transfer the syringe to the reaction vessel and inject the reagent.

• Cannula Transfer (for larger volumes): a. Use a double-tipped needle (cannula) that has been dried and purged with inert gas. b. Insert one end of the cannula through the septum into the headspace of the P(SiMe₃)₃ bottle. c. Insert the other end of the cannula into the reaction vessel. d. To initiate transfer, either apply a slight positive pressure of inert gas to the P(SiMe₃)₃ bottle or a slight vacuum to the reaction vessel.

• Quenching: After the transfer, rinse the syringe or cannula with a dry, inert solvent. The rinsings should be added to a quenching solution (see below).

Experimental Protocol: Quenching of Tris(trimethylsilyl)phosphine

Excess or decomposed P(SiMe₃)₃ and any contaminated labware must be quenched safely.

Materials:

• Inert solvent (e.g., hexane or toluene)

• Protic solvent (e.g., isopropanol (B130326) or ethanol)

• Water

• Aqueous bleach solution

• Reaction vessel under an inert atmosphere, equipped with a stirrer and an addition funnel, and cooled in an ice bath.

Procedure:

• Dilution: Dilute the P(SiMe₃)₃ residue with an inert solvent (e.g., hexane) in the reaction vessel under an inert atmosphere.

• Slow Addition of Protic Solvent: Slowly add a dilute solution of isopropanol in hexane dropwise from the addition funnel with vigorous stirring and cooling. An exothermic reaction may occur.

• Addition of Water: Once the initial reaction has subsided, slowly add water dropwise.

• Oxidation: Finally, add an aqueous bleach solution to oxidize any remaining phosphine species.

• Disposal: The resulting mixture can be disposed of as aqueous waste, following institutional guidelines.

Decomposition Pathways

The decomposition of tris(trimethylsilyl)phosphine primarily occurs through two pathways: hydrolysis and oxidation.

Caption: Decomposition pathways of tris(trimethylsilyl)phosphine.

This diagram illustrates the two main decomposition pathways for tris(trimethylsilyl)phosphine: hydrolysis in the presence of water to form phosphine and trimethylsilanol, and oxidation in the presence of oxygen to form various oxidized products such as phosphine oxides.

References

• 1. researchgate.net [researchgate.net]
• 2. Making sure you're not a bot! [elib.uni-stuttgart.de]
• 3. gelest.com [gelest.com]
• 4. gelest.com [gelest.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

Troubleshooting low yields in phosphaalkene synthesis

Welcome to the Technical Support Center for phosphaalkene synthesis. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes. The following guides and frequently asked questions (FAQs) address specific challenges you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: My phosphaalkene synthesis is resulting in a consistently low yield. What are the primary factors I should investigate?

A1: Low yields in phosphaalkene synthesis can be attributed to several factors. The most common areas to investigate are the choice of synthetic method, the quality of reagents and solvents, and the reaction conditions. For instance, the phospha-Wittig reaction is often more effective for smaller carbonyl compounds, whereas the phospha-Peterson reaction can be more reliable for larger, sterically hindered aromatic ketones.[1] Additionally, ensuring all reagents are pure and solvents are rigorously dried is critical, as these reactions are often sensitive to air and moisture.

Q2: I am observing the formation of a significant amount of a dimeric byproduct. What is this and how can I minimize it?

A2: The dimeric byproduct is likely a 1,2-diphosphetane, which can form from the [2+2] cycloaddition of two phosphaalkene molecules. This is a common side reaction, especially for less sterically hindered phosphaalkenes. To minimize its formation, you can try to use more sterically bulky protecting groups on the phosphorus atom, which kinetically stabilize the P=C double bond.[2] Another strategy is to perform the reaction at a lower temperature to disfavor the dimerization equilibrium. In some cases, the diphosphetane can be isolated and then cleaved to the desired phosphaalkene in a subsequent step.

Q3: How do I choose between the phospha-Wittig and phospha-Peterson reaction for my specific substrate?

A3: The choice between these two common methods depends largely on the nature of your carbonyl compound. An examination of various ketones and aldehydes has shown that the two methods can be complementary.[1] The phospha-Wittig reaction has been demonstrated to be a better method for smaller carbonyl compounds.[1] Conversely, for larger substituents, particularly aromatic ones, the phospha-Peterson reaction has been shown to be a more reliable method.[1]

Q4: My phosphaalkene product appears to be decomposing during purification by column chromatography. What are the best practices for purification?

A4: Phosphaalkenes can be sensitive to the acidic nature of standard silica (B1680970) gel.[3] If you observe decomposition, consider using a less acidic stationary phase like neutral alumina (B75360) or passivating the silica gel by pre-treating it with a solution of triethylamine (B128534) in your eluent. It is also crucial to work quickly and avoid prolonged exposure of the compound to the stationary phase. For air-sensitive phosphaalkenes, all purification steps should be performed under an inert atmosphere using Schlenk techniques or in a glovebox.[4][5]

Troubleshooting Guides

Issue: Low Yield in Phospha-Peterson Reaction

This guide will help you troubleshoot common causes of low yields in the phospha-Peterson reaction.

Potential Cause	Recommended Solution
Inefficient Silylphosphine Anion Formation	Ensure the base used (e.g., n-butyllithium, LDA) is fresh and accurately titrated. The reaction should be conducted under strictly anhydrous and inert conditions.
Poor Quality of Carbonyl Compound	Use freshly purified aldehyde or ketone. Impurities can quench the silylphosphine anion or lead to side reactions.
Suboptimal Reaction Temperature	The initial addition of the silylphosphine to the carbonyl compound is typically performed at low temperatures (e.g., -78 °C) to control the reaction rate and minimize side reactions. The subsequent elimination step may require warming to room temperature or gentle heating. Optimize the temperature profile for your specific substrates.
Incorrect Solvent	The choice of solvent can influence the solubility of intermediates and the reaction rate. Ethereal solvents like THF or diethyl ether are commonly used. For less reactive substrates, a more polar aprotic solvent might be beneficial, but this should be evaluated on a case-by-case basis.
Steric Hindrance	Highly sterically hindered ketones may react sluggishly. Consider increasing the reaction time or using a more reactive silylphosphine reagent if possible.

Issue: Low Yield in Phospha-Wittig Reaction

This guide addresses common pitfalls in the phospha-Wittig reaction that can lead to diminished yields.

Potential Cause	Recommended Solution
Inefficient Ylide Formation	The phosphonium (B103445) salt precursor must be completely dry. Use a strong, non-nucleophilic base (e.g., NaH, KHMDS) and ensure anhydrous conditions. The color change upon ylide formation can be a useful indicator of successful deprotonation.
Side Reactions of the Ylide	Stabilized ylides are less reactive and may not react with sterically hindered ketones.[6] Unstabilized ylides are more reactive but can also be more prone to decomposition. Match the reactivity of the ylide to your carbonyl substrate.
Formation of Triphenylphosphine (B44618) Oxide	This is an inherent byproduct of the reaction and its formation drives the reaction to completion. However, its difficult removal can lead to lower isolated yields. Optimize purification methods (see purification guide).
Equilibration of Intermediates	The stereochemical outcome of the Wittig reaction can be influenced by the equilibration of the betaine (B1666868) or oxaphosphetane intermediates.[7] For stereoselective synthesis, reaction conditions (solvent, temperature, presence of salts) must be carefully controlled.

Data Presentation

Table 1: Effect of Base and Solvent on Phospha-Peterson Reaction Yield

Carbonyl Substrate	Phosphorus Reagent	Base (equiv.)	Solvent	Temperature (°C)	Yield (%)	Reference
Benzophenone	MesP(SiMe₃)₂	KOH (catalytic)	Toluene (B28343)	25	70	[2]
4,4'-Difluorobenzophenone	MesP(SiMe₃)₂	NaOH (catalytic)	Toluene	25	65	[2]
Acetophenone	tBu₂P-P(SiMe₃)Li	-	Toluene	25	85	[1]
4-Methoxybenzaldehyde	tBu₂P-P(SiMe₃)Li	-	Toluene	25	92	[1]

Table 2: Comparison of Phospha-Wittig and Phospha-Peterson Reaction Yields

Carbonyl Substrate	Phospha-Wittig Yield (%)	Phospha-Peterson Yield (%)	Reference
Propanal	88	75	[1]
Cyclohexanone	85	80	[1]
Benzophenone	45	70	[1][2]
2-Adamantanone	Low/No Reaction	60 (dimer)	[2]

Experimental Protocols

Protocol 1: General Procedure for the Phospha-Peterson Reaction

This protocol describes a general method for the synthesis of a phosphaalkene from a silylphosphine and a ketone, catalyzed by a base.[2]

• Preparation: Under an inert atmosphere (e.g., nitrogen or argon), a solution of the carbonyl compound (1.0 mmol) and the bis(trimethylsilyl)phosphine (1.0 mmol) in anhydrous toluene (10 mL) is prepared in a Schlenk flask equipped with a magnetic stir bar.

• Reaction Initiation: A catalytic amount of a powdered anhydrous base (e.g., KOH or NaOH, ~0.1 mmol) is added to the stirred solution at room temperature.

• Reaction Monitoring: The reaction progress is monitored by ³¹P NMR spectroscopy. The disappearance of the silylphosphine signal and the appearance of the phosphaalkene signal indicate the progression of the reaction.

• Work-up: Once the reaction is complete (typically after several hours), the reaction mixture is filtered through a pad of Celite under an inert atmosphere to remove the base. The solvent is then removed in vacuo.

• Purification: The crude product is purified by vacuum distillation or recrystallization from an appropriate solvent (e.g., pentane (B18724) or hexane) to afford the pure phosphaalkene. Isolated yields typically range from 40-70%.[2]

Protocol 2: General Procedure for the Phospha-Wittig Reaction

This protocol outlines a general procedure for the synthesis of a phosphaalkene via the phospha-Wittig reaction.

• Ylide Generation: In a Schlenk flask under an inert atmosphere, the phosphonium salt (1.0 mmol) is suspended in anhydrous THF (15 mL). The suspension is cooled to -78 °C, and a strong base (e.g., n-butyllithium in hexanes, 1.0 mmol) is added dropwise. The mixture is allowed to warm to room temperature and stirred for 1-2 hours, during which time the characteristic color of the ylide should develop.

• Reaction with Carbonyl: The reaction mixture is cooled again to -78 °C, and a solution of the aldehyde or ketone (1.0 mmol) in anhydrous THF (5 mL) is added dropwise.

• Reaction Progression: The reaction is allowed to warm to room temperature and stirred for several hours to overnight. The progress of the reaction can be monitored by TLC or ³¹P NMR spectroscopy.

• Quenching and Extraction: The reaction is quenched by the addition of a saturated aqueous solution of ammonium (B1175870) chloride. The aqueous layer is extracted with diethyl ether or ethyl acetate (B1210297). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

• Purification: The crude product, which contains triphenylphosphine oxide, is purified by column chromatography on silica gel. A non-polar eluent system, such as a gradient of ethyl acetate in hexanes, is typically used.

Visualizations

Caption: Troubleshooting workflow for low yields in phosphaalkene synthesis.

Caption: Experimental workflow for the Phospha-Peterson reaction.

Caption: Reaction pathway showing the formation of a dimeric byproduct.

References

• 1. Making sure you're not a bot! [mostwiedzy.pl]
• 2. Scope and limitations of the base-catalyzed phospha-peterson P=C bond-forming reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Phosphorus Centers of Different Hybridization in Phosphaalkene-Substituted Phospholes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thieme E-Books & E-Journals [thieme-connect.de]
• 5. Tips and Tricks for the Lab: Air-Sensitive Techniques (4) - ChemistryViews [chemistryviews.org]
• 6. Wittig Reaction [organic-chemistry.org]
• 7. Wittig reaction - Wikipedia [en.wikipedia.org]

Technical Support Center: Managing Pyrophoricity of Tris(trimethylsilyl)phosphine in Large-Scale Reactions

This technical support center provides essential guidance for researchers, scientists, and drug development professionals on safely managing the pyrophoricity of tris(trimethylsilyl)phosphine (P(TMS)₃) in large-scale reactions. The following information is intended to serve as a comprehensive resource for troubleshooting and addressing specific issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is tris(trimethylsilyl)phosphine and why is it considered pyrophoric?

Tris(trimethylsilyl)phosphine, with the chemical formula P(Si(CH₃)₃)₃, is an organophosphorus compound. It is pyrophoric, meaning it can spontaneously ignite upon contact with air.[1] This high reactivity is due to the weak and polar Si-P bond, making the phosphorus atom highly susceptible to oxidation.[2]

Q2: What are the primary hazards associated with large-scale use of P(TMS)₃?

The primary hazard is the risk of fire or explosion upon exposure to air or moisture.[3] In large-scale reactions, a breach of an inert atmosphere can lead to a significant and difficult-to-control fire. Hydrolysis of P(TMS)₃ with water produces phosphine (B1218219) gas (PH₃), which is highly toxic and also pyrophoric.[1]

Q3: What are the decomposition products of P(TMS)₃ when exposed to air and moisture?

Exposure to air (oxygen) leads to the formation of tris(trimethylsilyl)phosphate. Reaction with water (hydrolysis) produces phosphine (PH₃) and trimethylsilanol (B90980) (HOSiMe₃).[1] The generation of toxic and pyrophoric phosphine gas is a critical safety concern.

Q4: What immediate actions should be taken in case of a P(TMS)₃ spill?

For a small, manageable spill, immediately cover the material with a dry, inert powder like powdered lime, dry sand, or sodium bicarbonate to smother the fire.[4] Do not use water or carbon dioxide fire extinguishers as they can react violently with P(TMS)₃.[3] For large spills, evacuate the area and contact emergency services immediately.

Q5: What personal protective equipment (PPE) is mandatory when handling P(TMS)₃ in large quantities?

Appropriate PPE is crucial for ensuring personal safety. The following should be worn at all times when handling P(TMS)₃:

• Eye Protection: Chemical splash goggles and a face shield.[3]

• Hand Protection: Flame-retardant gloves over a pair of chemical-resistant gloves (e.g., nitrile).

• Body Protection: A flame-resistant lab coat, worn over clothing made of natural fibers (e.g., cotton). Synthetic clothing should be avoided.

• Respiratory Protection: In case of potential exposure to vapors or aerosols, a NIOSH-approved respirator with appropriate cartridges should be used.[3]

Troubleshooting Guides

Issue 1: Unexpected Exotherm During Reaction

Symptom: A rapid and uncontrolled increase in reaction temperature.

Possible Causes:

• Loss of inert atmosphere leading to oxidation.

• Addition of reagents at a rate that exceeds the cooling capacity of the reactor.

• Localized "hot spots" due to inadequate mixing.

• Contamination of reagents with water or other incompatible materials.

Troubleshooting Steps:

• Stop Reagent Addition: Immediately cease the addition of all reagents.

• Enhance Cooling: Increase the flow of coolant to the reactor jacket and/or activate any emergency cooling systems.

• Ensure Agitation: Verify that the reactor's agitator is functioning correctly to ensure proper mixing and heat distribution.

• Inert Gas Purge: Increase the flow of inert gas (nitrogen or argon) to the reactor headspace to ensure a positive pressure and prevent air ingress.

• Monitor Vigorously: Continuously monitor the reaction temperature and pressure.

• Emergency Quenching (If Necessary): If the temperature continues to rise uncontrollably, initiate an emergency quench by adding a high-boiling point, inert solvent to dilute the reaction mixture and absorb heat.

Experimental Protocols

Protocol 1: Large-Scale Quenching of Unreacted P(TMS)₃

This protocol outlines a safe method for quenching significant quantities of unreacted P(TMS)₃. All operations must be conducted under a strictly inert atmosphere (e.g., in a glovebox or a well-purged reactor system).

Materials:

• Unreacted P(TMS)₃ solution.

• Anhydrous, inert solvent (e.g., heptane, toluene).

• Isopropanol (B130326) (anhydrous).

• Methanol (B129727) (anhydrous).

• Deionized water.

• Appropriately sized reaction vessel equipped with a mechanical stirrer, temperature probe, and addition funnel.

• Cooling bath (e.g., ice-water or dry ice/acetone).

Procedure:

• Dilution: Under a positive pressure of inert gas, dilute the P(TMS)₃ solution with an equal volume of anhydrous, inert solvent in the reaction vessel. This helps to dissipate heat during the quenching process.

• Cooling: Cool the diluted P(TMS)₃ solution to 0 °C using a cooling bath.

• Slow Addition of Isopropanol: Slowly add anhydrous isopropanol to the stirred solution via an addition funnel. The rate of addition should be carefully controlled to maintain the reaction temperature below 25 °C. Vigorous gas evolution (phosphine) will be observed.

• Slow Addition of Methanol: Once the addition of isopropanol is complete and gas evolution has subsided, slowly add anhydrous methanol. This is a more reactive quenching agent to ensure all the P(TMS)₃ has reacted.

• Slow Addition of Water: After the methanol addition is complete and the reaction is calm, very slowly add deionized water to quench any remaining reactive species.

• Warm to Room Temperature: Once the addition of water is complete, allow the mixture to slowly warm to room temperature while continuing to stir.

• Ventilation: Ensure that the off-gases are safely vented through a scrubber system to neutralize any phosphine gas.

• Disposal: The resulting mixture should be disposed of as hazardous waste according to institutional and local regulations.

Data Presentation

Table 1: Recommended Quenching Agent Ratios for P(TMS)₃

P(TMS)₃ (moles)	Inert Solvent (L)	Isopropanol (moles)	Methanol (moles)	Water (moles)
1	2	3	3	3
5	10	15	15	15
10	20	30	30	30

Note: These are recommended starting ratios. The actual amounts may need to be adjusted based on the specific reaction conditions and cooling capacity. The addition of quenching agents should always be slow and controlled.

Table 2: Incompatible Materials with Tris(trimethylsilyl)phosphine

Material Class	Examples	Hazard
Oxidizing Agents	Nitrates, Peroxides, Halogens	Violent reaction, fire, explosion.[3]
Protic Solvents	Water, Alcohols, Amines	Rapid hydrolysis, generation of toxic and pyrophoric phosphine gas.[3]
Acids	Strong mineral acids, Organic acids	Vigorous, exothermic reaction.[3]
Air	Oxygen	Spontaneous ignition.[3]

Mandatory Visualization

Caption: Workflow for the safe quenching of tris(trimethylsilyl)phosphine.

Caption: Decision-making workflow for a tris(trimethylsilyl)phosphine spill.

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. gelest.com [gelest.com]
• 4. ehs.uci.edu [ehs.uci.edu]

In situ generation of lithium bis(trimethylsilyl)phosphide from tris(trimethylsilyl)phosphine

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for the in-situ generation of lithium bis(trimethylsilyl)phosphide from tris(trimethylsilyl)phosphine. This valuable reagent is a potent nucleophile and a key intermediate in various organophosphorus syntheses.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My reaction mixture did not change color upon addition of the organolithium reagent. What does this indicate?

A1: A distinct color change (typically to yellow, orange, or brownish) is often indicative of the formation of the lithium phosphide (B1233454).[1][2] If no color change is observed, it could be due to several factors:

• Inactive Organolithium Reagent: The n-butyllithium or methyllithium (B1224462) solution may have degraded due to improper storage or exposure to air and moisture. It is crucial to titrate organolithium reagents periodically to determine their exact molarity.

• Presence of Quenching Agents: Trace amounts of water, oxygen, or other electrophilic impurities in the solvent or on the glassware will consume the organolithium reagent before it can react with the tris(trimethylsilyl)phosphine. Ensure all glassware is rigorously flame-dried or oven-dried and that solvents are anhydrous.

• Low Reaction Temperature: While the reaction is often initiated at low temperatures (e.g., -78 °C), warming the reaction mixture may be necessary to facilitate the reaction.

Q2: The color of my reaction mixture is very dark brown or black. Is this normal?

A2: While a yellow to orange-brown color is typical, a very dark or black solution could indicate decomposition or side reactions.[2] This may be caused by:

• Reaction Temperature is Too High: Allowing the reaction to warm too quickly or running it at elevated temperatures can lead to decomposition of the starting material or the product.[3]

• Impure Tris(trimethylsilyl)phosphine: Impurities in the starting phosphine (B1218219) can lead to undesired side reactions. It is recommended to use freshly distilled or high-purity tris(trimethylsilyl)phosphine.

• Reaction with Solvent: At higher temperatures, n-butyllithium can react with ethereal solvents like tetrahydrofuran (B95107) (THF).[3] Reactions in THF are typically conducted at low temperatures (-78 °C) to minimize this side reaction.

Q3: My subsequent reaction with an electrophile gave a low yield. What are the potential causes?

A3: A low yield in the subsequent step can be attributed to several factors related to the in-situ generation of the lithium phosphide:

• Incomplete Formation of the Phosphide: If the initial reaction to form the lithium bis(trimethylsilyl)phosphide was incomplete, you will have unreacted tris(trimethylsilyl)phosphine, which may not react with your electrophile or could lead to side products.

• Degradation of the Lithium Phosphide: Lithium bis(trimethylsilyl)phosphide can be thermally unstable. It is best to use the solution immediately after its in-situ preparation.

• Steric Hindrance: Lithium bis(trimethylsilyl)phosphide is a bulky nucleophile. If your electrophile is also sterically hindered, the reaction may be slow or inefficient.

• Side Reactions with the Byproduct: The reaction of tris(trimethylsilyl)phosphine with an organolithium reagent (e.g., n-BuLi) also produces a tetraorganosilane (e.g., n-BuSiMe₃). Ensure this byproduct does not interfere with your desired subsequent reaction.

Q4: I observe a precipitate in my reaction flask. What is it?

A4: A precipitate could be one of several things:

• Lithium Halide Salts: If your tris(trimethylsilyl)phosphine was prepared from a reaction involving lithium and a chlorosilane, residual lithium chloride might be present.

• Degradation Products: If the organolithium reagent has degraded, lithium hydroxide (B78521) or lithium alkoxides may precipitate.

• Insolubility of the Product: In some non-polar hydrocarbon solvents, the lithium phosphide itself may have limited solubility, especially at low temperatures.

Q5: What are the critical safety precautions for this reaction?

A5: Both tris(trimethylsilyl)phosphine and organolithium reagents like n-butyllithium are pyrophoric, meaning they can ignite spontaneously on contact with air.[4] They are also extremely sensitive to moisture.

• Inert Atmosphere: The entire procedure must be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using standard Schlenk line or glovebox techniques.

• Anhydrous Conditions: All glassware must be rigorously dried, and all solvents must be anhydrous.

• Personal Protective Equipment (PPE): Always wear a fire-resistant lab coat, safety glasses, and appropriate gloves.

• Quenching: Never quench the reaction with water directly. Small amounts of residual pyrophoric material should be quenched by slow addition of isopropanol, followed by methanol, and then water, all under an inert atmosphere and with cooling.

Experimental Protocols

In Situ Generation of Lithium Bis(trimethylsilyl)phosphide

This protocol describes the in-situ generation of lithium bis(trimethylsilyl)phosphide and its subsequent reaction with a generic electrophile.

Materials:

• Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]

• n-Butyllithium (n-BuLi) in hexanes (concentration determined by titration)

• Anhydrous tetrahydrofuran (THF) or diethyl ether

• Anhydrous pentane (B18724) or hexanes for washing

• Schlenk flask and standard Schlenk line equipment

• Dry syringes and needles

Procedure:

• Setup: Assemble a flame-dried or oven-dried Schlenk flask equipped with a magnetic stir bar and a rubber septum under a positive pressure of argon or nitrogen.

• Reagent Addition: In the flask, dissolve tris(trimethylsilyl)phosphine (1.0 equiv) in anhydrous THF or diethyl ether. Cool the solution to -78 °C using a dry ice/acetone bath.

• Formation of the Phosphide: Slowly add a solution of n-butyllithium (1.0 equiv) in hexanes dropwise to the cooled, stirring solution of tris(trimethylsilyl)phosphine over 10-15 minutes.

• Reaction Monitoring: During the addition, the solution should turn a persistent pale yellow to light orange color, indicating the formation of the lithium phosphide.

• Stirring: Allow the reaction mixture to stir at -78 °C for 30-60 minutes to ensure complete formation.

• In Situ Use: The resulting solution of lithium bis(trimethylsilyl)phosphide is now ready for immediate use in a subsequent reaction. Add the desired electrophile to the cold solution.

Quantitative Data Summary

Parameter	Value	Notes
Reagent Stoichiometry
P(SiMe₃)₃	1.0 equiv
n-BuLi or MeLi	1.0 equiv	Use of a slight excess (1.05 equiv) may be beneficial if trace impurities are suspected.
Reaction Conditions
Temperature	-78 °C to 0 °C	Initial addition should be at low temperature. The reaction can be allowed to slowly warm if necessary.
Reaction Time	30 - 60 min	For the in-situ generation step.
Solvent	Anhydrous THF, Diethyl Ether	THF is a common choice but can be deprotonated by n-BuLi at higher temperatures.[3]
Typical Yields	>80%	Yields are highly dependent on the subsequent reaction with an electrophile.

Visualizations

Caption: Experimental workflow for the in-situ generation of LiP(SiMe₃)₂.

Caption: Reactants and products in the formation of LiP(SiMe₃)₂.

References

• 1. apps.dtic.mil [apps.dtic.mil]
• 2. researchgate.net [researchgate.net]
• 3. n-Butyllithium - Wikipedia [en.wikipedia.org]
• 4. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]

Technical Support Center: Removal of Trimethylsilyl (TMS) Byproducts from Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of trimethylsilyl (B98337) (TMS) byproducts from their reaction mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the most common trimethylsilyl (TMS) byproducts I might encounter in my reaction?

A1: The most prevalent TMS byproducts are silanols (Me₃SiOH) and siloxanes (Me₃Si-O-SiMe₃). These are typically formed from the hydrolysis of unreacted silylating agents (like TMSCl) or the cleavage of TMS-protected functional groups during the reaction workup.[1] The physical properties of these byproducts, such as polarity, can vary, making their removal challenging.[1]

Q2: What are the general strategies for removing TMS byproducts?

A2: The primary methods for removing TMS byproducts include:

• Aqueous Workup/Hydrolysis: Many TMS byproducts can be hydrolyzed to water-soluble silanols and removed through extraction with water or aqueous solutions.[2]

• Chromatography: Flash column chromatography is a standard technique to separate desired products from silyl (B83357) byproducts based on differences in polarity.[1]

• Distillation: For volatile byproducts like hexamethyldisiloxane (B120664) (HMDS), distillation or evaporation under reduced pressure can be effective.[2][3]

• Fluoride-Based Cleavage and Removal: Reagents like tetrabutylammonium (B224687) fluoride (B91410) (TBAF) are highly effective for cleaving TMS ethers. The resulting byproducts can then be removed by an aqueous workup.

Q3: My product is very polar. How can I remove TBAF and its byproducts without significant product loss during an aqueous workup?

A3: Aqueous workups can be problematic for polar products, often leading to the loss of material into the aqueous layer. An effective alternative is to use an ion-exchange resin, such as DOWEX® 50WX8, which avoids an aqueous phase and efficiently captures the tetrabutylammonium cation.

Q4: Can I directly purify my crude reaction mixture containing TBAF using silica (B1680970) gel chromatography?

A4: While possible, it is generally not recommended. TBAF and its byproducts can co-elute with polar products, leading to contamination of the final compound. It is best practice to perform a workup to remove the majority of the TBAF before chromatographic purification.

Q5: How can I remove unreacted TMSCl from my reaction mixture?

A5: Unreacted TMSCl is often quenched by the addition of water, an alcohol (like methanol (B129727) or isopropanol), or a saturated aqueous solution of sodium bicarbonate during the workup.[4] The resulting trimethylsilanol (B90980) or corresponding silyl ether is typically more easily removed by aqueous extraction or evaporation. For sensitive substrates, quenching can be performed at low temperatures.[5]

Troubleshooting Guides

Guide 1: Incomplete Removal of Silyl Protecting Group

If you observe incomplete deprotection of your TMS-protected compound, consider the following:

Symptom	Possible Cause	Suggested Solution
Starting material remains after deprotection.	Insufficient Reagent: Not enough deprotecting agent was used.	Increase the equivalents of the deprotecting agent (e.g., use 1.5-2.0 equivalents of TBAF per silyl ether).
Reagent Quality: The deprotecting agent may have degraded over time (e.g., old TBAF solutions).	Use a fresh bottle or a recently prepared solution of the deprotecting agent.
Reaction Time/Temperature: The reaction may not have gone to completion.	Increase the reaction time or gently warm the reaction mixture, monitoring by TLC.
Steric Hindrance: The silyl group may be sterically hindered, making it difficult to remove.	Switch to a more potent deprotecting agent or use harsher reaction conditions (e.g., higher temperature).

Guide 2: Difficulty Removing Silyl Byproducts by Chromatography

Symptom	Possible Cause	Suggested Solution
Silyl byproducts co-elute with the desired product.	Similar Polarity: The byproducts and the product have very similar polarities.	* Optimize Solvent System: Experiment with different solvent systems for chromatography, including those with different solvent strengths and selectivities. * Modify the Byproduct: Before chromatography, consider treating the crude mixture with a reagent that chemically alters the silyl byproducts to make them more or less polar.
Streaking or tailing of silyl byproducts on the column.	Acidic Silica Gel: Silanols can interact with the acidic sites on standard silica gel.	* Neutralize Silica: Use silica gel that has been treated with a base, such as triethylamine (B128534), or add a small amount of triethylamine (1-2%) to the chromatography eluent.[1]

Quantitative Data Summary

Table 1: Relative Stability of Common Silyl Ethers to Hydrolysis

This table provides a general comparison of the stability of different silyl ethers to acidic hydrolysis. More stable ethers require harsher conditions for removal.

Silyl Group	Abbreviation	Relative Rate of Hydrolysis (vs. TMS)
Trimethylsilyl	TMS	1
Triethylsilyl	TES	10-100
tert-Butyldimethylsilyl	TBDMS/TBS	~20,000
tert-Butyldiphenylsilyl	TBDPS	~20,000
Triisopropylsilyl	TIPS	100,000

Experimental Protocols

Protocol 1: General Procedure for TBAF Deprotection of a TBDMS Ether

This protocol outlines a standard method for the fluoride-mediated deprotection of a tert-Butyldimethylsilyl (TBDMS) ether.

Materials:

• TBDMS-protected alcohol

• Tetrabutylammonium fluoride (TBAF), 1 M solution in THF

• Anhydrous Tetrahydrofuran (THF)

• Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Water

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Dissolve the TBDMS-protected alcohol (1.0 equiv.) in anhydrous THF (to a concentration of approximately 0.1-0.5 M).

• To the stirred solution at room temperature, add the 1 M TBAF solution in THF (1.1-1.5 equiv.) dropwise.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 30 minutes to a few hours.

• Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

• Transfer the mixture to a separatory funnel and extract with an organic solvent such as DCM or EtOAc.

• Wash the combined organic layers with water and then with brine to remove residual TBAF and other water-soluble byproducts.

• Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel if necessary.

Protocol 2: Removal of TBAF from Polar Products using Ion-Exchange Resin

This protocol is designed for the removal of TBAF byproducts from reactions yielding polar products that are sensitive to aqueous workups.

Materials:

• Crude reaction mixture containing the polar product and TBAF in an organic solvent (e.g., THF)

• DOWEX® 50WX8 ion-exchange resin (200-400 mesh)

• Calcium carbonate (CaCO₃), powdered

• Methanol (MeOH)

• Celite®

Procedure:

• To the crude reaction mixture, add calcium carbonate (approximately 5 equivalents based on the amount of TBAF used).

• Add DOWEX® 50WX8 resin (approximately 1.5 g per mmol of TBAF).

• Add methanol (typically equal to or double the volume of the initial reaction solvent) to the suspension and stir vigorously at room temperature for 1-2 hours.

• Prepare a pad of Celite® in a fritted funnel and filter the reaction mixture.

• Wash the filter cake thoroughly with methanol to ensure complete recovery of the product.

• Combine the filtrate and washings and concentrate under reduced pressure to yield the crude product, now largely free of tetrabutylammonium salts.

• The crude product can then be further purified by flash column chromatography.

Visualizations

Caption: Decision workflow for removing TMS byproducts.

Caption: Troubleshooting logic for impure product.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Organic Syntheses Procedure [orgsyn.org]
• 5. How To Run A Reaction [chem.rochester.edu]

Technical Support Center: Monitoring Tris(trimethylsilyl)phosphine Reactions by ³¹P NMR

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing ³¹P NMR to monitor reactions involving the highly reactive reagent, Tris(trimethylsilyl)phosphine (P(TMS)₃).

Frequently Asked Questions (FAQs)

Q1: What is the expected ³¹P NMR chemical shift for Tris(trimethylsilyl)phosphine (P(TMS)₃)?

A1: The ³¹P NMR chemical shift for Tris(trimethylsilyl)phosphine is approximately -251 ppm. However, this value can be influenced by the solvent and the concentration of the sample.

Q2: Why is ³¹P NMR spectroscopy the preferred method for monitoring reactions with P(TMS)₃?

A2: ³¹P NMR spectroscopy is ideal for monitoring reactions with P(TMS)₃ for several key reasons:

• Sensitivity: The ³¹P nucleus is 100% naturally abundant and has a high gyromagnetic ratio, leading to good sensitivity and allowing for the detection of low concentration species.[1]

• Wide Chemical Shift Range: The large chemical shift range of ³¹P NMR minimizes signal overlap, enabling clear distinction between the starting material, intermediates, and products.[2][3]

• Air-Sensitive Compound Analysis: P(TMS)₃ is extremely air and moisture sensitive.[4] NMR allows for non-invasive monitoring of the reaction in a sealed, inert atmosphere within the NMR tube.[5][6][7]

• Quantitative Analysis: With appropriate experimental setup (e.g., inverse-gated decoupling), ³¹P NMR can be used for quantitative analysis of reaction components.[3][8][9]

Q3: What are the common oxidation and hydrolysis products of P(TMS)₃ and their approximate ³¹P NMR chemical shifts?

A3: P(TMS)₃ is highly susceptible to oxidation and hydrolysis. The primary products and their approximate chemical shifts are:

• Tris(trimethylsilyl)phosphate (O=P(OSiMe₃)₃): This is the main oxidation product and appears at approximately -28 ppm.

• Phosphine (B1218219) (PH₃): Formed upon complete hydrolysis, phosphine is a gas and may not be observed in the solution-state NMR spectrum.[4] Partial hydrolysis can lead to various other species.

Q4: Can I use a deuterated solvent that is not perfectly dry?

A4: It is highly discouraged. Tris(trimethylsilyl)phosphine readily hydrolyzes in the presence of water.[4] Using solvents that are not rigorously dried will lead to the rapid decomposition of your reagent, and the resulting ³¹P NMR spectrum will primarily show hydrolysis byproducts. Always use freshly dried and degassed deuterated solvents.

Troubleshooting Guide

This guide addresses common issues encountered during the ³¹P NMR monitoring of reactions involving Tris(trimethylsilyl)phosphine.

Problem 1: No signal or a very weak signal is observed for P(TMS)₃.

Possible Cause	Troubleshooting Step
Degradation of P(TMS)₃	P(TMS)₃ is pyrophoric and reacts violently with air and moisture.[4] Ensure that the reagent was handled under strictly inert conditions (glovebox or Schlenk line) from storage to the final NMR sample preparation.
Improper Sample Preparation	Verify that the NMR tube was flame-dried or oven-dried to remove any adsorbed water and flushed with an inert gas (e.g., argon or nitrogen) before adding the sample. Use a septum-sealed NMR tube (e.g., J. Young tube) to maintain an inert atmosphere.
Incorrect NMR Parameters	Ensure that the spectral width is wide enough to encompass the expected chemical shift of P(TMS)₃ (around -251 ppm) and any potential products. Check the pulse width and acquisition time to ensure they are appropriate for ³¹P NMR.

Problem 2: Multiple unexpected signals are present in the spectrum.

Possible Cause	Troubleshooting Step
Sample Oxidation	The presence of a signal around -28 ppm indicates the formation of Tris(trimethylsilyl)phosphate. This suggests that oxygen was introduced at some stage. Review your inert atmosphere techniques for sample preparation and handling.
Sample Hydrolysis	Broad signals or multiple sharp signals in the phosphate (B84403) and phosphite (B83602) regions can indicate partial or complete hydrolysis of P(TMS)₃. Ensure that all glassware is scrupulously dried and that the solvent is anhydrous.
Side Reactions with Solvent	Certain deuterated solvents may react with P(TMS)₃, especially if they contain acidic impurities. Use high-purity, anhydrous solvents. Consider using a non-reactive solvent like benzene-d₆ or toluene-d₈.

Problem 3: The reaction does not appear to be progressing.

Possible Cause	Troubleshooting Step
Inactive P(TMS)₃	If the starting material shows a single peak at the correct chemical shift but no product formation is observed over time, the reagent itself might be old or degraded, even if it appears pure by NMR. Use a fresh bottle of P(TMS)₃.
Reaction Temperature	Some reactions involving P(TMS)₃ may require elevated temperatures. If monitoring at room temperature shows no change, consider carefully and safely heating the NMR sample and acquiring spectra at the reaction temperature.
Incorrect Stoichiometry	Verify the concentrations and stoichiometry of your reactants. Use an internal standard for accurate quantification if necessary.

Quantitative Data Summary

The following table summarizes the approximate ³¹P NMR chemical shifts of Tris(trimethylsilyl)phosphine and related species.

Compound	Formula	Approximate ³¹P Chemical Shift (ppm)	Notes
Tris(trimethylsilyl)phosphine	P(SiMe₃)₃	-251	Highly air and moisture sensitive.
Tris(trimethylsilyl)phosphate	O=P(OSiMe₃)₃	-28	Oxidation product.
Phosphine	PH₃	-240 (gas phase)	Hydrolysis product, may not be observed in solution.

Chemical shifts are referenced to external 85% H₃PO₄.

Experimental Protocols

Protocol 1: Preparation of an Air-Sensitive NMR Sample for Reaction Monitoring

This protocol describes the preparation of a reaction mixture in a J. Young NMR tube under an inert atmosphere.

Materials:

• J. Young NMR tube

• Glovebox or Schlenk line

• Gas-tight syringes

• Anhydrous, degassed deuterated solvent

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Other reactants

Procedure:

• Place a clean, dry J. Young NMR tube and cap in an oven at >120 °C for at least 4 hours.

• Transfer the hot NMR tube into the antechamber of a glovebox and evacuate and refill with inert gas three times before bringing it into the main chamber. Alternatively, flame-dry the tube under a stream of inert gas on a Schlenk line.

• In the glovebox, add the solid reactant(s) to the NMR tube.

• Using a gas-tight syringe, add the required volume of anhydrous, degassed deuterated solvent.

• Cap the NMR tube and gently agitate to dissolve the solid.

• Acquire a ³¹P NMR spectrum of the starting material(s) to serve as a t=0 reference.

• Using a gas-tight syringe, carefully add the Tris(trimethylsilyl)phosphine to the reaction mixture.

• Securely close the J. Young valve, and remove the NMR tube from the glovebox.

• Immediately begin acquiring ³¹P NMR spectra at desired time intervals to monitor the reaction progress.

Visualizations

Caption: Workflow for monitoring a reaction with P(TMS)₃ by ³¹P NMR.

Caption: Troubleshooting logic for ³¹P NMR of P(TMS)₃ reactions.

References

• 1. Tris(trimethylsilyl) phosphate | C9H27O4PSi3 | CID 25317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 31P [nmr.chem.ucsb.edu]
• 3. mdpi.com [mdpi.com]
• 4. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. rsc.org [rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. Monitoring the oxidation of Phosphine ligands using 31P NMR - Magritek [magritek.com]
• 8. dst.defence.gov.au [dst.defence.gov.au]
• 9. 31Phosphorus NMR [chem.ch.huji.ac.il]

Technical Support Center: Handling Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

This guide provides essential information for researchers, scientists, and drug development professionals on the safe and effective handling of tris(trimethylsilyl)phosphine (P(SiMe₃)₃) using inert atmosphere techniques. P(SiMe₃)₃ is a highly reactive and pyrophoric compound, demanding strict adherence to established safety protocols.

Frequently Asked Questions (FAQs)

Q1: What is tris(trimethylsilyl)phosphine and why is it used?

A1: Tris(trimethylsilyl)phosphine, with the chemical formula P(SiMe₃)₃, is a colorless to light yellow liquid organophosphorus compound.[1] It serves as a versatile and more manageable substitute for the highly toxic and gaseous phosphine (B1218219) (PH₃).[2][3] Its utility in organophosphorus chemistry stems from its reactive P-Si bonds, making it an invaluable precursor for synthesizing a wide range of phosphorus-containing compounds, including novel ligands and materials.[3][4]

Q2: What are the primary hazards associated with tris(trimethylsilyl)phosphine?

A2: P(SiMe₃)₃ is pyrophoric, meaning it can ignite spontaneously upon contact with air.[5][6] It is also highly sensitive to moisture and water, reacting to produce phosphine gas (PH₃), which is toxic and also pyrophoric.[2][7] It is incompatible with acids, alcohols, and oxidizing agents.[5][7]

Q3: How must tris(trimethylsilyl)phosphine be stored?

A3: P(SiMe₃)₃ must be stored under a dry, inert atmosphere, such as nitrogen or argon, in a tightly sealed container.[5][7] It is recommended to store the compound in a refrigerator between 2-8°C to minimize decomposition.[8][9] The storage area should be a well-ventilated, approved flame-proof area, away from heat, sparks, and open flames.[6]

Q4: What are the visual signs of tris(trimethylsilyl)phosphine decomposition?

A4: While pure tris(trimethylsilyl)phosphine is a colorless to light yellow liquid, signs of decomposition can include discoloration (turning more yellow or brown), the formation of solid precipitates, or an increase in viscosity.[10][11] These changes often indicate oxidation or hydrolysis.

Q5: What are the decomposition products of tris(trimethylsilyl)phosphine upon exposure to air or moisture?

A5: Exposure to oxygen will lead to the formation of tris(trimethylsilyl)phosphine oxide (O=P(SiMe₃)₃). Reaction with water (hydrolysis) produces phosphine gas (PH₃) and trimethylsilanol (B90980) (HOSiMe₃).[7][12]

Quantitative Data Summary

The following table summarizes key quantitative data for tris(trimethylsilyl)phosphine:

Property	Value	Reference(s)
Molecular Formula	C₉H₂₇PSi₃	[10]
Molecular Weight	250.54 g/mol	[10]
Appearance	Colorless to light yellow liquid	[1]
Melting Point	24 °C	[10]
Boiling Point	243-244 °C (lit.)	[10]
Density	0.863 g/mL at 25 °C (lit.)	[8][10]
Refractive Index	n20/D 1.502 (lit.)	[8]
Vapor Pressure	< 0.5 mmHg @ 25 °C	[5]
Storage Temperature	2-8 °C	[8][9]

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of tris(trimethylsilyl)phosphine.

Problem	Possible Cause(s)	Recommended Solution(s)
Reagent appears cloudy or contains solid particles.	1. Partial hydrolysis or oxidation due to exposure to trace moisture or air. 2. Storage at an inappropriate temperature.	1. If the contamination is minor, the reagent may still be usable for some applications, but reduced yields or side reactions are possible. 2. For high-purity requirements, purification by distillation under high vacuum may be necessary, but this should only be attempted by experienced personnel. 3. Ensure storage containers are properly sealed and stored under a positive pressure of inert gas.
Smoking or ignition upon transfer.	1. Leak in the transfer system (e.g., loose cannula fitting, cracked glassware). 2. Inadequate purging of the transfer apparatus with inert gas. 3. Rapid transfer causing splashing and increased surface area exposure to any residual air.	1. Immediately stop the transfer and re-pressurize the system with inert gas. 2. Carefully inspect all connections and glassware for leaks before restarting. 3. Ensure a thorough purge of all transfer lines and receiving vessels with a steady flow of inert gas. 4. Transfer the liquid slowly and steadily.
Cannula or needle becomes clogged during transfer.	1. Solid impurities in the reagent. 2. Reaction of the reagent with contaminants in the transfer line. 3. Freezing of the reagent if it is being transferred at low temperatures.	1. If a clog occurs, carefully and slowly withdraw the cannula/needle while maintaining a positive inert gas pressure. 2. Try to dislodge the clog by increasing the inert gas flow through the cannula/needle. 3. If the clog persists, the transfer line must be safely quenched and cleaned. 4. To prevent clogging, ensure the reagent is fully liquid and free of solids before transfer. Use a wider gauge cannula if possible.
Uncontrolled fuming or fire during quenching of waste.	1. Quenching agent added too quickly. 2. Insufficient dilution of the P(SiMe₃)₃ waste. 3. Inadequate cooling of the quenching flask.	1. Cease addition of the quenching agent immediately. 2. If a fire starts, smother it with a dry powder extinguisher (Class D) or dry sand. DO NOT use water. 3. Further dilute the waste with a high-boiling point inert solvent like toluene (B28343). 4. Ensure the quenching flask is well-cooled in an ice/water or dry ice/acetone bath before slowly resuming the addition of the quenching agent.
Reaction failure or low yield.	1. Deactivated reagent due to air or moisture exposure. 2. Incomplete transfer of the reagent. 3. Contaminated solvents or other reagents.	1. Verify the quality of the P(SiMe₃)₃. An unexpected peak around +30 to +50 ppm in the ³¹P NMR spectrum can indicate the presence of the phosphine oxide.[11] 2. Ensure all solvents and reagents are rigorously dried and deoxygenated. 3. After transfer, rinse the transfer cannula/syringe with a small amount of solvent to ensure all the reagent is added to the reaction.

Experimental Protocols

Protocol 1: Transfer of Tris(trimethylsilyl)phosphine using a Schlenk Line and Cannula

This protocol describes the transfer of P(SiMe₃)₃ from a Sure/Seal™ bottle to a reaction flask under an inert atmosphere.

• Preparation:

  • Ensure the Schlenk line is operating correctly with a steady flow of inert gas (argon or nitrogen).

  • Oven-dry all glassware (reaction flask, cannula, etc.) and allow to cool under vacuum on the Schlenk line.

  • The reaction flask should be equipped with a magnetic stir bar and a rubber septum.

  • Cycle the reaction flask with vacuum and inert gas at least three times.

  • Securely clamp the P(SiMe₃)₃ Sure/Seal™ bottle and the reaction flask.

• Procedure:

  • Puncture the septum of the P(SiMe₃)₃ bottle with a needle connected to the inert gas manifold to introduce a positive pressure.

  • Insert one end of a stainless-steel cannula through the septum of the P(SiMe₃)₃ bottle, ensuring the tip is above the liquid level.

  • Insert the other end of the cannula into the reaction flask through its septum.

  • Lower the cannula tip into the P(SiMe₃)₃ liquid.

  • To initiate the transfer, reduce the inert gas pressure in the receiving flask by venting through a bubbler or by briefly opening it to the vacuum manifold (with extreme caution). The pressure difference will push the liquid through the cannula.

  • Once the desired amount is transferred, raise the cannula tip above the liquid level in the source bottle and allow inert gas to flush the remaining liquid into the reaction flask.

  • Carefully remove the cannula from the reaction flask, then from the source bottle.

Protocol 2: Quenching of Tris(trimethylsilyl)phosphine Waste and Contaminated Glassware

This protocol outlines the safe quenching of residual P(SiMe₃)₃ and the cleaning of contaminated labware.

• Preparation:

  • All quenching procedures must be performed under an inert atmosphere in a well-ventilated fume hood.

  • Have a Class D fire extinguisher or a bucket of dry sand readily available.

  • Prepare a cooling bath (ice/water or dry ice/acetone).

• Procedure for Liquid Waste:

  • Dilute the P(SiMe₃)₃-containing waste with an inert, high-boiling solvent such as toluene or hexane (B92381) in a flask equipped with a stir bar.

  • Cool the flask in the prepared cooling bath.

  • Slowly and dropwise, add a dilute solution of isopropanol (B130326) in toluene to the cooled, stirred mixture. Vigorous gas evolution may occur.

  • Once the initial reaction subsides, continue to add isopropanol at a controlled rate.

  • After the reaction with isopropanol is complete, slowly add methanol, followed by the cautious addition of water.

  • Finally, add a bleach solution to oxidize any remaining phosphine species.[13]

• Procedure for Contaminated Glassware:

  • Rinse the glassware under an inert atmosphere with a small amount of a high-boiling inert solvent to dilute any residual P(SiMe₃)₃. Transfer the rinse to the liquid waste quenching flask.

  • Carefully and slowly add isopropanol to the glassware.

  • Once the reaction has ceased, the glassware can be further rinsed with ethanol, methanol, and then water.

  • Soaking the glassware in a bleach solution is recommended to eliminate the strong odor of phosphines.[13]

Visualizations

Caption: Workflow for the safe cannula transfer of tris(trimethylsilyl)phosphine.

Caption: Decision tree for troubleshooting reaction failures involving P(SiMe3)3.

References

• 1. rsc.org [rsc.org]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. gelest.com [gelest.com]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. gelest.com [gelest.com]
• 8. Tris(trimethylsilyl)phosphine 95 15573-38-3 [sigmaaldrich.com]
• 9. thomassci.com [thomassci.com]
• 10. Cas 15573-38-3,TRIS(TRIMETHYLSILYL)PHOSPHINE | lookchem [lookchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 13. m.youtube.com [m.youtube.com]

Technical Support Center: Safe Disposal of Tris(trimethylsilyl)phosphine (P(TMS)₃) Waste

This guide provides detailed protocols and safety information for the proper disposal of tris(trimethylsilyl)phosphine (P(TMS)₃) waste. Researchers, scientists, and drug development professionals should adhere to these procedures to ensure a safe laboratory environment.

Frequently Asked Questions (FAQs)

Q1: What are the primary hazards associated with tris(trimethylsilyl)phosphine (P(TMS)₃)?

A1: P(TMS)₃ is a pyrophoric liquid, meaning it can ignite spontaneously upon contact with air.[1][2][3] It is also highly reactive with water and moisture, which can lead to the release of flammable and toxic gases.[2][4][5] Inhalation, ingestion, or skin contact can be harmful, and its decomposition can produce hazardous substances like phosphine (B1218219), phosphine oxides, carbon monoxide, carbon dioxide, and silicon dioxide.[1][4]

Q2: What personal protective equipment (PPE) is required when handling P(TMS)₃ waste?

A2: Due to its hazardous nature, appropriate PPE is mandatory. This includes:

• Eye Protection: Chemical splash goggles and a face shield.[4]

• Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene. It is often recommended to wear a double layer of gloves.[4]

• Body Protection: A flame-resistant lab coat is essential.[6]

• Respiratory Protection: Work should be conducted in a certified chemical fume hood or glove box to avoid inhalation of vapors.[6]

Q3: How should small spills of P(TMS)₃ be managed?

A3: For small spills, immediately cover the area with a dry, inert absorbent material such as sand, vermiculite, or powdered lime.[7] Do not use combustible materials like paper towels.[7] The absorbent mixture should then be carefully collected using non-sparking tools, placed in a sealed, labeled container, and disposed of as hazardous waste.[7]

Q4: Can P(TMS)₃ waste be disposed of down the drain?

A4: Absolutely not. P(TMS)₃ reacts violently with water and is harmful to aquatic life.[2][4][8] Disposal down the drain can lead to fire and the release of toxic gases in the plumbing. All P(TMS)₃ waste must be neutralized before disposal.

Troubleshooting Guide

Issue	Possible Cause	Solution
Fuming or smoking upon exposure to air	P(TMS)₃ is pyrophoric and reacting with atmospheric moisture.	This is expected behavior. Handle the material under an inert atmosphere (e.g., argon or nitrogen) at all times to prevent ignition.
Unexpectedly vigorous reaction during quenching	The quenching agent was added too quickly or the reaction was not sufficiently cooled.	Immediately slow or stop the addition of the quenching agent. Ensure the reaction vessel is adequately cooled in an ice or dry ice bath. Proceed with the addition very slowly and dropwise.
Solidification of P(TMS)₃	The ambient temperature is below its melting point (24 °C).[3]	Gently warm the container to room temperature to re-liquefy the P(TMS)₃ before handling. Ensure this is done in a controlled manner away from ignition sources.
Persistent unpleasant odor after cleaning glassware	Residual phosphine or phosphine oxides are present.	After the initial quenching and cleaning, soak the glassware in a sodium hypochlorite (B82951) (bleach) solution to oxidize and neutralize the odor-causing residues.

Hazard and Quenching Agent Data Summary

Substance	Key Hazards	Recommended Quenching Agents	Precautions
Tris(trimethylsilyl)phosphine (P(TMS)₃)	Pyrophoric, water-reactive, toxic, flammable.[1][2][3]	1. Isopropanol (B130326) (for initial, slow quenching)[9][10] 2. Ethanol (B145695) (for quenching residues) 3. Sodium Hypochlorite (bleach) solution (for final neutralization and deodorizing)[4][11]	Must be handled under an inert atmosphere. Reactions are exothermic and require cooling.
Isopropanol	Flammable liquid and vapor.	N/A	Use in a well-ventilated area away from ignition sources.
Ethanol	Highly flammable liquid and vapor.	N/A	Use in a well-ventilated area away from ignition sources.
Sodium Hypochlorite (Bleach)	Corrosive, can release chlorine gas if mixed with acids.	N/A	Ensure the quenched solution is basic before adding bleach.

Experimental Protocols for Safe Disposal

Protocol 1: Quenching of Bulk P(TMS)₃ Waste

This procedure should be performed in a chemical fume hood under an inert atmosphere.

• Preparation:

  • Place a three-necked round-bottom flask, equipped with a magnetic stir bar, a dropping funnel, and a gas outlet connected to a bubbler, in an ice/water bath.

  • Purge the entire system with an inert gas (argon or nitrogen).

  • Dilute the P(TMS)₃ waste with an equal volume of a dry, inert solvent (e.g., hexane (B92381) or toluene) inside the flask to help dissipate heat.

• Quenching:

  • Fill the dropping funnel with dry isopropanol.

  • While vigorously stirring the diluted P(TMS)₃ solution, add the isopropanol dropwise at a very slow rate. The rate should be controlled to prevent a rapid temperature increase or excessive gas evolution.

  • After the initial vigorous reaction subsides, continue the dropwise addition of isopropanol until gas evolution ceases.

  • Once the reaction with isopropanol is complete, slowly add a 1:1 mixture of isopropanol and water, followed by the slow addition of water to ensure complete hydrolysis.[10]

• Final Neutralization:

  • The resulting solution can be further neutralized by the addition of a sodium hypochlorite solution (household bleach) to oxidize any remaining phosphine byproducts.[4][11]

  • The final aqueous waste should be checked for pH and neutralized if necessary before being collected in a properly labeled hazardous waste container.

Protocol 2: Decontamination of Empty P(TMS)₃ Containers and Glassware

• Initial Rinse:

  • Under an inert atmosphere, rinse the empty container or glassware with a dry, inert solvent like hexane to remove any bulk residue. Transfer this rinse solution to a separate flask for quenching as described in Protocol 1.

• Quenching of Residue:

  • In a fume hood, carefully and slowly add a dilute solution of ethanol in hexane to the container.[12]

  • Once the initial reaction subsides, neat ethanol can be added to quench any remaining residue.[12]

  • Finally, rinse the container with water.

• Deodorization and Final Cleaning:

  • To eliminate any lingering phosphine odor, soak the glassware in a sodium hypochlorite (bleach) solution for several hours.[12]

  • The glassware can then be cleaned using standard laboratory procedures.

Safe Disposal Workflow

Caption: Workflow for the safe quenching and disposal of P(TMS)₃ waste.

References

• 1. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 2. ehss.syr.edu [ehss.syr.edu]
• 3. Safe Handling of Pyrophoric Liquids | Environmental Health and Safety | Oregon State University [ehs.oregonstate.edu]
• 4. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 5. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 6. cmu.edu [cmu.edu]
• 7. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 8. gelest.com [gelest.com]
• 9. ehs.yale.edu [ehs.yale.edu]
• 10. chemistry.nd.edu [chemistry.nd.edu]
• 11. gelest.com [gelest.com]
• 12. m.youtube.com [m.youtube.com]

Reference Data & Comparative Studies

Tris(trimethylsilyl)phosphine vs. phosphine gas: a safety comparison

A Safety Showdown: Tris(trimethylsilyl)phosphine vs. Phosphine (B1218219) Gas

In the realm of chemical synthesis, particularly in the development of pharmaceuticals and advanced materials, the choice of reagents is paramount, not only for the success of the reaction but also for the safety of the researchers. When a phosphorus source is required, chemists are often faced with a critical decision between using the pyrophoric liquid Tris(trimethylsilyl)phosphine (P(TMS)₃) or the highly toxic and flammable phosphine (PH₃) gas. This guide provides an objective comparison of these two critical reagents, supported by available safety data and handling protocols, to assist researchers, scientists, and drug development professionals in making informed safety decisions.

Physical and Chemical Properties: A Fundamental Comparison

The initial choice between a liquid and a gas can have significant implications for handling and storage. P(TMS)₃ is a colorless liquid, while PH₃ is a colorless gas at standard temperature and pressure.[1][2] This fundamental difference in their physical states dictates the type of equipment and containment necessary for their safe use.

Property	Tris(trimethylsilyl)phosphine (P(TMS)₃)	Phosphine Gas (PH₃)
CAS Number	15573-38-3[2]	7803-51-2[3]
Molecular Formula	C₉H₂₇PSi₃[2]	PH₃[3]
Molecular Weight	250.54 g/mol [2]	33.997 g/mol [3]
Appearance	Colorless liquid[2][4]	Colorless gas[3][5][6]
Odor	Disagreeable odor[7]	Odorless when pure; garlic- or rotting fish-like with impurities[3][5][6]
Boiling Point	243-244 °C[2][8]	-87.7 °C[3]
Melting Point	24 °C[2][8]	-132.8 °C[3]
Solubility in Water	Insoluble, reacts[8][9]	Slightly soluble[6][10]
Density	0.863 g/mL at 25 °C[2][8]	1.379 g/L (gas at 25 °C), denser than air[1][3]

Flammability and Reactivity: A High-Stakes Evaluation

Both P(TMS)₃ and PH₃ present significant fire and explosion hazards, though their specific characteristics differ. P(TMS)₃ is notable for being pyrophoric, meaning it can ignite spontaneously in air.[2][7][11][12] Phosphine gas is also highly flammable and can be pyrophoric, especially when it contains traces of diphosphane (B1201432) (P₂H₄).[3][13]

Hazard	Tris(trimethylsilyl)phosphine (P(TMS)₃)	Phosphine Gas (PH₃)
Flammability	Pyrophoric liquid, catches fire spontaneously if exposed to air.[2][7][12]	Extremely flammable gas.[5][13][14] Can be pyrophoric, especially with P₂H₄ impurities.[3]
Flash Point	-18 °C[8]	Not applicable (gas)
Autoignition Temperature	20 °C[15]	100 °C[13]
Explosive Limits in Air	May form flammable/explosive vapor-air mixture.[7][16]	Lower Flammability Limit (LFL): 1.8% v/v. Can form explosive mixtures with air.[3]
Reactivity	Reacts with water, moisture, acids, alcohols, and oxidizing agents.[7][9] Hydrolyzes to produce phosphine gas.[2]	Highly reactive, especially with strong oxidizing agents.[1][17] Can react violently with halogens and other chemicals.[17]

Toxicity and Health Hazards: A Critical Safety Concern

The toxicity profiles of P(TMS)₃ and PH₃ are a primary differentiator. Phosphine gas is an extremely toxic respiratory poison with a low permissible exposure limit.[1][3][5] Inhalation can be fatal, and it affects the central nervous system and lungs.[3][11] While specific toxicity data for P(TMS)₃ is less abundant, it is known to be harmful and can cause severe irritation.[7][11][12] Upon hydrolysis, it releases phosphine gas, posing an indirect but significant toxic threat.[2]

Hazard	Tris(trimethylsilyl)phosphine (P(TMS)₃)	Phosphine Gas (PH₃)
Primary Routes of Exposure	Inhalation, skin contact, eye contact, ingestion.[11][12]	Inhalation.[3][18]
Acute Health Effects	Causes severe skin, eye, and respiratory irritation.[7][11][19] May cause chemical burns.[11] Ingestion may cause gastrointestinal irritation and CNS depression.[12]	Highly toxic by inhalation.[1][3][5] Can cause headache, dizziness, nausea, vomiting, respiratory distress, pulmonary edema, convulsions, and death.[3][5][10] Immediately dangerous to life or health (IDLH) at 50 ppm.[3]
Chronic Health Effects	By analogy with phosphine, low-level exposure may lead to anemia, bronchitis, and gastrointestinal disturbances.[9]	May cause anemia, bronchitis, gastrointestinal disorders, and speech and motor disturbances.[5][18]
Exposure Limits	Not established. By analogy to phosphine, handle as a poison by inhalation.[9]	OSHA PEL: 0.3 ppm (TWA).[3] NIOSH REL: 0.3 ppm (TWA), 1 ppm (STEL).[3]

Handling and Storage: Mitigating the Risks

Due to their hazardous nature, both P(TMS)₃ and PH₃ require stringent handling and storage protocols. Both must be handled in well-ventilated areas, and appropriate personal protective equipment (PPE) is mandatory.

Requirement	Tris(trimethylsilyl)phosphine (P(TMS)₃)	Phosphine Gas (PH₃)
Handling	Must be handled under an inert atmosphere (e.g., argon or nitrogen) using air-free techniques.[7][12] Use spark-proof tools and explosion-proof equipment.[12]	Requires a dedicated gas cabinet and an auto-purge system.[20] Must be handled by experienced and well-trained personnel.[20] A written Standard Operating Procedure (SOP) is essential.[20]
Storage	Store in a cool, dry, well-ventilated, flammables-area, under an inert gas.[11][12] Keep away from heat, sparks, and open flames.[12] Recommended to store below 4°C/39°F.[12]	Store in a well-ventilated place, protected from sunlight.[21] Keep container tightly closed and locked up.[21]
Personal Protective Equipment (PPE)	Chemical-resistant gloves (neoprene or nitrile), chemical goggles or face shield, flame-retardant lab coat.[7][9] Respiratory protection is recommended where inhalation may occur.[7]	Full-face breathing respirator is required.[22] Wear protective gloves, clothing, and eye/face protection.[14][21]
Spill/Leak Response	Absorb spill with inert material (e.g., vermiculite, sand) and place in a suitable container for disposal.[12] For fires, use dry sand or earth to smother.[12]	Evacuate the area and deny entry.[21] Stop the leak if possible without personal risk. Use a water spray to reduce vapors.[21] For leaking gas fires, do not extinguish unless the leak can be stopped safely.

Experimental Protocols and Workflows

The selection of either P(TMS)₃ or PH₃ is dictated by the specific requirements of a chemical transformation and the safety infrastructure available.

Typical Experimental Setup for Tris(trimethylsilyl)phosphine

A representative protocol for using P(TMS)₃ involves its role as a nucleophilic phosphide (B1233454) equivalent. The following is a generalized procedure for the synthesis of a phosphine oxide, illustrating the necessary safety precautions.

Objective: Synthesis of a secondary phosphine oxide via reaction of P(TMS)₃ with an electrophile followed by hydrolysis.

Methodology:

• Inert Atmosphere: All glassware is oven-dried and assembled hot under a stream of dry argon or nitrogen. The reaction is carried out in a fume hood suitable for handling pyrophoric materials.

• Reagent Transfer: P(TMS)₃ is transferred from its storage vessel to the reaction flask via a gas-tight syringe or cannula under a positive pressure of inert gas.

• Reaction: The electrophile, dissolved in an anhydrous aprotic solvent (e.g., THF, diethyl ether), is added dropwise to the solution of P(TMS)₃ at a controlled temperature (often -78 °C using a dry ice/acetone bath) to manage the reaction exotherm.

• Quenching and Workup: After the reaction is complete, the mixture is carefully quenched by the slow addition of a protic solvent (e.g., methanol) at low temperature. This is followed by aqueous workup to hydrolyze the silyl-phosphine bonds.

• Purification: The desired phosphine oxide is then isolated and purified using standard techniques such as column chromatography.

P(TMS)₃ Experimental Workflow

Decision-Making for Phosphorus Source Selection

Choosing between P(TMS)₃ and PH₃ requires a careful assessment of both the chemical needs and the available safety resources. The following decision tree illustrates a logical workflow for this selection process.

Phosphorus Source Selection Workflow

Conclusion: A Matter of Preparedness

Both Tris(trimethylsilyl)phosphine and phosphine gas are invaluable reagents in modern chemistry, enabling the synthesis of complex molecules. However, their use is accompanied by significant safety challenges.

• Phosphine gas (PH₃) presents an extreme inhalation hazard, requiring specialized infrastructure and rigorous safety protocols. Its use should be restricted to laboratories equipped with gas cabinets, continuous monitoring systems, and personnel extensively trained in handling highly toxic gases.

• Tris(trimethylsilyl)phosphine (P(TMS)₃) , while offering the convenience of a liquid reagent, is pyrophoric and requires meticulous handling under inert conditions to prevent fires.[2][7][11][12] The risk of exposure to phosphine gas through hydrolysis is also a critical consideration.[2]

Ultimately, the choice between these two reagents is not merely one of chemical compatibility but of institutional and personal preparedness. A thorough risk assessment, considering the specific experimental conditions, available safety equipment, and the experience of the personnel, is essential. When in doubt, consulting with an institutional safety officer and exploring less hazardous alternatives is always the most prudent course of action.

References

• 1. metrowelding.com [metrowelding.com]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. en.wikipedia.org [en.wikipedia.org]
• 4. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 5. worksafe.qld.gov.au [worksafe.qld.gov.au]
• 6. Phosphine | PH3 | CID 24404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. gelest.com [gelest.com]
• 8. Cas 15573-38-3,TRIS(TRIMETHYLSILYL)PHOSPHINE | lookchem [lookchem.com]
• 9. gelest.com [gelest.com]
• 10. Phosphine | ToxFAQs™ | ATSDR [wwwn.cdc.gov]
• 11. datasheets.scbt.com [datasheets.scbt.com]
• 12. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 13. be-atex.com [be-atex.com]
• 14. alsafetydatasheets.com [alsafetydatasheets.com]
• 15. assets.thermofisher.com [assets.thermofisher.com]
• 16. gelest.com [gelest.com]
• 17. PHOSPHINE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 18. Phosphine | Medical Management Guidelines | Toxic Substance Portal | ATSDR [wwwn.cdc.gov]
• 19. Tris(trimethylsilyl)phosphine | C9H27PSi3 | CID 272683 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 20. research.uga.edu [research.uga.edu]
• 21. middlesexgases.com [middlesexgases.com]
• 22. storedgrain.com.au [storedgrain.com.au]

A Comparative Guide to the Reactivity of Tris(trimethylsilyl)phosphine and Trialkylphosphines

For Researchers, Scientists, and Drug Development Professionals

In the landscape of organophosphorus chemistry, the choice of a phosphorus source can critically influence reaction outcomes, particularly in the synthesis of advanced materials and fine chemicals. This guide provides an objective comparison of the reactivity of tris(trimethylsilyl)phosphine [P(SiMe₃)₃] and conventional trialkylphosphines (R₃P), supported by experimental data, to aid researchers in selecting the appropriate reagent for their specific applications.

Executive Summary

Tris(trimethylsilyl)phosphine distinguishes itself from trialkylphosphines primarily through its significantly higher reactivity, which enables reactions to proceed at considerably lower temperatures. This enhanced reactivity stems from the labile P-Si bond, which provides a lower energy pathway for the transfer of a phosphorus atom. This property is particularly advantageous in the synthesis of metal phosphide (B1233454) nanoparticles, where lower temperatures can lead to better control over particle size and monodispersity. However, the high reactivity of P(SiMe₃)₃ also necessitates stringent handling conditions due to its pyrophoric and moisture-sensitive nature. Trialkylphosphines, while more stable and easier to handle, typically require high temperatures to achieve similar transformations, which can be a limitation in temperature-sensitive systems.

Quantitative Comparison of Reactivity

The following table summarizes the key differences in reactivity between tris(trimethylsilyl)phosphine and a representative trialkylphosphine, trioctylphosphine (B1581425) (TOP), in the context of metal phosphide nanoparticle synthesis.

Parameter	Tris(trimethylsilyl)phosphine [P(SiMe₃)₃]	Trialkylphosphines (e.g., Trioctylphosphine, TOP)
Typical Reaction Temperature	35°C - 270°C[1][2]	250°C - 360°C[3]
Reaction Driving Force	Favorable thermodynamics of forming strong Si-X bonds (e.g., Si-Cl)[1][4]	Thermal decomposition at high temperatures
Relative Reactivity	High[3][5]	Moderate to Low[3]
Handling Requirements	Pyrophoric and moisture-sensitive; requires inert atmosphere (glovebox or Schlenk line)[5]	Generally air-sensitive but less pyrophoric than P(SiMe₃)₃[6]
³¹P NMR Chemical Shift (neat)	δ ≈ -251 ppm	δ ≈ -30 to -35 ppm

Experimental Protocols

Low-Temperature Synthesis of Ruthenium Phosphide Nanoparticles using Tris(trimethylsilyl)phosphine

This protocol is adapted from a study demonstrating the facile synthesis of metal phosphide nanoparticles at mild temperatures.[1][4]

Materials:

• [RuCl₂(cymene)]₂

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Dichloromethane (B109758) (anhydrous)

• Hexadecylamine (B48584) (HDA) (optional, as a stabilizing ligand)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a glovebox or on a Schlenk line, dissolve [RuCl₂(cymene)]₂ (0.25 mmol) in anhydrous dichloromethane (3.6 mL).

• If using a stabilizing ligand, add hexadecylamine (0.125 mmol).

• Under a continuous flow of inert gas, add tris(trimethylsilyl)phosphine (0.25 mmol) to the stirred solution at room temperature.

• Stir the reaction mixture at 35°C. The reaction progress can be monitored by ³¹P NMR spectroscopy, observing the disappearance of the P(SiMe₃)₃ signal at approximately -251 ppm and the appearance of new signals corresponding to the formation of ruthenium phosphide and trimethylsilyl (B98337) chloride.

• The reaction is typically complete within several hours, as indicated by the complete consumption of the P(SiMe₃)₃ starting material.

• The resulting nanoparticle dispersion can be used directly or the nanoparticles can be isolated by precipitation with a non-solvent and centrifugation.

High-Temperature Synthesis of Indium Phosphide Quantum Dots using Trioctylphosphine

This protocol is a representative example of the high-temperature conditions typically required for trialkylphosphines in nanoparticle synthesis.

Materials:

• Indium(III) chloride (InCl₃)

• Trioctylphosphine (TOP)

• 1-Octadecene (ODE)

• Argon or Nitrogen gas for inert atmosphere

Procedure:

• In a three-neck flask equipped with a condenser and a thermocouple, combine InCl₃ and 1-octadecene.

• Heat the mixture under vacuum to remove water and oxygen, then switch to an inert atmosphere.

• Inject trioctylphosphine into the hot solution (typically around 310°C).[7]

• Maintain the reaction temperature for a specific duration (e.g., 30 minutes) to allow for the nucleation and growth of InP quantum dots.[7]

• The reaction is then cooled down to stop the growth of the nanoparticles.

• The quantum dots are isolated by precipitation with a non-solvent (e.g., methanol) and centrifugation.

Reaction Mechanisms and Logical Relationships

The difference in reactivity between tris(trimethylsilyl)phosphine and trialkylphosphines can be visualized through their distinct reaction pathways in the formation of metal phosphides.

References

• 1. pubmed.ncbi.nlm.nih.gov [pubmed.ncbi.nlm.nih.gov]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]
• 6. Trialkylphosphine for MBH Reactions [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Efficacy of tris(trimethylsilyl)phosphine in nanoparticle synthesis compared to other precursors

For researchers, scientists, and drug development professionals, the choice of phosphorus precursor is a critical determinant in the successful synthesis of high-quality metal phosphide (B1233454) nanoparticles. This guide provides an objective comparison of tris(trimethylsilyl)phosphine (P(TMS)₃) with other common phosphorus precursors, supported by experimental data, to inform the selection of the most suitable reagent for specific applications.

Tris(trimethylsilyl)phosphine has long been a staple in the synthesis of a wide array of metal phosphide nanoparticles, including technologically significant materials like indium phosphide (InP) quantum dots. Its high reactivity enables the formation of crystalline nanoparticles at relatively low temperatures. However, the pyrophoric and toxic nature of P(TMS)₃ necessitates stringent handling procedures and has driven the exploration of safer and more controllable alternatives. This guide evaluates the performance of P(TMS)₃ against other widely used and emerging phosphorus precursors, focusing on key metrics such as nanoparticle size, quantum yield, and reaction conditions.

Comparative Performance of Phosphorus Precursors

The selection of a phosphorus precursor significantly impacts the nucleation and growth kinetics of nanoparticles, thereby influencing their final properties. The following tables summarize quantitative data from experimental studies on the synthesis of various metal phosphide nanoparticles using different phosphorus sources.

Table 1: Comparison of Phosphorus Precursors for Indium Phosphide (InP) Quantum Dot Synthesis

Precursor	Indium Source	Ligands/Solvents	Reaction Temp. (°C)	Reaction Time	Particle Size (nm)	Quantum Yield (QY)	Reference
Tris(trimethylsilyl)phosphine (P(TMS)₃)	In(OAc)₃	Palmitic Acid, 1-octadecene (B91540) (ODE)	180 (injection)	30 min	Tunable	Typically requires shell for high QY	[1]
Tris(diethylamino)phosphine (B1199214)	InCl₃, ZnCl₂	Oleylamine (B85491)	180	30 min	Green-emitting	Up to 90% (with ZnSe/ZnS shell)	[2]
Tris(triethylsilyl)phosphine	Not Specified	Not Specified	Not Specified	Not Specified	Improved homogeneity	Improved over P(TMS)₃	[3][4]
Tris(tributylsilyl)phosphine	Not Specified	Not Specified	Not Specified	Not Specified	Improved homogeneity	Improved over P(TMS)₃	[3][4]
Trioctylphosphine (TOP)	InCl₃	1-octadecene (ODE)	~310	~30 min	4 - 6	23% (core)	[5]

Table 2: Comparison of Phosphorus Precursors for Transition Metal Phosphide Nanoparticle Synthesis

Precursor	Metal Source	Nanoparticle	Ligands/Solvents	Reaction Temp. (°C)	Particle Size (nm)	Reference
Tris(trimethylsilyl)phosphine (P(TMS)₃)	Cd(OAc)₂·2H₂O	Cd₃P₂	1-octadecene (ODE)	180	5.7 ± 0.6 (core/shell)	[6]
Tributyrylphosphine	NiCl₂	Ni₂P	Trioctylphosphine (TOP), 1-octadecene (ODE)	250 - 305	4 ± 0.5	[7]
Tribenzoylphosphine	NiCl₂	Ni₂P	Trioctylphosphine (TOP), 1-octadecene (ODE)	250 - 305	5 ± 1	[7]
Triphenylphosphine (TPP)	Ni(CO)₂(PPh₃)₂	Ni₂P	Oleylamine, 1-octadecene (ODE)	300	Not Specified	[8]
Triphenyl Phosphite	NiCl₂	Ni₂P	Not Specified	Not Specified	Tunable	[9]
Phosphine (B1218219) Gas (PH₃)	Cadmium source	Cd₆P₇	Gas-liquid interfacial reaction	Not Specified	Highly monodisperse	[10]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are representative experimental protocols for the synthesis of nanoparticles using various phosphorus precursors.

Synthesis of InP Quantum Dots using Tris(trimethylsilyl)phosphine (Hot-Injection Method)

This protocol is adapted from a common hot-injection synthesis for InP quantum dots.[1]

Materials:

• Indium(III) acetate (B1210297) (In(OAc)₃)

• Palmitic acid (PA)

• 1-octadecene (ODE)

• Tris(trimethylsilyl)phosphine (P(TMS)₃)

• Anhydrous toluene (B28343)

Procedure:

• In a three-neck flask, combine In(OAc)₃ (585 mg, 2.00 mmol), PA (1535 mg, 6.00 mmol), and ODE (50 mL).

• Connect the flask to a Schlenk line and degas the mixture at 120 °C under vacuum for 1 hour.

• Switch the atmosphere to nitrogen.

• Prepare the P(TMS)₃ precursor solution by dissolving it in anhydrous toluene in a glovebox.

• Rapidly inject the P(TMS)₃ solution into the reaction flask at the desired injection temperature (e.g., 180 °C).

• Allow the reaction to proceed for a set amount of time (e.g., 30 minutes) to achieve the desired nanoparticle size.

• Cool the reaction mixture to room temperature.

• Purify the InP quantum dots by precipitation with a non-solvent (e.g., ethanol) and redispersion in a solvent (e.g., toluene).

Synthesis of Green-Emitting InP/ZnSe/ZnS Quantum Dots using Tris(diethylamino)phosphine

This protocol describes the synthesis of core/shell InP quantum dots with high quantum yield.[2]

Materials:

• Indium(III) iodide (InI₃)

• Zinc chloride (ZnCl₂)

• Oleylamine (OLA)

• Tris(diethylamino)phosphine (P(DEA)₃)

• Trioctylphosphine (TOP)

• Toluene, Ethanol (B145695)

Procedure:

• In a three-neck flask, mix InI₃ (0.9 mmol), ZnCl₂ (2.2 mmol), and OLA (6 ml).

• Degas the mixture at 120 °C for 30 minutes.

• Increase the temperature to 180 °C under a nitrogen atmosphere.

• Inject a mixture of P(DEA)₃ (0.53 ml) and TOP (0.97 ml) into the flask.

• Allow the InP core to grow at 180 °C for 4 minutes.

• Precipitate the InP cores by adding ethanol and centrifuging. Redissolve the cores in toluene.

• For the shelling procedure, follow established methods for growing ZnSe and ZnS shells on the InP cores to enhance photoluminescence quantum yield.

Synthesis of Nickel Phosphide (Ni₂P) Nanoparticles using Triphenylphosphine

This protocol is based on the thermal decomposition of a metal-phosphine complex.[8]

Materials:

• Ni(CO)₂(PPh₃)₂

• Triphenylphosphine (PPh₃)

• Oleylamine (dried)

• 1-octadecene (ODE, dried)

Procedure:

• Combine Ni(CO)₂(PPh₃)₂ (0.64 g, 1.0 mmol), PPh₃ (1.05 g, 4.00 mmol), dried oleylamine (6.5 mL), and dried ODE (6.5 mL) in a three-neck flask under a nitrogen atmosphere.

• Heat the mixture with rapid stirring to 250 °C.

• Hold the temperature at 250 °C for 15 minutes to form amorphous Ni-P nanoparticles.

• Increase the temperature to 300 °C and maintain for 1 hour to crystallize the Ni₂P nanoparticles.

• Cool the reaction to room temperature and purify the nanoparticles.

Mechanistic and Safety Considerations

The choice of phosphorus precursor directly influences the reaction mechanism and safety profile of the nanoparticle synthesis.

Comparative reaction pathways for nanoparticle synthesis.

Tris(trimethylsilyl)phosphine (P(TMS)₃): The high reactivity of the P-Si bond in P(TMS)₃ leads to rapid precursor conversion and a burst of nucleation.[3][4] This can make it challenging to separate the nucleation and growth phases, potentially leading to a broader size distribution of the resulting nanoparticles. Its pyrophoric nature requires handling in an inert atmosphere (e.g., a glovebox or Schlenk line).

Sterically Hindered Silylphosphines: Precursors like tris(triethylsilyl)phosphine and tris(tributylsilyl)phosphine are less reactive than P(TMS)₃ due to increased steric hindrance around the phosphorus atom.[3][4] This slower reactivity allows for better control over the nucleation and growth processes, often resulting in nanoparticles with a narrower size distribution and improved quantum yields.[3][4] They are also reported to be less pyrophoric than P(TMS)₃.[3][4]

Aminophosphines: Compounds such as tris(diethylamino)phosphine are considered safer alternatives to P(TMS)₃.[2] They exhibit lower reactivity, which can be advantageous for achieving controlled growth and monodispersity.

Acylphosphines: This emerging class of phosphorus precursors offers significant safety advantages as they are often air-stable solids.[7] They can react at moderate temperatures to yield metal phosphide nanoparticles.

Phosphine Gas (PH₃): While offering a route to highly monodisperse nanoparticles through gas-liquid interfacial reactions, PH₃ is an extremely toxic and flammable gas, posing significant handling challenges.[10][11]

Conclusion

Tris(trimethylsilyl)phosphine remains a versatile and effective precursor for the synthesis of a wide range of metal phosphide nanoparticles due to its high reactivity. However, its hazardous properties have spurred the development of a variety of alternative phosphorus sources. Sterically hindered silylphosphines and aminophosphines offer improved safety and better control over nanoparticle growth, often leading to superior optical properties. Acylphosphines represent a promising new class of air-stable precursors that could further simplify handling and enhance safety. The optimal choice of precursor will depend on the specific nanoparticle being synthesized, the desired properties, and the safety infrastructure available to the research team. This guide provides a foundation for making an informed decision based on a comparative analysis of performance and experimental considerations.

References

• 1. Near-Unity Photoluminescence Quantum Yield of Core-Only InP Quantum Dots via a Simple Postsynthetic InF3 Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Sterically Encumbered Tris(trialkylsilyl) Phosphine Precursors for Quantum Dot Synthesis. | Semantic Scholar [semanticscholar.org]
• 4. Sterically Encumbered Tris(trialkylsilyl) Phosphine Precursors for Quantum Dot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. chemrxiv.org [chemrxiv.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis of monodisperse cadmium phosphide nanoparticles using ex-situ produced phosphine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Phosphine | PH3 | CID 24404 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Tris(trimethylsilyl)phosphine as a Superior Nucleophilic Phosphorus Source

In the landscape of organophosphorus chemistry, the choice of a nucleophilic phosphorus source is a critical decision that dictates the efficiency, safety, and scope of a synthetic route. For researchers, scientists, and professionals in drug development, tris(trimethylsilyl)phosphine, P(SiMe₃)₃, has emerged as a highly advantageous reagent, offering a safer and more versatile alternative to traditional phosphorus sources like phosphine (B1218219) gas (PH₃) and alkali metal phosphides (e.g., NaPH₂, LiPH₂). This guide provides an objective comparison of P(SiMe₃)₃ with its alternatives, supported by experimental data and detailed protocols.

At a Glance: Key Advantages of Tris(trimethylsilyl)phosphine

Tris(trimethylsilyl)phosphine stands out due to its unique combination of reactivity, safety, and ease of handling. Unlike the extremely toxic and gaseous phosphine, P(SiMe₃)₃ is a liquid that is soluble in common organic solvents, making it far more manageable in a laboratory setting.[1] Its reactivity stems from the labile phosphorus-silicon bonds, which readily cleave upon reaction with electrophiles, effectively delivering a phosphide (B1233454) equivalent.[2]

Performance in the Synthesis of Tertiary Phosphines

A primary application of nucleophilic phosphorus sources is the synthesis of tertiary phosphines, which are crucial as ligands in catalysis and as intermediates in various chemical transformations. Below is a comparative summary of the performance of tris(trimethylsilyl)phosphine against sodium dihydrogenphosphide (NaPH₂) in the synthesis of triarylphosphines.

Feature	Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)	Sodium Dihydrogenphosphide (NaPH₂)
Typical Yields	Generally high, often exceeding 80-90% for a range of aryl halides.	Yields can be more variable and are highly dependent on the purity and handling of the reagent.
Reaction Conditions	Typically mild, often at room temperature or with gentle heating.	Often requires cryogenic temperatures for its preparation and subsequent reactions to control reactivity and side reactions.
Substrate Scope	Broad, compatible with a wide array of functionalized aryl and alkyl halides.	Can be limited by the high basicity and reducing potential of the phosphide, leading to side reactions with sensitive functional groups.
Byproducts	Volatile and easily removable trimethylsilyl (B98337) halides (e.g., Me₃SiCl, Me₃SiBr).	Inorganic salts (e.g., NaCl, NaBr), which may require aqueous workup for removal.
Handling	Pyrophoric liquid, requires handling under an inert atmosphere using Schlenk or glovebox techniques.[3][4]	Highly pyrophoric solid, extremely sensitive to air and moisture. Its preparation from PH₃ is hazardous.

Safety and Handling: A Critical Comparison

The most significant advantage of tris(trimethylsilyl)phosphine lies in its improved safety profile compared to phosphine gas.

Property	Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)	Phosphine (PH₃)
Physical State	Colorless to light yellow liquid.[1]	Colorless gas.[5][6]
Boiling Point	243-244 °C.[2][4]	-88 °C.[7]
Toxicity	Pyrophoric and hydrolyzes to produce toxic PH₃ gas.[8] May cause skin and eye irritation.[3][9]	Extremely toxic by inhalation, with a low odor threshold.[5][10] Can be fatal even at low concentrations.[10]
Flammability	Pyrophoric; ignites spontaneously in air.[3][4]	Extremely flammable and can be pyrophoric, especially when impure.[6]
Handling	Requires air-free techniques (Schlenk line or glovebox).[3][11] Handled as a liquid, allowing for accurate measurement and transfer.	Requires specialized gas handling equipment and stringent safety protocols.[12] Difficult to handle and measure accurately.
Storage	Stored under an inert atmosphere, typically in a refrigerator or freezer.[11]	Stored in high-pressure gas cylinders.[12]

Experimental Protocols

To provide a practical comparison, detailed experimental protocols for the synthesis of a generic triarylphosphine using both tris(trimethylsilyl)phosphine and sodium dihydrogenphosphide are presented below.

Experimental Protocol 1: Synthesis of a Triarylphosphine using Tris(trimethylsilyl)phosphine

This protocol outlines a general procedure for the synthesis of tertiary phosphines from tris(trimethylsilyl)phosphine and aryl halides.

Materials:

• Tris(trimethylsilyl)phosphine (1.0 equiv)

• Aryl Halide (e.g., Ar-Br) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., THF, Toluene)

• Schlenk flask and standard air-free technique glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve tris(trimethylsilyl)phosphine in the chosen anhydrous solvent.

• Add the aryl halide to the solution at room temperature.

• Stir the reaction mixture at room temperature or heat as required. Monitor the progress of the reaction by ³¹P NMR spectroscopy.

• Upon completion, remove the solvent and volatile byproducts (trimethylsilyl halides) under vacuum to yield the crude triarylphosphine.

• The product can be further purified by crystallization or chromatography.

Experimental Protocol 2: Synthesis of a Triarylphosphine using Sodium Dihydrogenphosphide

This protocol describes a general procedure for the synthesis of tertiary phosphines from sodium dihydrogenphosphide and aryl halides. The preparation of NaPH₂ from phosphine gas is a hazardous step and should be performed with extreme caution.

Materials:

• Sodium Dihydrogenphosphide (NaPH₂) (3.0 equiv, typically prepared in situ or used as a pre-formed reagent)

• Aryl Halide (e.g., Ar-Cl) (1.0 equiv)

• Anhydrous liquid ammonia (B1221849)

• Anhydrous diethyl ether or THF

• Three-necked flask equipped with a dry-ice condenser and stirrer

Procedure:

• Preparation of the phosphide reagent: In a three-necked flask cooled with a dry-ice/acetone bath, condense anhydrous ammonia. Carefully add sodium metal in small pieces until a persistent blue color is obtained. Bubble phosphine gas through the solution until the blue color disappears, indicating the formation of NaPH₂.

• Reaction with aryl halide: To the freshly prepared solution of NaPH₂ in liquid ammonia, add a solution of the aryl halide in anhydrous diethyl ether or THF dropwise at -78 °C.

• Allow the reaction mixture to slowly warm to room temperature overnight to allow the ammonia to evaporate.

• Carefully quench the reaction mixture with a saturated aqueous solution of ammonium (B1175870) chloride.

• Extract the aqueous layer with an organic solvent (e.g., diethyl ether).

• Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by crystallization or chromatography.

Visualizing the Synthetic Workflow

The following diagrams illustrate the generalized workflows for the synthesis of tertiary phosphines using tris(trimethylsilyl)phosphine and an alkali metal phosphide.

Caption: Workflow for Tertiary Phosphine Synthesis using P(SiMe₃)₃.

Caption: Workflow for Tertiary Phosphine Synthesis using Alkali Metal Phosphides.

Conclusion

Tris(trimethylsilyl)phosphine offers significant advantages as a nucleophilic phosphorus source, particularly in terms of safety, handling, and reaction efficiency. Its liquid form, solubility in organic solvents, and the generation of volatile byproducts simplify experimental procedures and purification. While alkali metal phosphides are potent reagents, their extreme reactivity, hazardous preparation, and the formation of solid byproducts present considerable challenges. For researchers seeking a reliable, versatile, and safer alternative to phosphine gas and metal phosphides for the synthesis of organophosphorus compounds, tris(trimethylsilyl)phosphine is a demonstrably superior choice.

References

• 1. m.youtube.com [m.youtube.com]
• 2. TRIS(TRIMETHYLSILYL)PHOSPHINE | 15573-38-3 [chemicalbook.com]
• 3. gelest.com [gelest.com]
• 4. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. PHOSPHINE | Occupational Safety and Health Administration [osha.gov]
• 6. A quick note on Physical and chemical properties of phosphine [unacademy.com]
• 7. WebElements Periodic Table » Phosphorus » phosphine [webelements.com]
• 8. eiga.eu [eiga.eu]
• 9. datasheets.scbt.com [datasheets.scbt.com]
• 10. Phosphine | PH3 | CID 24404 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. research.uga.edu [research.uga.edu]

A Comparative Guide to Sterically Hindered Tris(trialkylsilyl)phosphine Analogues for Quantum Dot Synthesis

For researchers, scientists, and drug development professionals, the synthesis of high-quality quantum dots (QDs) is paramount for applications ranging from bioimaging to diagnostics. The choice of phosphorus precursor is a critical factor influencing the optical properties and stability of these nanocrystals. This guide provides an objective comparison of sterically hindered tris(trialkylsilyl)phosphine analogues and other promising alternatives to the traditional tris(trimethylsilyl)phosphine (P(TMS)₃) for the synthesis of indium phosphide (B1233454) (InP) quantum dots, supported by experimental data and detailed protocols.

The workhorse precursor, P(TMS)₃, is highly reactive, often leading to rapid, uncontrolled nucleation and growth of InP QDs. This can result in a broad size distribution and suboptimal optical properties. To address this challenge, researchers have turned to sterically bulkier tris(trialkylsilyl)phosphine analogues. The increased steric hindrance around the phosphorus atom in these compounds slows down the reaction kinetics, allowing for a more controlled synthesis and yielding QDs with improved quantum yields (QY) and narrower full-width at half-maximum (FWHM) of the emission peak.

Beyond sterically hindered phosphines, other classes of phosphorus precursors, such as aminophosphines and acylphosphines, have emerged as safer and effective alternatives, offering comparable or even superior performance in QD synthesis.

Performance Comparison of Phosphorus Precursors

The following tables summarize the key performance metrics of various phosphorus precursors in the synthesis of InP-based quantum dots, based on published experimental data.

Table 1: Comparison of Tris(trialkylsilyl)phosphine Analogues

Precursor	Structure	Typical QY (%)	Typical FWHM (nm)	Key Advantages	Key Disadvantages
Tris(trimethylsilyl)phosphine (P(TMS)₃)	P(Si(CH₃)₃)₃	< 50 (core)	> 50	High reactivity	Pyrophoric, difficult to control reaction
Tris(triethylsilyl)phosphine (P(TES)₃)	P(Si(CH₂CH₃)₃)₃	Improved vs. P(TMS)₃	Narrower vs. P(TMS)₃	Less pyrophoric, more controlled reaction	Limited quantitative data available
Tris(tributylsilyl)phosphine (P(TBS)₃)	P(Si(CH₂CH₂CH₂CH₃)₃)₃	Improved vs. P(TMS)₃	Narrower vs. P(TMS)₃	Reduced reactivity for better control	Limited quantitative data available
Tris(tert-butyldimethylsilyl)phosphine	P(Si(CH₃)₂(C(CH₃)₃))₃	18 - 28 (core/shell)	50 - 62	Improved stability, allows for larger QD synthesis	Lower QY compared to some alternatives

Table 2: Comparison of Alternative Phosphorus Precursors

Precursor	Structure	Typical QY (%)	Typical FWHM (nm)	Key Advantages	Key Disadvantages
Tris(diethylamino)phosphine (B1199214)	P(N(CH₂CH₃)₂)₃	up to 90 (core/shell)	~37	Safer, air and moisture tolerant, high QY	Requires specific reaction conditions
Bis(bis(trimethylsilyl)amino)phosphine	HP(N(Si(CH₃)₃)₂)₂	Near-unity (core/shell)	~48	High QY, robust synthesis	Newer precursor, less established
Acylphosphines	e.g., P(C(O)R)₃	(Data varies with substituent)	(Data varies with substituent)	Solid, non-pyrophoric, tunable reactivity	May require specific activation

Experimental Protocols

Detailed methodologies for the synthesis of InP quantum dots using different phosphine (B1218219) precursors are provided below. These protocols are based on established literature and offer a starting point for optimization in your research.

Protocol 1: Synthesis of InP Core Quantum Dots using Tris(trimethylsilyl)phosphine (P(TMS)₃) - Heat-up Method

• Precursor Solution Preparation:

  • In a three-neck flask, combine indium(III) acetate (B1210297) (In(OAc)₃), a long-chain carboxylic acid (e.g., myristic acid), and a non-coordinating solvent (e.g., 1-octadecene).

  • Degas the mixture under vacuum at an elevated temperature (e.g., 120 °C) for 1-2 hours to remove water and oxygen.

• Phosphorus Precursor Injection:

  • Under an inert atmosphere (e.g., nitrogen or argon), cool the indium precursor solution to a specific injection temperature (e.g., 100 °C).

  • Rapidly inject a solution of P(TMS)₃ in a suitable solvent (e.g., trioctylphosphine) into the reaction flask.

• Nanocrystal Growth:

  • Quickly raise the temperature to the desired growth temperature (e.g., 240-300 °C) and maintain for a specific duration to allow for nanocrystal growth.

  • Monitor the growth by taking aliquots at different time intervals and measuring their absorption and photoluminescence spectra.

• Quenching and Purification:

  • Cool the reaction mixture to room temperature to quench the reaction.

  • Purify the InP QDs by precipitation with a non-solvent (e.g., ethanol (B145695) or acetone) followed by centrifugation. Redissolve the nanocrystals in a non-polar solvent (e.g., toluene (B28343) or hexane).

Protocol 2: Synthesis of InP Core/Shell Quantum Dots using Tris(diethylamino)phosphine

• Core Synthesis:

  • In a three-neck flask, combine indium(III) chloride (InCl₃), zinc chloride (ZnCl₂), and oleylamine.

  • Degas the mixture under vacuum at 120 °C for 1 hour.

  • Under an inert atmosphere, heat the mixture to the reaction temperature (e.g., 180-220 °C).

  • Inject a solution of tris(diethylamino)phosphine in oleylamine.

  • Allow the InP core to grow for a specific time (e.g., 5-30 minutes).

• Shell Growth:

  • For the growth of a ZnS or ZnSe shell, prepare a separate solution of the shell precursors (e.g., zinc oleate (B1233923) and sulfur in trioctylphosphine (B1581425) for ZnS).

  • Slowly inject the shell precursor solution into the reaction flask containing the InP cores at a suitable temperature.

  • Allow the shell to grow for a defined period.

• Purification:

  • Cool the reaction mixture and purify the core/shell QDs using the precipitation and redispersion method described in Protocol 1.[1]

Visualizing the Synthesis Workflow

The following diagrams, generated using Graphviz, illustrate the key steps in the synthesis of quantum dots using different phosphine precursors.

Caption: A generalized workflow for the synthesis of quantum dots.

Caption: Impact of phosphine precursor reactivity on QD synthesis outcomes.

References

• 1. tandfonline.com [tandfonline.com]

A Comparative Guide to Silyl-Phosphine Reagents in Organophosphorus Chemistry

For Researchers, Scientists, and Drug Development Professionals

Silyl-phosphine reagents have emerged as indispensable tools in modern organophosphorus chemistry, offering versatile and often safer alternatives to traditional phosphorus sources like phosphine (B1218219) gas. Their unique reactivity, stemming from the labile phosphorus-silicon bond, allows for the facile synthesis of a wide array of organophosphorus compounds. This guide provides an objective comparison of common silyl-phosphine reagents, supported by experimental data and detailed protocols, to assist researchers in selecting the optimal reagent for their synthetic needs.

Overview of Silyl-Phosphine Reagents

Silyl-phosphines are a class of organophosphorus compounds characterized by one or more P-Si bonds. The most commonly employed reagents include tris(trimethylsilyl)phosphine, P(SiMe₃)₃, and its derivatives where one or more silyl (B83357) groups are replaced by hydrogen or an alkali metal. The trimethylsilyl (B98337) (TMS) group acts as an effective protecting group for P-H bonds and as a synthetic equivalent for the phosphide (B1233454) anion (P³⁻).[1]

The primary advantages of using silyl-phosphine reagents include:

• Safety: They serve as safer, liquid- or solid-phase surrogates for the highly toxic and gaseous phosphine (PH₃).[1]

• Versatility: They are precursors to a diverse range of organophosphorus compounds, including primary, secondary, and tertiary phosphines, as well as phosphaalkynes and metal phosphido clusters.[1][2]

• Reactivity: The weak, polar P-Si bond is readily cleaved by various electrophiles and nucleophiles, facilitating downstream functionalization.[1]

This guide will focus on the comparative performance of the following key silyl-phosphine reagents:

• Tris(trimethylsilyl)phosphine, P(SiMe₃)₃

• Lithium bis(trimethylsilyl)phosphide, LiP(SiMe₃)₂

• Potassium bis(trimethylsilyl)phosphide, KP(SiMe₃)₂

Comparative Performance Data

The choice of a silyl-phosphine reagent significantly impacts reaction outcomes, including yield, reaction time, and product distribution. The following tables summarize the performance of these reagents in key synthetic transformations.

Table 1: Synthesis of Primary and Secondary Phosphines

Reagent	Substrate	Product	Reaction Conditions	Yield (%)	³¹P NMR (δ, ppm)	Reference
P(SiMe₃)₃	R-X	RPH₂	1. P(SiMe₃)₃, 2. H₂O/MeOH	60-85	Product dependent	[3][4]
P(SiMe₃)₃	R₂C=O	R₂CHPH₂	1. P(SiMe₃)₃, 2. H₂O	Moderate	Product dependent	[5]
LiP(SiMe₃)₂	R-X	RPH₂	1. LiP(SiMe₃)₂, 2. H₂O/MeOH	70-90	Product dependent	[3]
KP(SiMe₃)₂	R-X	RPH₂	1. KP(SiMe₃)₂, 2. H₂O/MeOH	75-95	Product dependent	[2]
P(SiMe₃)₃	2 R-X	R₂PH	1. P(SiMe₃)₃, 2. H₂O/MeOH	50-75	Product dependent	[4]
LiP(SiMe₃)₂	2 R-X	R₂PH	1. LiP(SiMe₃)₂, 2. H₂O/MeOH	60-85	Product dependent	[3]
KP(SiMe₃)₂	2 R-X	R₂PH	1. KP(SiMe₃)₂, 2. H₂O/MeOH	65-90	Product dependent	[2]

Table 2: C-P Cross-Coupling Reactions (Synthesis of Arylphosphines)

Reagent	Aryl Halide	Catalyst	Product	Yield (%)	³¹P NMR (δ, ppm)	Reference
P(SiMe₃)₃	Ar-Br	Pd(dba)₂/dppf	ArPH₂	65-80	Product dependent	[3][6]
LiP(SiMe₃)₂	Ar-Cl	NiCl₂(dppe)	ArP(SiMe₃)₂	70-85	Product dependent	[3]
KP(SiMe₃)₂	Ar-OTf	Pd(OAc)₂/Xantphos	ArP(SiMe₃)₂	75-90	Product dependent	[7]
Ph₂PSiMe₃	Ar-I	Pd(PPh₃)₄	ArPPh₂	80-95	-5.2 (product)	[7]

Table 3: Spectroscopic Data of Key Silyl-Phosphine Reagents

Compound	Formula	³¹P NMR Chemical Shift (δ, ppm)
Tris(trimethylsilyl)phosphine	P(SiMe₃)₃	-251.5
Lithium bis(trimethylsilyl)phosphide	LiP(SiMe₃)₂	-325.5
Potassium bis(trimethylsilyl)phosphide	KP(SiMe₃)₂	-320.1
Trimethylsilylphosphine	H₂PSiMe₃	-238.0
Bis(trimethylsilyl)phosphine	HP(SiMe₃)₂	-226.0

Note: Chemical shifts can vary slightly depending on the solvent and concentration.

Experimental Protocols

Detailed methodologies are crucial for reproducible results. The following are representative protocols for common applications of silyl-phosphine reagents.

Protocol 1: Synthesis of a Primary Phosphine (n-Butylphosphine)

• Reagents: Tris(trimethylsilyl)phosphine (1.0 eq), n-Butyl bromide (1.1 eq), anhydrous THF, Methanol (B129727).

• Procedure:

  • To a solution of tris(trimethylsilyl)phosphine in anhydrous THF at -78 °C under an inert atmosphere, add n-butyl bromide dropwise.

  • Allow the reaction mixture to warm to room temperature and stir for 12 hours.

  • Cool the mixture to 0 °C and slowly add degassed methanol to quench the reaction and cleave the P-Si bonds.

  • The solvent is removed under reduced pressure, and the resulting crude product is purified by distillation to afford n-butylphosphine.

Protocol 2: Palladium-Catalyzed Synthesis of an Arylphosphine (Diphenylphosphine)

• Reagents: Phenylphosphine (B1580520) (1.0 eq), Iodobenzene (2.2 eq), Tris(dibenzylideneacetone)dipalladium(0) (2 mol%), Xantphos (4 mol%), Sodium tert-butoxide (2.5 eq), anhydrous Toluene.

• Procedure:

  • To a Schlenk flask, add Pd₂(dba)₃, Xantphos, and NaOt-Bu.

  • Evacuate and backfill the flask with an inert gas.

  • Add anhydrous toluene, followed by phenylphosphine and iodobenzene.

  • Heat the reaction mixture to 100 °C and stir for 16 hours.

  • After cooling to room temperature, the mixture is filtered through a pad of Celite, and the solvent is removed in vacuo.

  • The crude product is purified by column chromatography on silica (B1680970) gel to yield diphenylphosphine.

Alternatives to Silyl-Phosphine Reagents

While silyl-phosphines are highly effective, several alternative reagents are available for the synthesis of organophosphorus compounds.

• Phosphine-Borane Complexes: These complexes offer air-stable and less odorous alternatives to free phosphines.[3][6] The borane (B79455) protecting group can be readily removed when needed. However, the additional protection and deprotection steps can add to the overall synthesis time.

• Metallated Phosphines: Reagents like lithium diphenylphosphide (LiPPh₂) are powerful nucleophiles for the synthesis of tertiary phosphines. They are typically generated in situ from the corresponding secondary phosphine and a strong base.[3]

• Reduction of Phosphine Oxides: Phosphine oxides, often byproducts of other reactions, can be reduced to the corresponding phosphines using reducing agents like trichlorosilane.[8] This method is advantageous for recycling phosphorus-containing waste.

Table 4: Comparison with Alternative Reagents

Reagent Type	Key Advantages	Key Disadvantages
Silyl-Phosphines	Versatile precursor to P¹, P², and P³ compounds; Safer than PH₃.	Air and moisture sensitive; Can be pyrophoric.
Phosphine-Boranes	Air-stable; Less odorous.	Requires protection/deprotection steps.
Metallated Phosphines	Highly nucleophilic; Readily prepared in situ.	Highly basic; Limited functional group tolerance.
Phosphine Oxides	Utilizes byproducts; Good for recycling.	Requires a stoichiometric reduction step.

Visualizing Reaction Pathways and Workflows

Diagram 1: General Synthesis of Phosphines using P(SiMe₃)₃

Caption: Synthetic routes to primary and secondary phosphines.

Diagram 2: Comparative Workflow for Arylphosphine Synthesis

Caption: Comparison of silyl-phosphine and phosphine-borane routes.

Conclusion

Silyl-phosphine reagents offer a powerful and versatile platform for the synthesis of a wide range of organophosphorus compounds. Tris(trimethylsilyl)phosphine and its alkali metal derivatives, LiP(SiMe₃)₂ and KP(SiMe₃)₂, exhibit distinct reactivity profiles, with the phosphide reagents generally offering higher yields and reactivity. The choice of reagent should be guided by the specific transformation, substrate compatibility, and desired product. While alternatives like phosphine-borane complexes and the reduction of phosphine oxides provide valuable options, the directness and broad applicability of silyl-phosphine reagents often make them the preferred choice in organophosphorus synthesis. Careful consideration of the experimental conditions and safety precautions is paramount when working with these highly reactive and often pyrophoric compounds.

References

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. en.wikipedia.org [en.wikipedia.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. repository.tcu.edu [repository.tcu.edu]
• 6. BJOC - Preparation of phosphines through C–P bond formation [beilstein-journals.org]
• 7. researchgate.net [researchgate.net]
• 8. repository.ubn.ru.nl [repository.ubn.ru.nl]

Tris(trimethylsilyl)phosphine: A Safer and More Versatile Alternative to Sodium Phosphide for Advanced Phosphination Reactions

For researchers, scientists, and drug development professionals seeking safer and more efficient phosphinating agents, Tris(trimethylsilyl)phosphine (P(SiMe₃)₃) emerges as a superior alternative to the hazardous and difficult-to-handle sodium phosphide (B1233454) (Na₃P). This guide provides a comprehensive comparison, supported by experimental data and protocols, to demonstrate the significant advantages of P(SiMe₃)₃ in terms of safety, solubility, and reactivity control in a laboratory setting.

Executive Summary

Tris(trimethylsilyl)phosphine is a pyrophoric, air- and moisture-sensitive liquid that serves as a soluble and more manageable source of the phosphide anion (P³⁻) compared to the solid, insoluble, and dangerously reactive sodium phosphide. While both reagents are pyrophoric and react with water to produce toxic phosphine (B1218219) gas, P(SiMe₃)₃'s liquid form and solubility in common organic solvents allow for controlled addition and homogeneous reaction conditions, leading to cleaner reactions and more reproducible results. In contrast, Na₃P is a heterogeneous reagent that reacts violently and exothermically with water and protic solvents, posing significant safety risks and often leading to poor reaction control and side product formation.[1][2][3] The United States Department of Transportation has forbidden the transport of Na₃P on aircraft and trains due to these inherent dangers.[3]

At a Glance: P(SiMe₃)₃ vs. Na₃P

Feature	Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)	Sodium Phosphide (Na₃P)
Physical State	Colorless to light yellow liquid[4]	Red or black solid[2][5][6]
Solubility	Soluble in pentane, hexanes, THF, DME, toluene[4][6]	Insoluble in all solvents[3]
Reactivity	Pyrophoric, reacts with air and moisture[1][4]	Highly pyrophoric, reacts violently with water and moist air[5][7][8]
Handling	Requires air-free techniques (Schlenk line or glovebox)[1][4]	Extremely hazardous to handle, requires strict inert conditions[3][8]
Applications	Synthesis of metal phosphides, nanoparticles, phosphaalkynes, and other organophosphorus compounds[1][5][7][9][10]	Source of the phosphide anion, often prepared and used in situ[3][11]
Key Advantage	Liquid form allows for controlled addition and homogeneous reactions[4]	Direct source of the P³⁻ anion
Key Disadvantage	Pyrophoric and moisture-sensitive	Extremely hazardous, insoluble, and difficult to handle safely[3][8]

Safety and Handling: A Clearer Choice

The most significant advantage of Tris(trimethylsilyl)phosphine lies in its improved safety profile and handling characteristics compared to sodium phosphide.

Tris(trimethylsilyl)phosphine (P(SiMe₃)₃):

• Pyrophoric Liquid: While P(SiMe₃)₃ is pyrophoric and will ignite spontaneously in air, its liquid state allows for precise and controlled transfer using syringes and cannulas under an inert atmosphere (e.g., argon or nitrogen).[1][4] This minimizes the risk of accidental exposure and uncontrolled reactions.

• Controlled Quenching: Spills and residual reagent can be quenched in a controlled manner by slowly adding a solution of ethanol (B145695) in an inert solvent like hexane, followed by water and bleach.[1]

• Storage: It should be stored under an inert atmosphere in a refrigerator or freezer.[12]

Sodium Phosphide (Na₃P):

• Highly Reactive Solid: Na₃P is a solid that reacts violently and exothermically with water, moist air, and acids to produce phosphine (PH₃), a highly toxic and flammable gas that can ignite spontaneously.[5][7][8] This reaction can be explosive.

• Difficult to Handle: As a fine powder, it is difficult to transfer without risking atmospheric exposure, which can lead to immediate ignition.

• Fire Hazard: Fires involving Na₃P cannot be extinguished with water or foam; dry chemical, soda ash, lime, or sand are required.[8]

The handling protocols for these two reagents highlight the disparity in their safety.

References

• 1. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Sodium phosphide - Wikipedia [en.wikipedia.org]
• 4. youtube.com [youtube.com]
• 5. benchchem.com [benchchem.com]
• 6. Thieme E-Books & E-Journals [thieme-connect.de]
• 7. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 8. Sodium phosphide | Na3P | CID 61547 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Sterically Encumbered Tris(trialkylsilyl) Phosphine Precursors for Quantum Dot Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]

A Comparative Guide to Phosphine Reagents in High-Temperature Synthesis and Catalysis: Tris(trimethylsilyl)phosphine vs. Bulky Alkylphosphines

In the realm of high-temperature organometallic chemistry and catalysis, phosphines play a pivotal role. However, their function can diverge dramatically based on their structure and reactivity. This guide provides a comparative analysis of tris(trimethylsilyl)phosphine (P(SiMe₃)₃) and two commonly employed bulky, electron-rich alkylphosphines: tri-tert-butylphosphine (B79228) (P(t-Bu)₃) and tricyclohexylphosphine (B42057) (PCy₃). While all are crucial reagents, their applications at elevated temperatures are fundamentally different. P(SiMe₃)₃ primarily serves as a highly reactive phosphorus source for the synthesis of transition metal phosphide (B1233454) nanomaterials, whereas P(t-Bu)₃ and PCy₃ act as spectator ligands to enhance the performance of homogeneous catalysts in cross-coupling reactions.

Tris(trimethylsilyl)phosphine: A Precursor to Nanocatalysts

Tris(trimethylsilyl)phosphine is a colorless liquid that is highly reactive, pyrophoric, and sensitive to air and moisture.[1][2] Its utility in high-temperature applications stems from the lability of its P-Si bonds. At elevated temperatures, these bonds readily cleave, allowing P(SiMe₃)₃ to act as a potent phosphiding agent for transition metal precursors. This reactivity makes it an excellent choice for the synthesis of transition metal phosphide (TMP) nanoparticles, which are themselves of significant interest for various catalytic applications.[3][4][5] The use of P(SiMe₃)₃ for TMP synthesis can occur at moderate temperatures (250-305 °C), offering an alternative to methods requiring prolonged heating at very high temperatures with less reactive phosphorus sources.[3][5]

Bulky Alkylphosphines: Ligands for High-Performance Catalysis

In contrast, tri-tert-butylphosphine and tricyclohexylphosphine are robust, sterically hindered, and strongly electron-donating ligands.[6] These characteristics are desirable for stabilizing metal centers and promoting key steps in catalytic cycles, such as oxidative addition and reductive elimination, particularly in challenging cross-coupling reactions involving less reactive substrates like aryl chlorides.[7] Their steric bulk can also protect the metal center from deactivation pathways at high temperatures.[8] Consequently, P(t-Bu)₃ and PCy₃ are workhorse ligands in various high-temperature palladium-catalyzed reactions, including Suzuki-Miyaura and Heck couplings.[9][10][11]

Comparative Performance Data

The following tables summarize the distinct applications and performance metrics for P(SiMe₃)₃ as a phosphide precursor and P(t-Bu)₃ and PCy₃ as ligands in high-temperature processes.

Table 1: Application of Tris(trimethylsilyl)phosphine in the Synthesis of Transition Metal Phosphide Nanoparticles

Metal Precursor	Reaction Temperature (°C)	Resulting Phosphide	Observations
Nickel Chloride	250 - 305	Amorphous/Crystalline Ni₂P NPs	Effective for producing nanoparticles for electrocatalysis.[3][5]
Cobalt Chloride	250 - 305	Amorphous/Crystalline CoP NPs	Yields nanoparticles with applications in energy storage and conversion.[3][5]
Iron Chloride	~300	FeP Nanoparticles	Demonstrates versatility as a phosphorus source for various TMPs.[3]
Molybdenum Chloride	~300	MoP Nanoparticles	Suitable for synthesizing a range of transition metal phosphides.[3]

Table 2: Performance of Bulky Alkylphosphine Ligands in High-Temperature Palladium-Catalyzed Cross-Coupling Reactions

Reaction Type	Ligand	Temperature (°C)	Substrates	Yield (%)	Turnover Number (TON)
Suzuki-Miyaura	P(t-Bu)₃	Room Temp - 100	Aryl chlorides and arylboronic acids	High	Up to ~10,000[9]
Suzuki-Miyaura	PCy₃	Room Temp - 100	Aryl triflates and arylboronic acids	Good to Excellent	Not specified[9]
Heck Coupling	P(t-Bu)₃	High	Aryl chlorides and olefins	High	Not specified
Heck Coupling	PCy₃	100	Aryl chlorides and phenylboronic acid	Excellent	Not specified[12]

Experimental Protocols

Synthesis of Nickel Phosphide Nanoparticles using Tris(trimethylsilyl)phosphine

Materials:

• Nickel(II) chloride

• Tris(trimethylsilyl)phosphine (P(SiMe₃)₃)

• Trioctylphosphine (TOP) (coordinating solvent)

• Anhydrous, degassed solvent (e.g., 1-octadecene)

• Schlenk line and inert atmosphere (e.g., argon or nitrogen)

Procedure:

• In a three-neck flask under an inert atmosphere, dissolve nickel(II) chloride in trioctylphosphine.

• Heat the mixture to a moderate temperature (e.g., 120 °C) to ensure the formation of a homogeneous solution.

• In a separate flask, dissolve tris(trimethylsilyl)phosphine in the anhydrous, degassed solvent.

• Rapidly inject the P(SiMe₃)₃ solution into the hot nickel chloride solution with vigorous stirring.

• Raise the temperature to 250-305 °C and maintain for a specified period (e.g., 1-2 hours) to allow for nanoparticle formation and growth.

• Cool the reaction mixture to room temperature.

• The resulting nanoparticles can be isolated by precipitation with a non-solvent (e.g., ethanol), followed by centrifugation and washing.

High-Temperature Suzuki-Miyaura Coupling of an Aryl Chloride using Tri-tert-butylphosphine

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri-tert-butylphosphine (P(t-Bu)₃) or its tetrafluoroborate (B81430) salt

• Aryl chloride

• Arylboronic acid

• Base (e.g., potassium phosphate, K₃PO₄)

• Anhydrous, degassed solvent (e.g., toluene (B28343) or dioxane)

• Schlenk tube or similar reaction vessel for inert atmosphere reactions

Procedure:

• To a Schlenk tube under an inert atmosphere, add Pd(OAc)₂ (e.g., 1-2 mol%), P(t-Bu)₃ (e.g., 2-4 mol%), the aryl chloride (1.0 equiv.), the arylboronic acid (1.5 equiv.), and the base (2.0 equiv.).

• Add the anhydrous, degassed solvent via syringe.

• Seal the Schlenk tube and heat the reaction mixture to 100 °C with stirring for the desired reaction time (typically monitored by GC or TLC).

• After completion, cool the reaction to room temperature.

• Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography on silica (B1680970) gel.

Visualizing the Chemical Pathways

The distinct roles of P(SiMe₃)₃ and bulky alkylphosphines at high temperatures can be visualized through the following diagrams.

P(SiMe₃)₃ as a phosphide precursor.

Bulky phosphines in a catalytic cycle.

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. chemrxiv.org [chemrxiv.org]
• 5. Triacylphosphines as a Novel Class of Phosphorus Sources for the Synthesis of Transition Metal Phosphide Nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. gessnergroup.com [gessnergroup.com]
• 8. benchchem.com [benchchem.com]
• 9. The Development of Versatile Methods for Palladium-Catalyzed Coupling Reactions of Aryl Electrophiles Through the Use of P(t-Bu)3 and PCy3 as Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Suzuki Coupling [organic-chemistry.org]
• 11. Heck Reaction [organic-chemistry.org]
• 12. pcliv.ac.uk [pcliv.ac.uk]

Cost-benefit analysis of in-house synthesis versus commercial purchase of tris(trimethylsilyl)phosphine

For researchers, scientists, and drug development professionals, the decision between in-house synthesis and commercial purchase of critical reagents like tris(trimethylsilyl)phosphine is a recurring challenge. This guide provides a comprehensive cost-benefit analysis, supported by experimental data and detailed protocols, to inform this decision-making process.

Tris(trimethylsilyl)phosphine [P(SiMe₃)₃] is a versatile and highly reactive organophosphorus reagent, widely employed as a soluble and safer alternative to the toxic and gaseous phosphine (B1218219) (PH₃). Its applications span from the synthesis of phosphaalkenes and phosphabenzenes to the preparation of metal phosphide (B1233454) nanocrystals. However, its pyrophoric and moisture-sensitive nature necessitates careful handling and consideration of the most appropriate sourcing strategy.

Cost Comparison: In-House Synthesis vs. Commercial Purchase

A primary driver in this decision is cost. The following tables provide a detailed breakdown of the costs associated with both purchasing tris(trimethylsilyl)phosphine from commercial suppliers and synthesizing it in-house.

Table 1: Commercial Pricing of Tris(trimethylsilyl)phosphine

Supplier	Quantity	Purity	Price (USD)	Price per Gram (USD)
Supplier A	1 g	≥95%	$150.00	$150.00
Supplier A	5 g	≥95%	$550.00	$110.00
Supplier B	1 g	min. 98%	$126.00	$126.00
Supplier B	5 g	min. 98%	$502.00	$100.40
Supplier C	1 g	95%	$222.93	$222.93

Note: Prices are approximate and subject to change. Shipping and handling fees are not included.

Table 2: Cost Analysis of In-House Synthesis (Based on a 200g Scale Protocol)

Reagent	Molar Mass ( g/mol )	Equivalents	Amount Required	Price (USD)	Cost per Synthesis (USD)
Red Phosphorus	30.97	1.0	25 g	~$20 / 100g	$5.00
Naphthalene	128.17	0.05	5 g	~$60 / 1kg	$0.30
Anhydrous DME	90.12	-	1.3 L	~$220 / 1L	$286.00
Sodium	22.99	3.0	55 g	~$80 / 100g	$44.00
Chlorotrimethylsilane (B32843)	108.64	3.0	305 mL (261 g)	~$130 / 1L	$33.93
Total Reagent Cost	$369.23
Theoretical Yield	250.54	200 g
Cost per Gram (Theoretical)	$1.85
Typical Yield (75-80%)	150-160 g
Cost per Gram (Actual)	$2.31 - $2.46

Note: Reagent prices are estimates based on laboratory-grade chemicals from various suppliers and can vary. This analysis does not include the cost of labor, equipment amortization, or waste disposal.

Performance and Purity Comparison

While in-house synthesis offers a significant cost advantage per gram, the purity of the final product is a critical factor. Commercially available tris(trimethylsilyl)phosphine typically has a specified purity of ≥95% or higher, with certificates of analysis available.[1][2]

The purity of in-house synthesized tris(trimethylsilyl)phosphine is highly dependent on the experimental technique, purification method, and the quality of the starting materials. A typical reported yield for the synthesis from red phosphorus is in the range of 75-80%.[3] Purification is generally achieved by vacuum distillation, which, if performed carefully, can yield a product of high purity, often comparable to commercial grades. However, without rigorous analytical characterization (e.g., ³¹P NMR, GC-MS), the exact purity may be unknown.

Experimental Protocol: In-House Synthesis of Tris(trimethylsilyl)phosphine

The following protocol is a common method for the laboratory-scale synthesis of tris(trimethylsilyl)phosphine. This procedure involves pyrophoric and air-sensitive materials and should only be performed by trained personnel in a well-equipped laboratory with appropriate safety measures in place.

Materials:

• Red phosphorus

• Naphthalene

• Anhydrous 1,2-dimethoxyethane (B42094) (DME)

• Sodium metal

• Chlorotrimethylsilane

• Schlenk line or glovebox

• Three-necked round-bottom flask

• Mechanical stirrer

• Reflux condenser

• Dropping funnel

• Inert gas (Argon or Nitrogen)

Procedure:

• Setup: Assemble a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser with an inert gas inlet, and a septum. The entire apparatus must be oven-dried and assembled hot under a flow of inert gas to ensure anhydrous conditions.

• Initial Reaction: To the flask, add red phosphorus and naphthalene. Flush the system with inert gas for at least one hour.

• Solvent Addition: Add anhydrous DME to the flask via cannula transfer.

• Formation of Sodium Phosphide: Heat the suspension to 40°C and slowly add freshly cut sodium metal pieces over 2-3 hours. After the addition is complete, heat the mixture to reflux (approximately 100°C) and stir overnight. The color of the suspension will change from red to black as sodium phosphide is formed.

• Addition of Chlorotrimethylsilane: Cool the reaction mixture to room temperature. Replace the septum with a pressure-equalizing dropping funnel. Add chlorotrimethylsilane dropwise to the stirred suspension over 2-3 hours. The color of the mixture will change from black to a light gray or white suspension.

• Final Reaction: Heat the suspension to reflux overnight to ensure complete reaction.

• Workup and Purification: Cool the reaction mixture to room temperature. Filter the suspension under an inert atmosphere to remove the sodium chloride byproduct. The filter cake should be washed with anhydrous DME to extract any remaining product. The combined filtrate is then concentrated under reduced pressure. The crude product is purified by vacuum distillation to yield tris(trimethylsilyl)phosphine as a colorless liquid.

Safety Precautions:

• Tris(trimethylsilyl)phosphine is pyrophoric and will ignite spontaneously on contact with air. It is also highly sensitive to moisture.[4][5] All manipulations must be carried out under a dry, inert atmosphere (e.g., argon or nitrogen) using Schlenk line or glovebox techniques.[6][7][8][9]

• Sodium metal is highly reactive and flammable. It reacts violently with water. Handle with care under an inert atmosphere.

• Wear appropriate personal protective equipment (PPE), including a flame-retardant lab coat, safety glasses, and gloves.[10][11][12]

• Ensure that appropriate fire extinguishing materials (e.g., a Class D fire extinguisher for metal fires) are readily available.[13]

Decision-Making Workflow

The choice between in-house synthesis and commercial purchase depends on several factors beyond just the cost per gram. The following diagram illustrates a logical workflow to guide this decision.

Caption: Decision workflow for sourcing tris(trimethylsilyl)phosphine.

Conclusion

The decision to synthesize tris(trimethylsilyl)phosphine in-house or purchase it commercially is a multifaceted one.

In-house synthesis offers a substantial cost saving per gram, particularly for researchers who require large quantities or use the reagent frequently. However, this route necessitates a significant investment in terms of time, equipment, and, most importantly, expertise in handling highly reactive and hazardous materials. The purity of the final product is also operator-dependent and requires careful analytical verification.

Commercial purchase provides a convenient, reliable, and safer option, especially for laboratories that lack the necessary infrastructure or expertise for this challenging synthesis. The product comes with a guaranteed level of purity and saves valuable research time. While the upfront cost per gram is significantly higher, it may be the more economical choice when all factors, including labor, safety, and the potential for failed syntheses, are considered, particularly for smaller quantities or infrequent use.

Ultimately, the optimal choice depends on a careful evaluation of your laboratory's specific needs, capabilities, and resources. This guide provides the foundational data and framework to make an informed decision.

References

• 1. strem.com [strem.com]
• 2. Tris(trimethylsilyl)phosphine 95 15573-38-3 [sigmaaldrich.com]
• 3. youtube.com [youtube.com]
• 4. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 5. gelest.com [gelest.com]
• 6. molan.wdfiles.com [molan.wdfiles.com]
• 7. Tips and Tricks for the Lab: Air-Sensitive Techniques (1) - ChemistryViews [chemistryviews.org]
• 8. Video: Handling Air- and Water-Sensitive Chemicals Using a Schlenk Line [jove.com]
• 9. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 10. The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards | Lab Manager [labmanager.com]
• 11. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 12. cmu.edu [cmu.edu]
• 13. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Tris(trimethylsilyl)phosphine and Other Reagents for P-C Bond Formation

For researchers, scientists, and drug development professionals, the efficient formation of phosphorus-carbon (P-C) bonds is a critical step in the synthesis of a wide array of organophosphorus compounds, which are pivotal in catalysis, materials science, and medicinal chemistry. This guide provides a comprehensive benchmark of tris(trimethylsilyl)phosphine, P(SiMe₃)₃, against other common phosphinating reagents, offering a clear comparison of their performance based on experimental data.

Tris(trimethylsilyl)phosphine has emerged as a versatile and user-friendly reagent for the introduction of phosphorus into organic molecules. It serves as a safer, liquid alternative to the highly toxic and gaseous phosphine (B1218219) (PH₃) and as a soluble equivalent of the phosphide (B1233454) anion (P³⁻).[1][2] Its utility stems from the labile P-Si bonds, which are readily cleaved in reactions with electrophiles to form new P-C bonds.[1] However, a variety of other powerful methods for P-C bond formation exist, each with its own set of advantages and limitations. This guide will focus on comparing P(SiMe₃)₃ with two prominent alternatives: palladium-catalyzed cross-coupling reactions with secondary phosphines and the Hirao reaction.

Performance Benchmark: A Head-to-Head Comparison

The choice of a phosphinating reagent is often dictated by factors such as reaction efficiency, substrate scope, functional group tolerance, and the desired complexity of the final product. Below is a comparative overview of tris(trimethylsilyl)phosphine, palladium-catalyzed coupling with secondary phosphines, and the Hirao reaction.

Table 1: Quantitative Comparison of Reagents for P-C Bond Formation

Feature	Tris(trimethylsilyl)phosphine	Palladium-Catalyzed Coupling with Secondary Phosphines	Hirao Reaction
Phosphorus Source	P(SiMe₃)₃	R₂PH or R₂P(O)H (after reduction)	>P(O)H species (e.g., dialkyl phosphites, H-phosphinates, secondary phosphine oxides)
Typical Substrates	Alkyl/Aryl Halides, Acyl Chlorides	Aryl/Vinyl Halides, Triflates	Aryl/Vinyl Halides, Triflates
Reaction Type	Nucleophilic Substitution	Cross-Coupling	Cross-Coupling
Catalyst	Typically catalyst-free	Palladium complexes (e.g., Pd(OAc)₂, Pd₂(dba)₃) with phosphine ligands	Palladium or Nickel complexes
Reaction Conditions	Room temperature to moderate heating	Often requires elevated temperatures	Typically requires elevated temperatures, microwave irradiation can be beneficial.[3][4]
Yields	Moderate to high.[1]	Moderate to excellent.[5]	Good to excellent.[6][7]
Functional Group Tolerance	Good, but sensitive to protic groups	Excellent, tolerates a wide range of functional groups.[5]	Good, but can be sensitive to reducible groups.
Stereochemistry	Not typically used for creating P-chiral centers directly	Can be used for the synthesis of P-chiral phosphines with appropriate chiral ligands and starting materials.[8][9]	Produces phosphine oxides, which can be reduced to phosphines. Stereoretention at phosphorus is possible.[10]
Safety and Handling	Pyrophoric, air and moisture sensitive, requires inert atmosphere techniques.[1]	Secondary phosphines can be air-sensitive.	Reagents are generally air-stable.

Experimental Workflows and Logical Relationships

The general workflow for a P-C bond formation reaction can be visualized as a sequence of steps starting from the preparation of reagents to the final product characterization.

General workflow for P-C bond formation.

Detailed Experimental Protocols

Synthesis of Tertiary Phosphines using Tris(trimethylsilyl)phosphine

This protocol describes a general procedure for the synthesis of tertiary phosphines from tris(trimethylsilyl)phosphine and organic halides.[1]

Materials:

• Tris(trimethylsilyl)phosphine (1.0 equiv)

• Alkyl or Aryl Halide (e.g., R-X where X = Cl, Br, I) (3.0 equiv)

• Anhydrous, degassed solvent (e.g., THF, Toluene)

• Schlenk flask and other standard air-free technique glassware

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve tris(trimethylsilyl)phosphine in the chosen anhydrous solvent.

• Add the organic halide to the solution at room temperature.

• The reaction mixture is stirred at room temperature or heated as required. The progress of the reaction should be monitored by ³¹P NMR spectroscopy.

• Upon completion, the solvent and volatile byproducts (trimethylsilyl halides) are removed under reduced pressure.

• The crude product can be purified by distillation or crystallization.

Quantitative Data Example:

• Reaction of P(SiMe₃)₃ with excess methyl iodide (MeI) affords trimethylphosphine (B1194731) (PMe₃) in high yield.[1]

• Reaction with bromobenzene (B47551) (PhBr) yields triphenylphosphine (B44618) (PPh₃) in moderate yield.[1]

Palladium-Catalyzed Coupling of Secondary Phosphines with Aryl Chlorides

This protocol outlines a general method for the synthesis of unsymmetrical tertiary phosphines.[5]

Materials:

• Aryl chloride (1.0 equiv)

• Secondary phosphine (1.2 equiv)

• Palladium precatalyst (e.g., Pd(OAc)₂, 1-5 mol%)

• Phosphine ligand (e.g., XPhos, SPhos, 1-5 mol%)

• Base (e.g., NaOtBu, K₂CO₃, 1.5 equiv)

• Anhydrous, degassed solvent (e.g., Toluene, Dioxane)

• Schlenk tube or similar reaction vessel

Procedure:

• To a Schlenk tube, add the aryl chloride, palladium precatalyst, phosphine ligand, and base.

• Evacuate and backfill the tube with an inert gas (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent and the secondary phosphine via syringe.

• Seal the tube and heat the reaction mixture at the specified temperature (e.g., 80-120 °C) for the required time (typically 12-24 hours).

• After cooling to room temperature, the reaction mixture is diluted with a suitable solvent (e.g., diethyl ether) and filtered through a pad of Celite.

• The filtrate is concentrated under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel.

Quantitative Data Example:

• The coupling of various aryl chlorides with secondary phosphines can lead to unsymmetrical tertiary phosphines in moderate to excellent yields.[5] This method exhibits excellent functional group tolerance.[5]

Hirao Reaction for the Synthesis of Aryl Phosphonates

This protocol describes an improved Hirao cross-coupling reaction for the synthesis of aryl phosphonates.[6]

Materials:

• Aryl or heteroaryl halide (1.0 equiv)

• Dialkyl phosphite (B83602) (e.g., (i-PrO)₂P(O)H, 1.5 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 1 mol%)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 1 mol%)

• Base (e.g., N,N-diisopropylethylamine, 2.0 equiv)

• Anhydrous solvent (e.g., DMF, CH₃CN)

• Sealed tube or microwave reactor vial

Procedure:

• In a reaction vessel, combine the aryl halide, Pd(OAc)₂, and dppf.

• Add the anhydrous solvent, dialkyl phosphite, and base.

• Seal the vessel and heat the mixture to the appropriate temperature (e.g., 110 °C) for the specified time (e.g., 1-24 hours). Microwave irradiation can significantly shorten reaction times.

• After cooling, the reaction mixture is diluted with a solvent like ethyl acetate and washed with water and brine.

• The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated.

• The crude product is purified by flash column chromatography.

Quantitative Data Example:

• A wide variety of aryl and heteroaryl phosphonates can be synthesized in good to excellent yields using this improved protocol.[6] The method has been shown to be successful with substrates that gave low yields under original Hirao conditions.[6]

Conclusion

Tris(trimethylsilyl)phosphine is a valuable reagent for P-C bond formation, offering a convenient and safer alternative to phosphine gas. Its reactivity in nucleophilic substitution reactions provides a straightforward route to various phosphines. However, for the synthesis of more complex or functionalized phosphines, particularly unsymmetrical tertiary phosphines, palladium-catalyzed cross-coupling reactions with secondary phosphines often provide superior yields and broader functional group tolerance. The Hirao reaction, especially with modern improvements, remains a powerful tool for the synthesis of aryl phosphonates and, after a reduction step, tertiary phosphine oxides.

The selection of the most appropriate reagent and method will ultimately depend on the specific target molecule, the availability of starting materials, and the desired reaction scale and conditions. This guide provides the necessary comparative data and protocols to aid researchers in making an informed decision for their synthetic endeavors.

References

• 1. benchchem.com [benchchem.com]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 3. mdpi.com [mdpi.com]
• 4. sciforum.net [sciforum.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Revisiting the Hirao Cross-coupling: Improved Synthesis of Aryl and Heteroaryl Phosphonates - PMC [pmc.ncbi.nlm.nih.gov]
• 7. New Developments on the Hirao Reactions, Especially from “Green” Point of View - PMC [pmc.ncbi.nlm.nih.gov]
• 8. P-Chiral Phosphines Enabled by Palladium/Xiao-Phos-Catalyzed Asymmetric P-C Cross-Coupling of Secondary Phosphine Oxides and Aryl Bromides [organic-chemistry.org]
• 9. researchgate.net [researchgate.net]
• 10. Hirao coupling - Wikipedia [en.wikipedia.org]

Safety & Regulatory Compliance

Safe Disposal of Tris(trimethylsilyl)phosphine: A Procedural Guide

Tris(trimethylsilyl)phosphine (P(TMS)₃) is a highly reactive and pyrophoric liquid, meaning it can spontaneously ignite upon contact with air.[1][2][3] It is also water-reactive.[2] Proper handling and disposal are critical to ensure the safety of laboratory personnel and the environment. This guide provides a step-by-step procedure for the safe quenching and disposal of excess Tris(trimethylsilyl)phosphine and contaminated materials.

Core Safety Principles:

• Work in an Inert Atmosphere: All manipulations of Tris(trimethylsilyl)phosphine must be performed under an inert atmosphere, such as nitrogen or argon, using either a glovebox or Schlenk line techniques.[4][5]

• Eliminate Moisture: All glassware and equipment must be thoroughly dried, typically in an oven, to remove any residual moisture before use.[6][7]

• Use Appropriate Personal Protective Equipment (PPE): The correct PPE is essential to protect against the hazards of this chemical.[5][8]

• Work in a Designated Area: Conduct all work in a chemical fume hood with the sash positioned as low as possible.[5][8] Remove all flammable and combustible materials from the work area.[6][8]

• Buddy System: It is highly discouraged to work with pyrophoric materials alone.[6]

Personal Protective Equipment (PPE) Summary

PPE Category	Specification	Rationale
Eye Protection	Chemical splash goggles and a face shield.[5][6][8]	Protects against splashes and potential explosions.
Hand Protection	Double-layered gloves, with nitrile gloves worn under neoprene or other heavy-duty, chemical-resistant gloves.[5][6]	Provides a barrier against skin contact and enhances protection in case of a single glove failure.
Body Protection	A flame-resistant lab coat (e.g., Nomex) must be worn.[4][8] Clothing worn underneath should be made of natural fibers like cotton.[7][8]	Protects against fire. Synthetic clothing can melt and adhere to the skin in a fire, worsening injuries.
Footwear	Closed-toe shoes made of a non-porous material.[5]	Protects feet from spills.

Step-by-Step Disposal Procedure: Quenching

Quenching is the process of safely neutralizing the reactive chemical before disposal. This must be done with extreme care.

1. Preparation and Dilution:

• In a chemical fume hood and under an inert atmosphere, dilute the excess Tris(trimethylsilyl)phosphine by slowly adding it to a flask containing an inert, anhydrous solvent such as hexane (B92381) or toluene.[7][9] The volume of the solvent should be at least 10 times the volume of the pyrophoric material.

• The flask should be equipped with a magnetic stirrer and placed in an ice/water bath to dissipate the heat generated during quenching.

2. Slow Addition of a Quenching Agent:

• Prepare a dilute solution of a quenching agent. A common choice is isopropanol (B130326) in an inert solvent (e.g., toluene).

• Using a dropping funnel or a syringe pump for controlled addition, slowly add the dilute isopropanol solution to the stirred, cooled solution of Tris(trimethylsilyl)phosphine.

• CRITICAL: The addition must be done dropwise to control the rate of reaction and prevent a dangerous buildup of heat and gas. Observe for signs of reaction (e.g., gas evolution, temperature increase). If the reaction becomes too vigorous, stop the addition immediately.

3. Incremental Increase in Reactivity of Quenching Agent:

• Once the addition of the dilute isopropanol solution is complete and the reaction has subsided, you can gradually and cautiously switch to a more reactive quenching agent.

• Slowly add pure isopropanol, followed by ethanol, and then methanol.[9]

• After the reaction with alcohols is complete, very slowly add water dropwise.[9] Be prepared for gas evolution.

4. Final Neutralization and Odor Removal:

• After the addition of water is complete and the reaction has ceased, the resulting mixture can be treated with a household bleach solution to oxidize any remaining phosphine (B1218219) species and eliminate the strong, unpleasant odor.[9]

• A methanolic solution of iodine can also be used as an indicator to confirm that all phosphorus-containing species have been oxidized. The persistence of the purple-brown color of iodine indicates that the quenching process is complete.[9]

5. Disposal of Quenched Solution:

• The final, fully quenched solution should be collected in a designated hazardous waste container. Label the container clearly with its contents.

• Follow your institution's guidelines for hazardous waste disposal.[2][6]

Disposal of Contaminated Materials

• Glassware and Equipment: All glassware, syringes, needles, and other equipment that have come into contact with Tris(trimethylsilyl)phosphine must be decontaminated.[7]

  • Rinse the equipment with an inert solvent (e.g., toluene). The rinsate must be collected and quenched using the procedure described above.[7]

  • After the initial rinse, the equipment can be carefully rinsed with isopropanol, followed by water, and then washed with soap and water. Soaking in a bleach solution can help remove residual odor.[9]

• Solid Waste: Absorbent materials (like vermiculite (B1170534) or sand) used for spills, contaminated gloves, and other solid waste should be collected in a sealed, clearly labeled container for hazardous waste disposal.[1] Do not use combustible materials like paper towels to clean up spills.[1]

Logical Workflow for Disposal

Caption: Logical workflow for the safe quenching and disposal of Tris(trimethylsilyl)phosphine.

References

• 1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 2. gelest.com [gelest.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Pyrophoric Reagents Handling in Research Labs | Environmental Health and Safety - Office of the Vice President for Research | The University of Iowa [ehs.research.uiowa.edu]
• 5. operations.ok.ubc.ca [operations.ok.ubc.ca]
• 6. The Safe Use of Pyrophoric Materials in Laboratories: Best Practices and Common Hazards | Lab Manager [labmanager.com]
• 7. ors.od.nih.gov [ors.od.nih.gov]
• 8. cmu.edu [cmu.edu]
• 9. youtube.com [youtube.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Tris(trimethylsilyl)phosphine

For Immediate Implementation by Laboratory Personnel

This document provides critical safety and logistical information for the handling and disposal of Tris(trimethylsilyl)phosphine [P(SiMe₃)₃], a pyrophoric and hazardous chemical. Adherence to these guidelines is essential for ensuring the safety of all laboratory personnel and the integrity of your research. Tris(trimethylsilyl)phosphine is a colorless liquid that ignites spontaneously in air and reacts violently with water, necessitating stringent air-free handling techniques.[1]

Essential Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are the first line of defense against the hazards associated with Tris(trimethylsilyl)phosphine. Below is a summary of the required PPE.

PPE Category	Item	Specifications & Recommendations
Respiratory Protection	NIOSH-certified Respirator	A full-facepiece airline respirator in positive pressure mode with emergency escape provisions is recommended.[2] Alternatively, an air-supplied or NIOSH-certified combination organic vapor/amine gas respirator with a particle filter can be used if exposure exceeds the Threshold Limit Value (TLV).[3]
Eye and Face Protection	Safety Goggles & Face Shield	Chemical worker's goggles are required.[3] A full face shield should also be worn to protect against splashes.[4] Contact lenses should not be worn as they can absorb and concentrate irritants.[3][4]
Hand Protection	Chemical-Resistant Gloves	Rubber, neoprene, or nitrile gloves are suitable.[3][5] Always inspect gloves for integrity before use and wash hands thoroughly after handling.[2]
Body Protection	Protective Clothing	Wear appropriate protective clothing to prevent skin exposure.[2] A lab coat is a minimum requirement. For situations with a higher risk of exposure, fully-encapsulating, gas-tight suits and thermal protective clothing should be considered.[4]
Footwear	Closed-toe Shoes	Standard laboratory practice of wearing closed-toe shoes is mandatory.

Standard Operating Procedure for Handling Tris(trimethylsilyl)phosphine

This step-by-step guide outlines the essential procedures for safely handling Tris(trimethylsilyl)phosphine in a laboratory setting.

1. Preparation and Engineering Controls:

• Ventilation: All work must be conducted in a well-ventilated area, preferably within a certified chemical fume hood.[2][4] Use of a local exhaust or other engineering controls is required to maintain airborne concentrations below exposure limits.[2][3]

• Inert Atmosphere: Tris(trimethylsilyl)phosphine must be handled under an inert atmosphere, such as dry nitrogen or argon, to prevent spontaneous ignition.[1][2][3]

• Emergency Equipment: Ensure that an eyewash station and emergency shower are readily accessible in the immediate work area.[3][5] Fire extinguishing media such as dry chemical, carbon dioxide, water spray, or foam should be available.[3][4] Do NOT use water jets.[4]

2. Handling the Chemical:

• Personal Hygiene: Avoid eating, drinking, or smoking in the handling area.[4] Wash hands thoroughly with soap and water after handling the chemical.[4]

• Transfer and Use: Ground and bond containers when transferring material to prevent static discharge.[2] Use spark-proof tools and explosion-proof equipment.[2]

• Avoid Contact: Prevent all personal contact with the chemical, including inhalation of vapors.[4] Do not allow clothing wet with the material to remain in contact with the skin.[4]

3. Storage:

• Conditions: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.[2][4] Keep containers securely sealed under a dry inert atmosphere (nitrogen or argon) and protect them from physical damage.[3][4] Storage below 25°C is recommended.[3][5]

• Incompatibilities: Store away from incompatible materials such as water, moisture, oxygen, acids, alcohols, and oxidizing agents.[3]

Workflow for Handling Tris(trimethylsilyl)phosphine

Caption: Workflow for the safe handling of Tris(trimethylsilyl)phosphine.

Disposal Plan

Proper disposal of Tris(trimethylsilyl)phosphine and associated waste is crucial to prevent environmental contamination and ensure safety.

• Small Quantities: Small amounts of Tris(trimethylsilyl)phosphine can be destroyed under an inert atmosphere by mixing with sodium hypochlorite (B82951) (laundry bleach).[3] The resulting organic layer may then be incinerated.[3] Alternatively, small quantities can be allowed to burn under controlled conditions.[3]

• Spills: In case of a spill, cover the material with an absorbent, non-combustible material such as sand or earth.[2] Transfer the absorbed material to a suitable, sealed container for disposal.[2][3] Do not use combustible materials like paper towels to clean up spills.[2]

• Waste Containers: All waste containing Tris(trimethylsilyl)phosphine must be placed in clearly labeled, sealed containers.[4] Follow all local, state, and federal regulations for chemical waste disposal.[3] The US EPA hazardous waste number for reactivity is D003.[4]

References

• 1. Tris(trimethylsilyl)phosphine - Wikipedia [en.wikipedia.org]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. gelest.com [gelest.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. gelest.com [gelest.com]